N-nitroso-desmethyl-tramadol

Core Science & Biosynthesis

A Technical Whitepaper on N-nitroso-desmethyl-tramadol: Regulatory Context, Formation, and Analytical Control

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity and a suspected human carcinogen.[1] The synthesis of such compounds should only be conducted by trained professionals in controlled laboratory settings with appropriate safety measures. This document does not provide a synthesis protocol but aims to educate on the significance, formation pathways, and analytical control of this impurity from a pharmaceutical quality and safety perspective.

Introduction

N-nitroso-desmethyl-tramadol is the N-nitroso derivative of N-desmethyl-tramadol, a metabolite and potential impurity of the centrally acting analgesic, Tramadol.[2] As a member of the nitrosamine class of compounds, it is considered a Nitrosamine Drug Substance-Related Impurity (NDSRI). The presence of nitrosamine impurities in pharmaceutical products has been a significant concern for global regulatory bodies since 2018, owing to their classification as probable or possible human carcinogens.[3][4]

This technical guide provides an overview of the regulatory landscape, the chemical basis for the formation of N-nitroso-desmethyl-tramadol, and the strategies for its analytical control in pharmaceutical manufacturing.

Regulatory Framework and Health Concerns

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in human drugs.[3][5] These impurities can form during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product during its shelf life.[4][5]

N-nitroso-desmethyl-tramadol is classified as a Potency Category 1 NDSRI by the FDA.[6] This has led to the establishment of a recommended Acceptable Intake (AI) limit to ensure patient safety.

Table 1: Regulatory and Chemical Data for N-nitroso-desmethyl-tramadol

Parameter	Value / Information	Source(s)
Chemical Name	N-(((1RS,2RS)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl)methyl)-N-methylnitrous amide	[2][7]
Molecular Formula	C₁₅H₂₂N₂O₃	[8][9][10]
Molecular Weight	278.35 g/mol	[8][9][10]
FDA Potency Category	1	[6]
Acceptable Intake (AI) Limit	26.5 ng/day	[6]
Classification	Nitrosamine Drug Substance-Related Impurity (NDSRI)	[3]
Precursors	N-desmethyl-tramadol (secondary amine), Nitrosating agents (e.g., nitrites)	[2][11]

Formation Pathway

The formation of N-nitroso-desmethyl-tramadol results from the reaction between a secondary amine (N-desmethyl-tramadol) and a nitrosating agent.[2] This reaction is a classic N-nitrosation.

Key Precursors:

• N-desmethyl-tramadol: This secondary amine can be present as an impurity or degradant in the Tramadol API.[11]

• Nitrosating Agents: Nitrite impurities are common sources. They can be found in excipients, water, or introduced through manufacturing processes.[4][5]

The general mechanism involves the protonation of nitrous acid (formed from nitrites in acidic conditions) to form a nitrosating species which is then attacked by the nucleophilic secondary amine.

Figure 1. General formation pathway of N-nitroso-desmethyl-tramadol.

Analytical Control and Experimental Protocols

As there is no standard protocol for synthesis, the focus for researchers is on the detection and quantification of this impurity. The control of N-nitroso-desmethyl-tramadol relies on a robust analytical methodology and a comprehensive risk assessment strategy. This compound is commercially available as a certified reference standard for analytical purposes.[6][7][9]

4.1 Risk Assessment Protocol

The FDA recommends a three-step process for manufacturers to control nitrosamine impurities.

Figure 2. FDA-recommended workflow for nitrosamine impurity control.

4.2 Analytical Methodologies

Highly sensitive and specific analytical methods are required to detect and quantify N-nitroso-desmethyl-tramadol at or below the Acceptable Intake (AI) limit.

• Principle: The core methodology involves separating the nitrosamine from the API and other matrix components, followed by sensitive detection.

• Instrumentation:

  • Chromatography: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) for separation.

  • Detection: Mass Spectrometry (MS), often a tandem mass spectrometer (MS/MS) like a triple quadrupole, is used for its high sensitivity and specificity. Common techniques include LC-MS/MS.

• Experimental Protocol Outline (for Quantification):

  • Standard Preparation: A certified reference standard of N-nitroso-desmethyl-tramadol is used to prepare a calibration curve across a range relevant to the 26.5 ng/day AI limit.

  • Sample Preparation: The drug substance or product is dissolved in a suitable solvent and processed (e.g., filtered, diluted) to be compatible with the LC-MS/MS system.

  • Chromatographic Separation: A suitable HPLC/UHPLC column (e.g., a C18 reverse-phase column) and mobile phase gradient are developed to achieve chromatographic separation of N-nitroso-desmethyl-tramadol from Tramadol and its other impurities.

  • Mass Spectrometric Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol are monitored for highly selective quantification.

  • Data Analysis: The concentration of the impurity in the sample is determined by comparing its response to the calibration curve generated from the reference standard.

The Certificate of Analysis (CoA) for commercially available standards typically includes characterization data from techniques like ¹H-NMR, Mass Spectrometry, and HPLC to confirm identity and purity.[12]

Conclusion

N-nitroso-desmethyl-tramadol represents a critical quality attribute to be monitored in Tramadol-containing pharmaceutical products. A thorough understanding of its formation pathways allows for the development of a robust control strategy, which is essential for regulatory compliance and patient safety. This strategy should be centered on risk assessment, the use of low-nitrite excipients, and the application of highly sensitive, validated analytical methods for the detection and quantification of this potent impurity.[13]

References

• 1. synchemia.com [synchemia.com]
• 2. N-Nitroso N-Desmethyl Tramadol | CAS No- NA | NA [chemicea.com]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. gmp-compliance.org [gmp-compliance.org]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso N-Desmethyl Tramadol | SynZeal [synzeal.com]
• 8. GSRS [precision.fda.gov]
• 9. N-Nitroso N-Desmethyl Tramadol | Axios Research [axios-research.com]
• 10. N-nitroso-desmethyl-tramadol | C15H22N2O3 | CID 169444773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. synthinkchemicals.com [synthinkchemicals.com]
• 13. Is there any possibility to generate the N-Desmethyl Tramadol in formulation? - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Formation Mechanism of N-nitroso-desmethyl-tramadol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the formation mechanism of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurity of the analgesic drug tramadol (B15222). The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. This document details the chemical pathways, influencing factors, and kinetics associated with the formation of this specific impurity. It is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of tramadol-containing products.

Introduction

Tramadol is a centrally acting analgesic used for the management of moderate to severe pain. Its primary metabolite, O-desmethyl-tramadol, is a more potent opioid agonist. Another significant metabolite is N-desmethyl-tramadol, which contains a secondary amine functional group. This secondary amine is susceptible to nitrosation, a chemical reaction that can lead to the formation of N-nitroso-desmethyl-tramadol. The formation of this N-nitroso compound is a critical quality attribute to control in tramadol drug substances and products. This guide will explore the core scientific principles governing its formation.

The Core Chemistry of N-nitrosamine Formation

The fundamental reaction for the formation of N-nitroso-desmethyl-tramadol is the nitrosation of the secondary amine group of N-desmethyl-tramadol. This reaction typically involves a nitrosating agent derived from a nitrite (B80452) source (e.g., sodium nitrite, nitrous acid) under specific chemical conditions.

The overall reaction can be summarized as follows:

N-desmethyl-tramadol + Nitrosating Agent → N-nitroso-desmethyl-tramadol

The reaction mechanism is significantly faster for secondary amines like N-desmethyl-tramadol compared to the tertiary amine present in the parent tramadol molecule.[1]

The Role of Nitrosating Agents

The most common nitrosating agent in the context of pharmaceutical manufacturing and storage is nitrous acid (HNO₂), which is formed in situ from nitrite salts in the presence of an acid. Other potential nitrosating agents include dinitrogen trioxide (N₂O₃) and the nitrosonium ion (NO⁺). The formation and reactivity of these species are highly dependent on the chemical environment.

Key Factors Influencing Formation

The rate and extent of N-nitroso-desmethyl-tramadol formation are influenced by several critical parameters. Understanding and controlling these factors are essential for mitigating the risk of this impurity in pharmaceutical products.

pH

The pH of the environment is a primary driver of nitrosation. Acidic conditions, typically in the pH range of 3 to 5, are considered high-risk for the formation of N-nitrosamines from secondary amines. This is because an acidic environment facilitates the formation of the active nitrosating species, such as N₂O₃, from nitrite. At very low pH, the amine substrate may become protonated, which can decrease its nucleophilicity and slow the reaction. Conversely, at a pH greater than 7, the formation of the nitrosating agent is generally suppressed, reducing the risk of nitrosation. However, it has been observed that the presence of certain aldehydes, such as formaldehyde, can catalyze nitrosation at neutral to basic pH.

Temperature

As with most chemical reactions, an increase in temperature generally leads to an increased rate of N-nitroso-desmethyl-tramadol formation. Therefore, storage and manufacturing processes should be conducted at controlled temperatures to minimize the formation of this impurity.

Concentration of Precursors

The rate of formation is directly proportional to the concentrations of both the N-desmethyl-tramadol substrate and the nitrosating agent. Controlling the levels of N-desmethyl-tramadol as an impurity in the tramadol active pharmaceutical ingredient (API) is a critical step in reducing the potential for N-nitroso-desmethyl-tramadol formation. Similarly, minimizing the presence of nitrite impurities in raw materials and excipients is equally important.

Catalysts and Inhibitors

Certain chemical species can either catalyze or inhibit the nitrosation reaction.

• Catalysts: Formaldehyde and other aldehydes have been shown to catalyze the nitrosation of secondary amines, even at neutral pH.

• Inhibitors: Antioxidants such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) can act as nitrosating agent scavengers, effectively inhibiting the formation of N-nitrosamines.

Quantitative Data Summary

While specific kinetic studies on the formation of N-nitroso-desmethyl-tramadol are not extensively available in the public domain, the following table summarizes the general effects of key parameters on the formation of N-nitrosamines from secondary amines, which is directly applicable to N-nitroso-desmethyl-tramadol.

Parameter	Effect on Formation Rate	Optimal Conditions for Formation	Mitigating Conditions
pH	Highly Dependent	Acidic (approx. 3-5)	Neutral to Basic (pH > 7)
Temperature	Increases with Temperature	Elevated Temperatures	Controlled, Lower Temperatures
[N-desmethyl-tramadol]	Directly Proportional	High Concentration	Low Concentration
[Nitrite]	Directly Proportional	High Concentration	Low Concentration
Catalysts (e.g., Aldehydes)	Increases Rate	Presence of Catalysts	Absence of Catalysts
Inhibitors (e.g., Ascorbic Acid)	Decreases Rate	Absence of Inhibitors	Presence of Inhibitors

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the study of N-nitroso-desmethyl-tramadol formation.

Synthesis of N-desmethyl-tramadol (Precursor)

A common method for the synthesis of N-desmethyl-tramadol involves the demethylation of tramadol.

Materials:

• Tramadol hydrochloride

• Concentrated hydrochloric acid

• Sodium hydroxide (B78521) solution

• Dichloromethane (DCM)

• Isopropyl alcohol (IPA)

• Sodium sulfate

Procedure:

• A solution of tramadol hydrochloride in concentrated hydrochloric acid is heated.

• The reaction mixture is cooled to room temperature.

• The pH is adjusted to approximately 10 with a diluted sodium hydroxide solution.

• The mixture is extracted with dichloromethane.

• The organic layer is dried over sodium sulfate.

• The solvent is removed under reduced pressure to yield N-desmethyl-tramadol.

Controlled Formation of N-nitroso-desmethyl-tramadol for Analytical Standard Preparation

This protocol describes a general procedure for the nitrosation of a secondary amine.

Materials:

• N-desmethyl-tramadol

• Sodium nitrite

• Dilute hydrochloric acid

• Dichloromethane (DCM)

• Sodium bicarbonate solution

• Sodium sulfate

Procedure:

• Dissolve N-desmethyl-tramadol in an aqueous acidic solution (e.g., dilute HCl).

• Cool the solution in an ice bath.

• Slowly add a solution of sodium nitrite dropwise with stirring.

• Allow the reaction to proceed for a specified time at a controlled temperature.

• Quench the reaction by neutralizing with a sodium bicarbonate solution.

• Extract the N-nitroso-desmethyl-tramadol into dichloromethane.

• Wash the organic layer with water.

• Dry the organic layer over sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• The product can be further purified by chromatography.

Analytical Quantification of N-nitroso-desmethyl-tramadol

Highly sensitive analytical methods are required for the detection and quantification of N-nitroso-desmethyl-tramadol at trace levels in pharmaceutical products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass Spectrometer (MS), typically a triple quadrupole or high-resolution mass spectrometer (HRMS).

General Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Detection: Mass spectrometry in Multiple Reaction Monitoring (MRM) mode for triple quadrupole MS or full scan/tandem MS for HRMS to ensure high selectivity and sensitivity.

Sample Preparation:

• Dissolve the drug substance or product in a suitable solvent.

• Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) if matrix effects are significant.

• Filter the sample before injection.

Visualizations

Signaling Pathway of N-nitroso-desmethyl-tramadol Formation

References

• 1. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Physicochemical Properties of N-nitroso-desmethyl-tramadol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurity of the analgesic drug tramadol (B15222). Due to its classification as a potential mutagenic impurity, understanding its chemical and physical characteristics is of significant importance for risk assessment and control in pharmaceutical development and manufacturing.

Core Physicochemical Data

N-nitroso-desmethyl-tramadol is an N-nitroso derivative of desmethyltramadol, a metabolite of tramadol. The available data on its physicochemical properties are summarized below. It is important to note that much of the available data is computed, with experimentally determined values being scarce in publicly accessible literature.

Identity and Structure

Property	Value	Source
Chemical Name	N-[[(1R,2R)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]methyl]-N-methylnitrous amide	[1]
Synonyms	N-Nitroso Rac N-Desmethyl Tramadol, N-Nitrosodesmethyltramadol, N-Desmethyl N-Nitroso Tramadol	[1]
Molecular Formula	C₁₅H₂₂N₂O₃	[1][2]
Molecular Weight	278.35 g/mol	[1][2]
CAS Number	Not Available	[2]

Physicochemical Properties

Property	Value	Source/Comment
Appearance	Off-white solid or light yellow thick syrup	[2][3]
Melting Point	Not Available	[2]
Boiling Point	Not Available	[3]
pKa	Not Available
LogP (XLogP3)	2.6	Computed value[1]
Solubility	Soluble in Methanol (MEOH) and Acetonitrile	[2][3]
Polar Surface Area	62.1 Ų	Computed value[1]

Experimental Protocols

Determination of Melting Point

A calibrated differential scanning calorimeter (DSC) would be the preferred instrument for determining the melting point of solid N-nitroso-desmethyl-tramadol.

• A small sample (1-3 mg) is accurately weighed into an aluminum DSC pan.

• The pan is hermetically sealed.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• The onset and peak of the endothermic melting event are recorded to determine the melting range and melting point.

Determination of LogP (Octanol-Water Partition Coefficient)

The shake-flask method is a classical approach for the experimental determination of LogP.

• A solution of N-nitroso-desmethyl-tramadol is prepared in n-octanol that has been pre-saturated with water.

• An equal volume of water pre-saturated with n-octanol is added to the octanol (B41247) solution in a separatory funnel.

• The mixture is shaken vigorously for a set period (e.g., 1 hour) to allow for partitioning of the analyte between the two phases.

• The funnel is allowed to stand until the two phases have completely separated.

• The concentration of N-nitroso-desmethyl-tramadol in both the n-octanol and aqueous phases is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility

A common method for determining aqueous solubility is the equilibrium solubility method.

• An excess amount of N-nitroso-desmethyl-tramadol is added to a known volume of an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

• The suspension is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period to reach equilibrium (e.g., 24-48 hours).

• The suspension is then filtered to remove the undissolved solid.

• The concentration of the dissolved N-nitroso-desmethyl-tramadol in the filtrate is quantified using a suitable analytical technique like HPLC.

Metabolic Pathway and Formation

N-nitroso-desmethyl-tramadol is not a metabolite of tramadol but rather a nitrosamine derivative of one of its metabolites, N-desmethyltramadol (M2). The formation of M2 occurs in the liver, primarily catalyzed by the cytochrome P450 enzymes CYP2B6 and CYP3A4.[4] The subsequent nitrosation to form N-nitroso-desmethyl-tramadol is a chemical reaction that can occur under specific conditions, such as the presence of nitrite (B80452) sources.

Caption: Metabolic formation of the precursor and subsequent nitrosation.

Analytical Workflow for Quantification

The quantification of N-nitroso-desmethyl-tramadol in pharmaceutical substances typically involves highly sensitive analytical techniques due to the low acceptable intake limits for nitrosamines. A general workflow for such an analysis is outlined below.

Caption: A typical analytical workflow for nitrosamine impurity quantification.

References

• 1. N-nitroso-desmethyl-tramadol | C15H22N2O3 | CID 169444773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. allmpus.com [allmpus.com]
• 3. kmpharma.in [kmpharma.in]
• 4. PharmGKB summary: tramadol pathway - PMC [pmc.ncbi.nlm.nih.gov]

N-nitroso-desmethyl-tramadol: A Technical Guide to its Spectral Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data available for the N-nitroso-desmethyl-tramadol impurity. N-nitroso-desmethyl-tramadol is a critical reference standard for the analytical method development and validation for Tramadol, ensuring the quality and safety of the pharmaceutical product. This document compiles available information on its spectral characteristics, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, and outlines the typical experimental protocols used for its characterization.

Spectroscopic Data Summary

While raw spectral data for N-nitroso-desmethyl-tramadol is primarily available through Certificates of Analysis (CoA) provided by commercial suppliers of reference standards, the following tables summarize the key analytical techniques used for its structural confirmation and purity assessment.[1][2][3]

Table 1: NMR Spectral Data Overview

Technique	Purpose	Data Provided in CoA
¹H NMR	Confirms the presence and connectivity of hydrogen atoms in the molecule.	Conforms to structure
¹³C NMR	Confirms the carbon framework of the molecule.	Conforms to structure

Table 2: Mass Spectrometry Data Overview

Technique	Purpose	Data Provided in CoA
Mass Spectrometry (MS)	Confirms the molecular weight of the compound.	Conforms to structure

Table 3: Infrared Spectroscopy Data Overview

Technique	Purpose	Data Provided in CoA
Infrared (IR) Spectroscopy	Identifies the functional groups present in the molecule.	Conforms to structure

Experimental Protocols

The following sections describe the general methodologies employed for the spectral analysis of N-nitroso-desmethyl-tramadol, based on standard analytical practices for pharmaceutical reference standards.

Synthesis of N-nitroso-desmethyl-tramadol

The synthesis of N-nitroso-desmethyl-tramadol as a reference standard is typically performed in specialized laboratories. The process would likely involve the controlled nitrosation of N-desmethyl-tramadol under specific reaction conditions to yield the N-nitroso derivative.

NMR Spectroscopy

• Sample Preparation: A precisely weighed sample of N-nitroso-desmethyl-tramadol is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired.

• Data Analysis: The chemical shifts (δ), coupling constants (J), and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to confirm the molecular structure.

Mass Spectrometry

• Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the mass spectrometer.

• Instrumentation: Techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a mass analyzer (e.g., Quadrupole, Time-of-Flight) are commonly used.

• Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion and any fragment ions are recorded.

• Data Analysis: The obtained mass spectrum is analyzed to confirm the molecular weight of N-nitroso-desmethyl-tramadol.

Infrared Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a suitable substrate (e.g., KBr pellet) or using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: The infrared spectrum, showing the absorption of infrared radiation as a function of wavenumber (cm⁻¹), is recorded.

• Data Analysis: The characteristic absorption bands are assigned to specific functional groups (e.g., N-N=O, O-H, C-H, C=C aromatic) to confirm the identity of the compound.

Visualizations

The following diagrams illustrate the logical workflow for the characterization of a pharmaceutical reference standard like N-nitroso-desmethyl-tramadol.

Caption: Workflow for the Synthesis and Characterization of N-nitroso-desmethyl-tramadol.

References

• 1. synchemia.com [synchemia.com]
• 2. kmpharma.in [kmpharma.in]
• 3. allmpus.com [allmpus.com]

Potential Genotoxicity of N-nitroso-desmethyl-tramadol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-desmethyl-tramadol (NDT) is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing tramadol. Nitrosamines are classified as a "cohort of concern" due to their potential as potent genotoxic carcinogens.[1][2] This technical guide provides an in-depth overview of the potential genotoxicity of NDT, drawing upon the current understanding of nitrosamine drug substance-related impurities (NDSRIs). It outlines the recommended experimental protocols for assessing genotoxicity, summarizes potential data in a structured format, and visualizes the key biological and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals involved in the safety assessment of tramadol-related pharmaceuticals.

Introduction to N-nitroso-desmethyl-tramadol and Genotoxicity

N-nitroso-desmethyl-tramadol is the N-nitrosated derivative of desmethyl-tramadol, a major metabolite of the analgesic drug tramadol.[3][4] The presence of nitrosamine impurities in pharmaceuticals is a significant safety concern for regulatory agencies and manufacturers.[5][6] These impurities can be formed during drug synthesis or storage and have been linked to an increased risk of cancer due to their ability to damage DNA.[7][8]

Genotoxicity refers to the property of chemical agents to damage the genetic information within a cell, causing mutations, which may lead to cancer.[9] For NDSRIs like NDT, the primary concern is their potential to be mutagenic, meaning they can cause permanent changes in the DNA sequence. The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[2]

In Silico Prediction of Genotoxicity

Prior to experimental testing, in silico (computational) toxicology models are valuable tools for predicting the genotoxic potential of impurities.[10][11] These models, which include quantitative structure-activity relationship (QSAR) and expert rule-based systems, analyze the chemical structure of a compound to identify structural alerts for mutagenicity.[12][13] For N-nitroso compounds, these models are trained on large datasets of known mutagens and non-mutagens to predict the likelihood of a positive result in a bacterial reverse mutation (Ames) test.[14]

A typical workflow for in silico prediction is outlined below:

Figure 1: In Silico Genotoxicity Prediction Workflow.

Recommended Experimental Protocols for Genotoxicity Assessment

Experimental testing is essential to confirm the genotoxic potential of NDT. The following assays are recommended based on regulatory guidance for nitrosamine impurities.

Bacterial Reverse Mutation (Ames) Test - Enhanced Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[15] For nitrosamines, an enhanced version of the assay is recommended to improve its sensitivity.[16][17]

Methodology:

• Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used. These strains are engineered to be deficient in histidine (for Salmonella) or tryptophan (for E. coli) synthesis and contain specific mutations that make them sensitive to different types of mutagens.

• Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the liver of rats or hamsters pre-treated with enzyme inducers. For nitrosamines, hamster liver S9 is often more sensitive.[18][19]

• Exposure: The tester strains are exposed to various concentrations of N-nitroso-desmethyl-tramadol in the presence or absence of the S9 mix.

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium lacking the required amino acid.

• Incubation and Scoring: The plates are incubated for 48-72 hours. Only bacteria that have undergone a reverse mutation (revertants) that restores their ability to synthesize the required amino acid will grow and form colonies. The number of revertant colonies is counted.

• Data Analysis: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies that is statistically significant and reproducible.

Figure 2: Experimental Workflow for the Enhanced Ames Test.

In Vitro Mammalian Cell Micronucleus Assay

This assay detects chromosomal damage in mammalian cells. It is a crucial follow-up to a positive Ames test to determine if the mutagenic potential translates to mammalian systems.

Methodology:

• Cell Line: A suitable mammalian cell line, such as human lymphoblastoid TK6 cells or Chinese hamster ovary (CHO) cells, is used.

• Metabolic Activation: Similar to the Ames test, the assay is performed with and without an S9 metabolic activation system.

• Exposure: The cells are exposed to N-nitroso-desmethyl-tramadol at various concentrations for a defined period.

• Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

• Microscopic Analysis: The frequency of micronuclei (small, extranuclear bodies containing chromosomal fragments or whole chromosomes) in binucleated cells is determined by microscopic examination.

• Data Analysis: A significant, concentration-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome-breaking) or aneugenic (chromosome loss/gain) activity.

Potential Data Presentation

The following tables illustrate how quantitative data from genotoxicity studies on N-nitroso-desmethyl-tramadol could be presented.

Table 1: Representative Ames Test Data for N-nitroso-desmethyl-tramadol

Concentration (µ g/plate )	Strain TA100 (-S9) Mean Revertants ± SD	Strain TA100 (+S9) Mean Revertants ± SD	Strain TA98 (-S9) Mean Revertants ± SD	Strain TA98 (+S9) Mean Revertants ± SD
Vehicle Control	120 ± 15	135 ± 18	30 ± 5	35 ± 6
0.1	125 ± 12	140 ± 20	32 ± 4	38 ± 7
1	130 ± 16	250 ± 30	35 ± 6	75 ± 10
10	145 ± 20	580 ± 55	40 ± 8	180 ± 25
100	150 ± 18	>1000	42 ± 7	450 ± 40
Positive Control	>1000	>1000	>1000	>1000

*Statistically significant increase compared to vehicle control (p < 0.05).

Table 2: Representative In Vitro Micronucleus Assay Data for N-nitroso-desmethyl-tramadol in TK6 Cells

Concentration (µM)	% Binucleated Cells with Micronuclei (-S9) ± SD	% Binucleated Cells with Micronuclei (+S9) ± SD	% Cytotoxicity (-S9) ± SD	% Cytotoxicity (+S9) ± SD
Vehicle Control	1.5 ± 0.5	1.8 ± 0.6	0 ± 5	0 ± 5
1	1.7 ± 0.4	2.0 ± 0.7	2 ± 4	3 ± 6
10	2.0 ± 0.6	5.5 ± 1.2	5 ± 7	10 ± 8
50	2.5 ± 0.8	12.8 ± 2.5	15 ± 9	25 ± 10
100	3.0 ± 1.0	25.4 ± 4.1	30 ± 12	55 ± 15
Positive Control	15.2 ± 3.1	28.9 ± 5.0*	40 ± 11	60 ± 13

*Statistically significant increase compared to vehicle control (p < 0.05).

Signaling Pathways in Genotoxicity

Genotoxic compounds like NDT, after metabolic activation, can form DNA adducts, leading to DNA damage. This damage triggers a complex cellular response known as the DNA Damage Response (DDR).

Figure 3: Simplified DNA Damage Response Signaling Pathway.

The DDR involves sensor proteins that detect DNA lesions, which in turn activate transducer kinases. These kinases then phosphorylate effector proteins that orchestrate a cellular response, including cell cycle arrest to allow time for DNA repair, activation of DNA repair pathways, or induction of apoptosis (programmed cell death) if the damage is too severe to be repaired.

Conclusion

The potential genotoxicity of N-nitroso-desmethyl-tramadol necessitates a thorough risk assessment as part of the safety evaluation of tramadol-containing drug products. This guide has outlined the key in silico and experimental approaches for this assessment, in line with current regulatory expectations for nitrosamine impurities. A combination of predictive modeling and robust experimental data from assays such as the enhanced Ames test and the in vitro micronucleus assay is crucial for characterizing the mutagenic and clastogenic potential of NDT. Understanding the underlying cellular response to potential DNA damage provides a more complete picture of the associated risks. The methodologies and data presentation formats provided herein offer a framework for a comprehensive and scientifically sound evaluation of the genotoxicity of N-nitroso-desmethyl-tramadol.

References

• 1. Genotoxic Impurities and Mutagenic Impurities Analysis [intertek.ch]
• 2. database.ich.org [database.ich.org]
• 3. N-Nitroso N-Desmethyl Tramadol | SynZeal [synzeal.com]
• 4. riverxlab.com [riverxlab.com]
• 5. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Genotoxics / Impurities Analysis – Pharmaceuticals & Biopharmaceuticals [ssi.shimadzu.com]
• 7. veeprho.com [veeprho.com]
• 8. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. sciencescholar.us [sciencescholar.us]
• 10. In silico prediction of genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. nihs.go.jp [nihs.go.jp]
• 14. In silico the Ames Mutagenicity Predictive Model of Environment | Innovative Biosystems and Bioengineering [ibb.kpi.ua]
• 15. researchgate.net [researchgate.net]
• 16. ema.europa.eu [ema.europa.eu]
• 17. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Nitrosamine Impurities: A Technical Guide to the Acceptable Intake Limit for N-nitroso-desmethyl-tramadol

For Immediate Release

This technical guide provides a comprehensive overview of the acceptable intake (AI) limit for the nitrosamine (B1359907) impurity, N-nitroso-desmethyl-tramadol. Designed for researchers, scientists, and drug development professionals, this document details the regulatory landscape, the scientific basis for the AI limit, and the experimental approaches used in its determination.

Executive Summary

N-nitroso-desmethyl-tramadol is a nitrosamine drug substance-related impurity (NDSRI) that can form in pharmaceutical products containing tramadol. Due to the classification of nitrosamines as probable human carcinogens, strict limits on their presence in drug products are enforced by global regulatory agencies. The acceptable intake (AI) limit for N-nitroso-desmethyl-tramadol has been established by major regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada. This guide will delve into the toxicological data and risk assessment methodologies that form the basis of these limits.

Regulatory Acceptable Intake (AI) Limits

Regulatory agencies have established harmonized AI limits for N-nitroso-desmethyl-tramadol, primarily based on the Carcinogenic Potency Categorization Approach (CPCA). This approach categorizes nitrosamines based on their structural features and predicted carcinogenic potency. N-nitroso-desmethyl-tramadol is classified as a Potency Category 1 nitrosamine, indicating a high carcinogenic potential.

Regulatory Agency	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency Category
U.S. Food and Drug Administration (FDA)	26.5[1][2]	1[1][2]
European Medicines Agency (EMA)	18[3][4][5]	1[4][5]
Health Canada	18[3]	1

Note: The slight variation in AI limits between regulatory bodies may be attributed to different calculation methods or rounding conventions.

The Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a structure-activity relationship (SAR)-based methodology used to determine the AI limit for nitrosamines when compound-specific carcinogenicity data is unavailable.[6] This approach considers various structural features of the nitrosamine molecule that influence its carcinogenic potency. The core principle of the CPCA is to assign a potency score based on the presence of activating and deactivating features, which in turn determines the potency category and the corresponding AI limit.

Key Principles of the CPCA

The carcinogenic mechanism of many nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of unstable α-hydroxy nitrosamines. These intermediates can then decompose to form highly reactive alkylating agents that can damage DNA, leading to mutations and potentially cancer. The CPCA evaluates structural features that are known to influence this metabolic activation pathway.

A logical workflow for the Carcinogenic Potency Categorization Approach is outlined below:

References

• 1. veeprho.com [veeprho.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. tga.gov.au [tga.gov.au]
• 4. ema.europa.eu [ema.europa.eu]
• 5. EMA - Appendix 1 - Update - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Reaction Between Nitrites and Secondary Amines in Tramadol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for global regulatory agencies and the pharmaceutical industry.[1] These compounds are classified as probable or possible human carcinogens, necessitating stringent control over their levels in drug substances and products.[2][3] N-nitrosamines can form through the reaction of secondary or tertiary amines with nitrosating agents, such as nitrite (B80452) salts, under specific conditions.[3][4]

Tramadol (B15222), a centrally acting analgesic, contains a tertiary amine functional group. While tertiary amines are generally less reactive towards nitrosation than secondary amines, they can still be precursors to N-nitrosamine formation.[4][5] More critically, tramadol drug substances can contain N-desmethyl-tramadol as an impurity, which is a secondary amine and thus more susceptible to nitrosation.[6] This guide provides a comprehensive technical overview of the reaction between nitrites and secondary amines in the context of tramadol, focusing on the formation of N-nitroso-desmethyl-tramadol, its analytical detection, genotoxicity, and strategies for risk mitigation.

The Chemistry of N-Nitrosamine Formation in Tramadol

The formation of N-nitrosamines is a chemical reaction between a nitrosating agent and a secondary or tertiary amine.[7] In the context of pharmaceutical manufacturing and storage, the most common nitrosating agents are derived from nitrite salts (NO₂⁻) under acidic conditions.[5][7]

The key nitrosamine (B1359907) impurity associated with tramadol is N-nitroso-desmethyl-tramadol .[8][9][10] This impurity arises from the nitrosation of N-desmethyl-tramadol, a known impurity and metabolite of tramadol. The reaction is significantly faster with the secondary amine impurity (N-desmethyl-tramadol) compared to the tertiary amine parent drug, tramadol.[6]

Key reaction steps:

• Formation of the Nitrosating Agent: In an acidic environment, nitrite ions (from sources like sodium nitrite) are protonated to form nitrous acid (HNO₂). Nitrous acid can then form various nitrosating species, such as the nitrosonium ion (NO⁺) or dinitrogen trioxide (N₂O₃).[4][11]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine (N-desmethyl-tramadol) acts as a nucleophile and attacks the electrophilic nitrosating agent.

• Formation of N-nitrosamine: Following the nucleophilic attack and subsequent deprotonation, a stable N-nitrosamine is formed.

Certain conditions can promote this reaction, including:

• Presence of Secondary Amines: The presence of N-desmethyl-tramadol as an impurity is a primary risk factor.[6]

• Presence of Nitrites: Nitrites can be present as contaminants in raw materials, excipients, or water used during manufacturing.[5]

• Acidic pH: Acidic conditions are generally required to form the active nitrosating species.[3][7]

• Elevated Temperatures: Higher temperatures can accelerate the rate of the nitrosation reaction.[5][7]

Figure 1: Formation of N-nitroso-desmethyl-tramadol.

Regulatory Landscape and Acceptable Intake Limits

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of nitrosamine impurities in pharmaceuticals.[2][12] Manufacturers are required to conduct risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, perform confirmatory testing.[3][12]

The FDA has set an acceptable intake (AI) limit for N-nitroso-desmethyl-tramadol based on its predicted carcinogenic potency.[13]

Impurity	Acceptable Intake (AI) Limit	Regulatory Body
N-nitroso-desmethyl-tramadol	26.5 ng/day	U.S. FDA
Table 1: Acceptable Intake Limit for N-nitroso-desmethyl-tramadol.[13]

Analytical Methodologies for Detection and Quantification

Sensitive and specific analytical methods are crucial for the detection and quantification of trace levels of N-nitrosamines in drug products. The most commonly employed techniques are based on mass spectrometry coupled with a chromatographic separation method.

Common Analytical Techniques:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used method for the analysis of various N-nitrosamines in a range of drug products.[1]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is also frequently used, particularly for more volatile nitrosamines.[1][14]

• Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): The FDA has developed and utilized LC-HRMS methods for the analysis of numerous nitrosamine impurities, offering high selectivity and sensitivity with quantitation limits as low as 0.005 ppm.[15]

• Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS): This is a convenient technique for volatile nitrosamines as it requires minimal sample preparation.[16]

Analytical Technique	Sample Preparation	Key Advantages
LC-MS/MS	Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE)	High sensitivity and specificity for a wide range of nitrosamines.[1]
GC-MS/MS	LLE, SPE, Headspace injection	Excellent for volatile nitrosamines.[1][14]
LC-HRMS	Direct injection, simple dilution	High selectivity, accurate mass measurement, can differentiate from interferences.[15]
Table 2: Summary of Analytical Techniques for N-Nitrosamine Analysis.

Experimental Protocol: LC-HRMS for N-Nitrosamine Analysis

This protocol is a representative example for the quantification of N-nitrosamines in a drug product.

1. Sample Preparation:

• Accurately weigh and transfer a portion of the powdered drug product equivalent to a specific amount of the active pharmaceutical ingredient (API) into a volumetric flask.

• Add a suitable solvent (e.g., methanol/water mixture) and sonicate to dissolve the sample.

• Dilute to the mark with the solvent and mix well.

• Centrifuge an aliquot of the sample solution to remove any undissolved excipients.

• Transfer the supernatant to an autosampler vial for analysis.

2. LC-HRMS System and Conditions:

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid and acetonitrile).

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Ionization Mode: Positive electrospray ionization (ESI+).

• Data Acquisition: Full scan with data-dependent MS/MS or targeted SIM (Selected Ion Monitoring).

3. Quantification:

• Prepare a series of calibration standards of the target N-nitrosamine in a suitable solvent.

• Inject the standards and the sample solution into the LC-HRMS system.

• Construct a calibration curve by plotting the peak area of the nitrosamine against its concentration.

• Determine the concentration of the N-nitrosamine in the sample by interpolating its peak area on the calibration curve.

Figure 2: A general experimental workflow for nitrosamine analysis.

Genotoxicity of N-Nitrosamines and Associated Signaling Pathways

N-nitrosamines are pro-carcinogens, meaning they require metabolic activation to exert their genotoxic effects.[17] This activation is primarily carried out by cytochrome P450 (CYP) enzymes in the liver.[17][18]

Mechanism of Genotoxicity:

• Metabolic Activation: N-nitrosamines undergo enzymatic α-hydroxylation by CYP enzymes.[17]

• Formation of Unstable Intermediates: This hydroxylation leads to the formation of unstable intermediates that spontaneously decompose.

• Generation of Alkylating Agents: The decomposition releases highly reactive electrophilic species, such as diazonium ions or carbenium ions.[17][18]

• DNA Adduct Formation: These alkylating agents react with nucleophilic sites on DNA bases, forming DNA adducts.[17][18] The formation of adducts at specific positions, such as O⁶-methylguanine, can lead to mispairing during DNA replication, resulting in mutations.[19]

DNA Repair Pathways:

The cell possesses several DNA repair pathways to counteract the damage caused by alkylating agents:

• Base Excision Repair (BER): This pathway is a primary mechanism for repairing alkylated DNA bases.[20]

• Direct Damage Reversal: Enzymes like O⁶-methylguanine-DNA methyltransferase (MGMT) can directly remove the alkyl group from the damaged DNA base.[20]

• Nucleotide Excision Repair (NER): This pathway can also be involved in repairing bulky DNA adducts.[20]

If the DNA damage is extensive and overwhelms the repair capacity of the cell, it can lead to mutations, chromosomal aberrations, and ultimately, the initiation of cancer.[1] While tramadol itself has shown some evidence of genotoxicity at high concentrations, the primary concern in this context is the potent carcinogenicity of its N-nitroso impurity.[21][22]

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. gmp-compliance.org [gmp-compliance.org]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. N-Nitroso N-Desmethyl Tramadol | CAS No- NA | NA [chemicea.com]
• 9. GSRS [precision.fda.gov]
• 10. allmpus.com [allmpus.com]
• 11. researchgate.net [researchgate.net]
• 12. npra.gov.my [npra.gov.my]
• 13. veeprho.com [veeprho.com]
• 14. fa7t2bwvxb1.b-cdn.net [fa7t2bwvxb1.b-cdn.net]
• 15. fda.gov [fda.gov]
• 16. benchchem.com [benchchem.com]
• 17. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. semanticscholar.org [semanticscholar.org]
• 21. Genotoxicity and repair capability of Mus musculus DNA following the oral exposure to Tramadol - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

N-nitroso-desmethyl-tramadol: A Technical Guide on its Position as a Suspected Human Carcinogen

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of tramadol (B15222), a widely used analgesic. Like many N-nitroso compounds, it is classified as a suspected human carcinogen based on structure-activity relationships. This technical guide provides a comprehensive overview of the current understanding of N-nitroso-desmethyl-tramadol, including its formation, regulatory classification, and the scientific basis for its presumed carcinogenic risk. In the absence of direct experimental data on N-nitroso-desmethyl-tramadol, this guide presents quantitative genotoxicity data for structurally similar, high-potency nitrosamine impurities that serve as regulatory surrogates. Detailed experimental protocols for key in vitro genotoxicity assays are also provided to facilitate further research and risk assessment in the pharmaceutical industry.

Introduction

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and the drug development industry. N-nitroso compounds are a class of chemicals that are often potent genotoxic carcinogens.[1][2] N-nitroso-desmethyl-tramadol is an NDSRI that can form from the reaction of nitrosating agents with desmethyl-tramadol, a known impurity and metabolite of tramadol.[3][4] Given the potential for long-term exposure to tramadol, a thorough understanding of the risks associated with this impurity is crucial.

This guide summarizes the available information on N-nitroso-desmethyl-tramadol, focusing on its classification as a suspected carcinogen and the methodologies used to assess its risk.

Chemical Properties and Formation

• Chemical Name: N-(((1RS,2RS)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl)methyl)-N-methylnitrous amide

• Molecular Formula: C₁₅H₂₂N₂O₃[5]

• Molecular Weight: 278.35 g/mol [5]

N-nitroso-desmethyl-tramadol is formed from the nitrosation of desmethyl-tramadol, a secondary amine. This reaction can occur during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product if nitrosating agents (such as nitrites) are present, often as excipients.[3] The presence of the desmethyl-tramadol impurity in the tramadol API is a critical factor in the formation of this nitrosamine.[3]

Regulatory Landscape and Risk Assessment

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented stringent controls for nitrosamine impurities in pharmaceuticals. The primary approach for regulating NDSRIs with limited or no carcinogenicity data is the Carcinogenic Potency Categorization Approach (CPCA).[6][7]

The CPCA utilizes structure-activity relationships (SAR) to assign a nitrosamine to a potency category, which then determines its acceptable intake (AI) limit.[6][7] N-nitroso-desmethyl-tramadol is classified as a Category 1 NDSRI, which corresponds to the highest predicted carcinogenic potency.[8] The established AI limit for Category 1 NDSRIs is 26.5 ng/day .[1][9]

The following diagram illustrates the general workflow for the risk assessment of nitrosamine impurities in pharmaceutical products.

A simplified workflow for nitrosamine risk assessment in pharmaceuticals.

Genotoxicity and Carcinogenicity Assessment

As of the date of this document, there is no publicly available quantitative data from in vitro or in vivo genotoxicity or carcinogenicity studies specifically for N-nitroso-desmethyl-tramadol. The classification as a potent carcinogen is based on the structural alerts within the molecule, consistent with the known mechanisms of action for N-nitroso compounds.

Mechanism of Action of N-Nitroso Compounds

The carcinogenicity of many N-nitrosamines is mediated by their metabolic activation, primarily through α-hydroxylation catalyzed by cytochrome P450 (CYP) enzymes.[2][6] This metabolic step leads to the formation of unstable intermediates that can ultimately generate highly reactive electrophilic species. These electrophiles can then form covalent adducts with DNA, leading to mutations and initiating the process of carcinogenesis if not repaired.[2]

The following diagram illustrates the general metabolic activation pathway of N-nitrosamines.

Metabolic activation of N-nitrosamines leading to DNA damage.

Surrogate Data for High-Potency NDSRIs

In the absence of compound-specific data, regulatory agencies accept the use of data from structurally similar compounds (surrogates) for risk assessment. N-nitroso-nortriptyline and N-nitroso-desmethyl-diphenhydramine are also classified as Category 1 NDSRIs and have been tested in in vitro genotoxicity assays.[1][9] The results from these studies provide a basis for the presumed genotoxicity of N-nitroso-desmethyl-tramadol.

Table 1: In Vitro Micronucleus Test Data for Surrogate Category 1 NDSRIs

Compound	Cell Line	Metabolic Activation	Concentration Range Tested (µM)	Result
N-nitroso-nortriptyline	Human TK6	Hamster Liver S9	Not specified	Positive (concentration-dependent increase in micronuclei)
N-nitroso-desmethyl-diphenhydramine	Human TK6	Hamster Liver S9	Not specified	Positive (concentration-dependent increase in micronuclei)

Note: The cited studies demonstrated a positive, concentration-dependent increase in micronuclei but did not provide the full quantitative dose-response data in the abstract.

Experimental Protocols for Genotoxicity Testing

The following are detailed methodologies for key in vitro genotoxicity assays recommended for the evaluation of nitrosamine impurities.

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The enhanced Ames test is the recommended primary method for evaluating the mutagenicity of NDSRIs.[2]

• Objective: To detect point mutations (base-pair substitutions and frameshifts) induced by the test article in strains of Salmonella typhimurium and Escherichia coli.

• Test System: S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and E. coli strain WP2 uvrA (pKM101).

• Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the livers of rodents (hamster S9 is often preferred for nitrosamines) induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone.

• Procedure:

  • A pre-incubation method is used where the test article, bacterial culture, and S9 mix (if applicable) are incubated together before plating.

  • The mixture is then combined with molten top agar (B569324) and poured onto minimal glucose agar plates.

  • Plates are incubated for 48-72 hours at 37°C.

  • The number of revertant colonies (mutants) is counted for each plate.

• Data Analysis: A positive result is indicated by a concentration-related increase in the number of revertant colonies over the solvent control, typically a two-fold or greater increase.

In Vitro Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that are not incorporated into the main nucleus after cell division.

• Objective: To assess the potential of a test article to induce chromosomal damage.

• Test System: Mammalian cell lines such as human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells.

• Metabolic Activation: The assay is performed with and without an S9 metabolic activation system.

• Procedure:

  • Cells are exposed to the test article at various concentrations for a short period (e.g., 3-6 hours) with S9, or for a longer period (e.g., 24 hours) without S9.

  • After exposure, the cells are washed and incubated in fresh medium to allow for cell division.

  • A cytokinesis blocker (e.g., cytochalasin B) is often added to identify cells that have completed one cell division.

  • Cells are harvested, fixed, and stained.

  • The frequency of micronucleated cells is determined by microscopic analysis.

• Data Analysis: A statistically significant, concentration-dependent increase in the frequency of micronucleated cells is considered a positive result.

Conclusion and Future Perspectives

N-nitroso-desmethyl-tramadol is considered a high-potency suspected human carcinogen based on its chemical structure and regulatory classification. While direct experimental data for this specific compound is currently lacking, the available information on structurally related high-potency NDSRIs provides a strong basis for risk assessment and control. The implementation of sensitive analytical methods for the detection and quantification of N-nitroso-desmethyl-tramadol, along with robust manufacturing process controls to minimize its formation, are critical for ensuring the safety of tramadol-containing drug products. Further research, including in vitro and potentially in vivo genotoxicity studies on N-nitroso-desmethyl-tramadol, would provide valuable data to refine its risk assessment and further inform regulatory guidance.

Disclaimer: This document is intended for informational purposes for a technical audience and should not be considered as regulatory guidance. Please refer to the official guidelines from regulatory authorities such as the FDA and EMA for definitive information on the control of nitrosamine impurities.

References

• 1. N-Nitroso Nortriptyline | Manasa Life Sciences [manasalifesciences.com]
• 2. researchgate.net [researchgate.net]
• 3. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. N-Nitroso Desmethyl Diphenhydramine | Manasa Life Sciences [manasalifesciences.com]
• 6. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Geonotoxicity study of illegal drug MDMA and its nitroso derivative N-MDMA by micronucleus and chromosomal aberration tests using Chinese hamsger lung fibroblast cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Ultrasensitive Quantification of N-Nitroso-Desmethyl-Tramadol in Pharmaceutical Ingredients by LC-MS/MS

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of N-nitroso-desmethyl-tramadol in active pharmaceutical ingredients (APIs). The protocol described herein is essential for researchers, scientists, and drug development professionals involved in ensuring the safety and quality of pharmaceutical products by monitoring potentially genotoxic impurities. The method utilizes a reversed-phase chromatographic separation followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, providing excellent selectivity and sensitivity.

Introduction

N-nitroso compounds are a class of potential genotoxic impurities that can form in pharmaceutical products during synthesis or storage. Regulatory agencies worldwide have set stringent limits on the presence of such impurities. N-nitroso-desmethyl-tramadol is a potential nitrosamine (B1359907) impurity derived from tramadol, a widely used analgesic. Therefore, a highly sensitive and selective analytical method is crucial for its detection and quantification at trace levels to ensure patient safety. This LC-MS/MS method provides the necessary performance to meet these regulatory requirements.

Experimental

Sample Preparation

A precise and accurate sample preparation protocol is critical for reliable quantification. The following procedure is recommended for the preparation of the API sample:

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-desmethyl-tramadol analytical standard in methanol (B129727).

  • Perform serial dilutions to prepare working standard solutions for the calibration curve.

• Sample Preparation:

  • Accurately weigh the active pharmaceutical ingredient (API).

  • Dissolve the API in a suitable solvent, such as methanol or a mixture of methanol and water.

  • If necessary, perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove matrix interferences and concentrate the analyte. A typical LLE protocol involves basification of the sample followed by extraction with an organic solvent.[1]

Liquid Chromatography

Parameter	Condition
Column	Reversed-phase C18 column (e.g., 100 x 4.6 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.6 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	Optimized for separation of the analyte from the API peak

Mass Spectrometry

Parameter	Condition
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Spray Voltage	3.5 kV
Capillary Temperature	400 °C
Sheath Gas Flow Rate	55 arbitrary units
Aux Gas Flow Rate	15 arbitrary units

MRM Transitions for N-nitroso-desmethyl-tramadol:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitroso-desmethyl-tramadol (Quantifier)	To be determined empirically	To be determined empirically	To be determined empirically
N-nitroso-desmethyl-tramadol (Qualifier)	To be determined empirically	To be determined empirically	To be determined empirically

Note: The specific m/z values for the precursor and product ions, as well as the optimal collision energy, should be determined by infusing a standard solution of N-nitroso-desmethyl-tramadol into the mass spectrometer. For N-desmethyl-tramadol, a known metabolite of tramadol, MRM transitions have been reported as m/z 250/44.[2]

Results and Discussion

Method validation should be performed according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Linearity

The method should demonstrate linearity over a concentration range relevant to the specification limits for nitrosamine impurities. A typical calibration curve is constructed by plotting the peak area response against the concentration of the analyte. The correlation coefficient (r²) should be greater than 0.99. For a similar nitrosamine, N-nitroso N-desmethyl diphenhydramine, linearity was established in the range of 0.05 ng/mL to 10 ng/mL with a regression coefficient of more than 0.999.[3]

Sensitivity

The sensitivity of the method is defined by the LOD and LOQ. The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy. For the analysis of N-nitroso N-desmethyl diphenhydramine, the LOD and LOQ were reported to be 0.015 ng/mL and 0.05 ng/mL, respectively.[3]

Accuracy and Precision

Accuracy is determined by measuring the recovery of a known amount of spiked analyte in a sample matrix. Precision is assessed by analyzing replicate samples and is expressed as the relative standard deviation (RSD). Acceptance criteria for accuracy are typically within 80-120%, and for precision, the RSD should be less than 15%.

Protocol Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of N-nitroso-desmethyl-tramadol.

Signaling Pathway Visualization

Caption: Formation pathway of N-nitroso-desmethyl-tramadol.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of N-nitroso-desmethyl-tramadol in pharmaceutical ingredients. This method is suitable for routine quality control and can help ensure that pharmaceutical products meet the stringent regulatory requirements for nitrosamine impurities. The detailed protocol and workflow diagrams serve as a valuable resource for researchers and scientists in the pharmaceutical industry.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Tramadol in Urine using LC-MS/MS [sigmaaldrich.com]
• 3. lcms.cz [lcms.cz]

Application Notes and Protocols for the Quantification of N-Nitroso-Desmethyl-Tramadol in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of N-nitroso-desmethyl-tramadol in pharmaceutical products. The methodologies described are based on established analytical techniques for nitrosamine (B1359907) impurities and tramadol-related compounds, providing a robust framework for method development and validation.

Introduction

N-nitroso-desmethyl-tramadol is a potential nitrosamine impurity that can form in pharmaceutical products containing tramadol. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require stringent control of these impurities in drug products. This necessitates the development of sensitive and selective analytical methods for their quantification at trace levels. This application note details two primary analytical approaches: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS).

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analytical methods described herein. These values are indicative and should be verified during in-house method validation.

Parameter	LC-MS/MS	GC-MS
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/mL
Linearity Range	0.15 - 50 ng/mL	0.3 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Accuracy (% Recovery)	85 - 115%	80 - 120%
Precision (% RSD)	< 15%	< 15%

Experimental Protocols

This method is highly selective and sensitive, making it the preferred technique for trace-level quantification of nitrosamines.

3.1.1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Preparation: Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to one dosage unit and transfer to a suitable volumetric flask.

• Dissolution: Add a diluent (e.g., 50:50 methanol (B129727):water) to dissolve the sample. Sonicate for 15 minutes to ensure complete dissolution.

• Centrifugation: Centrifuge the solution at 4000 rpm for 10 minutes to pelletize excipients.

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange) by sequentially passing methanol and then water through it.

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interfering substances.

• Elution: Elute the N-nitroso-desmethyl-tramadol with an appropriate elution solvent (e.g., methanol with 5% ammonium (B1175870) hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase.

3.1.2. Chromatographic Conditions

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3.1.3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) in positive mode

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte: N-nitroso-desmethyl-tramadol (Precursor Ion: m/z 279.2)

    • Quantifier Transition: 279.2 > 234.2 (tentative, loss of NO and CH3)

    • Qualifier Transition: 279.2 > 58.1 (tentative, dimethylamine (B145610) fragment)

  • Internal Standard: N-nitroso-desmethyl-tramadol-d3 (or a suitable analog)

• Source Parameters: Optimized for maximum signal intensity (e.g., Capillary Voltage: 3.5 kV, Source Temperature: 150 °C, Desolvation Temperature: 400 °C).

This method is a viable alternative to LC-MS/MS, particularly for volatile nitrosamines. Derivatization may be necessary to improve the chromatographic properties of N-nitroso-desmethyl-tramadol.

3.2.1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Preparation: Prepare the sample as described in the LC-MS/MS sample preparation section (steps 1-3).

• pH Adjustment: Adjust the pH of the sample supernatant to >9 with a suitable base (e.g., 1M NaOH).

• Extraction: Add an immiscible organic solvent (e.g., dichloromethane (B109758) or methyl tert-butyl ether) and vortex for 2 minutes.

• Phase Separation: Centrifuge to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube. Repeat the extraction process on the aqueous layer and combine the organic extracts.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate to a small volume under a gentle stream of nitrogen.

3.2.2. Derivatization (Optional, if required)

• To the concentrated extract, add a derivatizing agent (e.g., BSTFA with 1% TMCS for silylation) and heat at 70°C for 30 minutes. Cool to room temperature before injection.

3.2.3. GC-MS Conditions

• GC System: Gas chromatograph with a split/splitless injector

• Column: 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial: 100 °C, hold for 1 min

  • Ramp: 15 °C/min to 280 °C, hold for 5 min

• Injector Temperature: 250 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Suggested Ions for N-nitroso-desmethyl-tramadol: m/z 278 (molecular ion, if stable), 248 (M-NO), and other relevant fragments.

Visualizations

Caption: LC-MS/MS Experimental Workflow.

Caption: GC-MS Experimental Workflow.

Caption: Formation of N-nitroso-desmethyl-tramadol.

N-Nitroso-Desmethyl-Tramadol Reference Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Tramadol. As a potential genotoxic and carcinogenic compound, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent control limits for such impurities in pharmaceutical products.[1][2] The N-nitroso-desmethyl-tramadol reference standard is a critical tool for analytical laboratories to ensure the safety and quality of Tramadol-containing medicines. It is primarily used for method development, validation, and routine quality control testing to detect and quantify this specific impurity.[3]

This document provides detailed application notes and protocols for the use of the N-nitroso-desmethyl-tramadol reference standard in a research and quality control setting.

Regulatory Context

Regulatory bodies have set acceptable intake (AI) limits for various nitrosamine impurities to mitigate the potential cancer risk associated with long-term exposure. For N-nitroso-desmethyl-tramadol, the EMA has established an AI limit, which serves as a guideline for manufacturers to control this impurity in their drug products.[4]

Key Regulatory Information:

Regulatory Body	Compound	Acceptable Intake (AI) Limit
EMA	N-nitroso-desmethyl-tramadol	18 ng/day

Application: Quantification of N-Nitroso-Desmethyl-Tramadol in Pharmaceutical Products

The primary application of the N-nitroso-desmethyl-tramadol reference standard is in the development and validation of sensitive and specific analytical methods for its quantification in Tramadol API and finished drug products. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and recommended technique for the trace-level analysis of nitrosamine impurities due to its high sensitivity and selectivity.[5]

Illustrative Analytical Method: LC-MS/MS

The following protocol is an illustrative example based on established methods for the analysis of nitrosamine drug substance-related impurities (NDSRIs) and may be adapted and validated for the specific analysis of N-nitroso-desmethyl-tramadol.

1. Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-tramadol reference standard and dissolve in a suitable solvent (e.g., methanol) in a 10 mL volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with an appropriate diluent (e.g., methanol (B129727)/water, 50/50 v/v) to create calibration standards. The concentration range should bracket the expected impurity levels and the established limit of quantification.

• Sample Preparation (for Tramadol Tablets):

  • Weigh and crush a representative number of tablets to obtain a fine powder.

  • Accurately weigh a portion of the powder equivalent to a specific amount of Tramadol API (e.g., 100 mg).

  • Disperse the powder in a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Vortex and/or sonicate the sample to ensure complete extraction of the impurity.

  • Centrifuge the sample to pelletize excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 or similar reversed-phase column suitable for the separation of polar compounds.

• Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile (B52724) or methanol).

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-nitroso-desmethyl-tramadol would need to be determined and optimized.

3. Method Validation

A comprehensive method validation should be performed according to ICH Q2(R1) guidelines to ensure the reliability of the analytical data.[6] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Recovery: The efficiency of the extraction procedure.

Illustrative Quantitative Data

The following table presents representative validation data for a similar N-nitroso drug substance-related impurity, N-nitroso-desmethyl-diphenhydramine, which can serve as a benchmark for a validated method for N-nitroso-desmethyl-tramadol.[7]

Validation Parameter	Illustrative Performance
Linearity Range	0.05 - 10 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (Recovery)	95 - 105%
Precision (RSD)	< 15% at LOQ, < 10% at higher concentrations

Experimental Workflows and Signaling Pathways

Experimental Workflow for N-Nitroso-Desmethyl-Tramadol Analysis

The following diagram illustrates a typical workflow for the quantification of N-nitroso-desmethyl-tramadol in a pharmaceutical product.

Caption: Workflow for the analysis of N-nitroso-desmethyl-tramadol.

Toxicological Significance and Potential Signaling Pathways

N-nitroso compounds are a class of potent genotoxic carcinogens.[8][9] Their carcinogenicity is primarily attributed to their metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of highly reactive electrophilic species that can form DNA adducts.[10] If not repaired, these DNA adducts can lead to mutations and initiate carcinogenesis.

While specific studies on the signaling pathways affected by N-nitroso-desmethyl-tramadol are limited, the general mechanism of action for nitrosamines is well-established. The following diagram illustrates the putative metabolic activation and genotoxicity pathway for a generic N-nitroso compound, which is applicable to N-nitroso-desmethyl-tramadol.

Caption: Putative metabolic activation and genotoxicity pathway of N-nitroso-desmethyl-tramadol.

Conclusion

The N-nitroso-desmethyl-tramadol reference standard is an indispensable tool for the pharmaceutical industry to ensure the safety and quality of Tramadol-containing products. Its use in validated, highly sensitive analytical methods, such as LC-MS/MS, allows for the accurate quantification of this potential impurity, ensuring compliance with stringent regulatory limits. Understanding the potential toxicological pathways of N-nitroso compounds underscores the importance of controlling their presence in pharmaceuticals. The protocols and information provided herein serve as a comprehensive guide for researchers and quality control professionals working with this reference standard.

References

• 1. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 2. Nitrosamines: Current Updates from EMA and FDA  - DLRC [dlrcgroup.com]
• 3. veeprho.com [veeprho.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. jddtonline.info [jddtonline.info]
• 7. lcms.cz [lcms.cz]
• 8. [PDF] Genotoxicology of N-Nitroso Compounds | Semantic Scholar [semanticscholar.org]
• 9. N-nitroso compounds: their chemical and in vivo formation and possible importance as environmental carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-nitroso-desmethyl-tramadol Stability Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Tramadol (B15222), a widely used opioid analgesic. NDSRIs are a class of genotoxic impurities that have garnered significant regulatory scrutiny due to their potential carcinogenic risk. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate rigorous risk assessment and control of such impurities in pharmaceutical products.[1][2][3][4]

Stability testing is a critical component of this control strategy, designed to provide evidence on how the quality of a substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[5] This data is essential for establishing a re-test period for the drug substance or a shelf life for the drug product and recommending storage conditions. This document provides a comprehensive protocol for conducting stability and forced degradation studies for N-nitroso-desmethyl-tramadol, in line with the principles outlined in the International Council for Harmonisation (ICH) guidelines Q1A(R2) and Q1B.[1][6][7][8][9][10]

Stability Study Protocol

This protocol outlines long-term and accelerated stability testing to assess the intrinsic stability of N-nitroso-desmethyl-tramadol.

Materials and Equipment

• N-nitroso-desmethyl-tramadol reference standard

• Stability chambers with controlled temperature and humidity

• Photostability chamber

• Validated stability-indicating analytical method (e.g., LC-MS/MS)

• Appropriate glassware and sample containers

Experimental Protocol: Long-Term and Accelerated Stability

• Sample Preparation: Accurately weigh a suitable amount of N-nitroso-desmethyl-tramadol into inert, transparent containers. For solution stability, dissolve the substance in a relevant solvent system. Prepare a sufficient number of samples for testing at all time points.

• Storage Conditions: Place the samples in stability chambers under the conditions specified in Table 1. A portion of the samples should be stored in containers protected from light (e.g., wrapped in aluminum foil) to serve as dark controls for photostability studies.

• Testing Schedule: Withdraw samples at the time points indicated in Table 1 and analyze them using a validated stability-indicating method.

• Analysis: At each time point, assess the samples for appearance, assay of N-nitroso-desmethyl-tramadol, and the presence of degradation products.

Data Presentation: Stability Study

Quantitative data from the stability studies should be summarized as shown in Table 1.

Table 1: Stability Study Conditions and Testing Schedule

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months
Photostability	Overall illumination ≥ 1.2 million lux hours and integrated near UV energy ≥ 200 watt hours/m²	As per ICH Q1B	Pre- and Post-exposure

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of the molecule.[11] These studies also help in developing and validating a stability-indicating analytical method.

Experimental Protocol: Forced Degradation

• Sample Preparation: Prepare stock solutions of N-nitroso-desmethyl-tramadol in a suitable solvent (e.g., methanol (B129727) or acetonitrile/water mixture).

• Stress Conditions: Expose the sample solutions to the stress conditions outlined in Table 2. The extent of degradation should be targeted at 5-20%.

• Sample Analysis: After exposure, neutralize the acidic and basic samples before dilution and analysis. Analyze all stressed samples, along with an unstressed control, using a suitable analytical method (e.g., LC-MS/MS) to identify and quantify any degradation products.

Data Presentation: Forced Degradation Study

Summarize the results of the forced degradation studies in a table, detailing the stress conditions, the percentage of degradation of N-nitroso-desmethyl-tramadol, and the formation of any significant degradation products.

Table 2: Forced Degradation Conditions

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	24 - 48 hours
Base Hydrolysis	0.1 M NaOH	60°C	24 - 48 hours
Oxidation	3% H₂O₂	Room Temp.	24 hours
Thermal	80°C (in solid state and in solution)	80°C	48 hours
Photolytic	ICH Q1B conditions (exposed and dark control)	Room Temp.	As per ICH Q1B

Analytical Method: LC-MS/MS Protocol

A highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is recommended for the quantification of N-nitroso-desmethyl-tramadol and its degradation products.[3][7]

Equipment and Reagents

• LC-MS/MS system (e.g., Triple Quadrupole)

• C18 reverse-phase HPLC column (e.g., 2.1 x 50 mm, 1.8 µm)

• Formic acid, HPLC grade

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Ultrapure water

• N-nitroso-desmethyl-tramadol reference standard

Chromatographic and Mass Spectrometric Conditions

Table 3: Example LC-MS/MS Parameters

Parameter	Condition
Column	C18 reverse-phase, e.g., Purospher® STAR RP-18 endcapped (2 µm) Hibar® HR 50-2.1 mm ID[12]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of parent compound and degradation products (e.g., 5-95% B over 10 minutes)
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be determined by infusing the N-nitroso-desmethyl-tramadol standard (e.g., precursor ion → product ion)
Collision Energy	Optimized for each transition

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate it is "stability-indicating." The validation should include the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

• Linearity: Demonstrated over a range of concentrations.

• Accuracy: Recovery studies at different concentrations.

• Precision: Repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Detection (LOD): The lowest amount of analyte that can be detected.

• Limit of Quantification (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.

Visualizations

Experimental Workflow for Stability Testing

Caption: Workflow for the stability testing of N-nitroso-desmethyl-tramadol.

Forced Degradation Study Workflow

Caption: Workflow for forced degradation studies of N-nitroso-desmethyl-tramadol.

References

• 1. fda.gov [fda.gov]
• 2. benchchem.com [benchchem.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. canada.ca [canada.ca]
• 5. Development of a column-switching LC-MS/MS method of tramadol and its metabolites in hair and application to a pharmacogenetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. benthamscience.com [benthamscience.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. database.ich.org [database.ich.org]
• 10. Q1B Photostability Testing of New Drug Substances and Products | FDA [fda.gov]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of Tramadol in Urine using LC-MS/MS [sigmaaldrich.com]

Application Note: Analysis of N-Nitroso-Desmethyl-Tramadol in Pharmaceutical Formulations

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for the presence of these impurities in drug products.[1][3] N-nitroso-desmethyl-tramadol is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing tramadol (B15222), particularly in the presence of residual nitrosating agents and the secondary amine precursor, desmethyl-tramadol.

The development of sensitive and robust analytical methods for the detection and quantification of N-nitroso-desmethyl-tramadol is crucial for ensuring the safety and quality of tramadol-containing medicines.[3] This application note provides detailed protocols for the sample preparation of solid and liquid dosage forms for the analysis of N-nitroso-desmethyl-tramadol using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described methods, including solid-phase extraction (SPE) and liquid-liquid extraction (LLE), are designed to achieve high recovery and minimize matrix effects, enabling accurate quantification at trace levels.

Analytical Challenge

The primary challenge in the analysis of N-nitroso-desmethyl-tramadol is its detection at very low concentrations in complex pharmaceutical matrices. An effective sample preparation method must selectively extract the analyte while removing excipients and the active pharmaceutical ingredient (API), which can interfere with the analysis. The methods presented here are designed to be both sensitive and selective for the target analyte.[2][3]

Experimental Protocols

Method 1: Solid-Phase Extraction (SPE) for Solid Dosage Forms

This protocol is suitable for the extraction of N-nitroso-desmethyl-tramadol from tablets and capsules.

Materials and Reagents:

• N-nitroso-desmethyl-tramadol reference standard

• N-nitroso-desmethyl-tramadol-d3 (internal standard)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Ammonium (B1175870) hydroxide (B78521) (ACS grade)

• Formic acid (ACS grade)

• Water (deionized or Milli-Q)

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Centrifuge

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• Sample Preparation:

  • Weigh and grind a representative number of tablets (or empty the contents of capsules) to obtain a fine, homogeneous powder.

  • Accurately weigh a portion of the powder equivalent to a single dose of tramadol and transfer it to a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of methanol to the centrifuge tube.

  • Spike the sample with an appropriate amount of N-nitroso-desmethyl-tramadol-d3 internal standard solution.

  • Vortex the tube for 5 minutes to ensure thorough mixing and dissolution.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant and transfer it to a clean tube.

• Solid-Phase Extraction:

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through it.

  • Load the supernatant from the previous step onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Dry the cartridge under a gentle stream of nitrogen for 5 minutes.

  • Elute the analyte with 5 mL of a mixture of dichloromethane and ammonium hydroxide (98:2, v/v).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 10 mM ammonium formate (B1220265) in water with 0.1% formic acid).

  • Vortex briefly to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE) for Liquid Dosage Forms

This protocol is suitable for the extraction of N-nitroso-desmethyl-tramadol from oral solutions and syrups.

Materials and Reagents:

• N-nitroso-desmethyl-tramadol reference standard

• N-nitroso-desmethyl-tramadol-d3 (internal standard)

• Methyl-tert-butyl ether (MTBE, HPLC grade)

• Sodium carbonate solution (0.1 M)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• Sample Preparation:

  • Pipette 1 mL of the liquid dosage form into a 15 mL centrifuge tube.

  • Spike the sample with an appropriate amount of N-nitroso-desmethyl-tramadol-d3 internal standard solution.

• Extraction:

  • Add 1 mL of 0.1 M sodium carbonate solution to basify the sample.

  • Add 5 mL of MTBE.

  • Vortex the tube for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Separation and Concentration:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Vortex briefly to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the described sample preparation methods coupled with LC-MS/MS analysis. These values are illustrative and may vary depending on the specific instrumentation and matrix.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Analyte	N-nitroso-desmethyl-tramadol	N-nitroso-desmethyl-tramadol
Matrix	Solid Dosage Forms	Liquid Dosage Forms
Recovery	85-105%	80-110%
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/mL
Precision (%RSD)	< 10%	< 15%

Visualizations

Caption: Solid-Phase Extraction (SPE) workflow for N-nitroso-desmethyl-tramadol.

Caption: Liquid-Liquid Extraction (LLE) workflow for N-nitroso-desmethyl-tramadol.

Conclusion

The sample preparation methods detailed in this application note provide robust and reliable procedures for the extraction of N-nitroso-desmethyl-tramadol from both solid and liquid pharmaceutical dosage forms. The use of either solid-phase extraction or liquid-liquid extraction, followed by LC-MS/MS analysis, allows for the sensitive and accurate quantification of this potential impurity, supporting the efforts of researchers, scientists, and drug development professionals to ensure the safety and quality of pharmaceutical products. The choice between SPE and LLE will depend on the specific matrix, available resources, and desired throughput. Both methods are effective in achieving the low detection limits required by regulatory agencies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Method Development of Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and the pharmaceutical industry worldwide.[1] Classified as probable human carcinogens, these impurities can form during the synthesis, manufacturing, and storage of drug products.[1] This has led to stringent regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to control and limit the presence of nitrosamines in medications to ensure patient safety.[2]

This document provides a comprehensive guide to the analytical method development for the detection and quantification of nitrosamine impurities. It includes detailed protocols for the most common and effective analytical techniques, a summary of quantitative performance data, and visual representations of key processes to aid in understanding and implementation.

Regulatory Context and Risk Management

Regulatory bodies like the FDA and EMA have issued guidelines that mandate a risk-based approach to control nitrosamine impurities in pharmaceuticals.[2] This involves a thorough risk assessment of the manufacturing process of active pharmaceutical ingredients (APIs) and finished drug products to identify and mitigate potential sources of nitrosamine formation.[2][3] The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities, including nitrosamines.[4]

A comprehensive risk management plan should be established and implemented, covering the assessment of raw materials, excipients, manufacturing processes, and packaging materials.[3][5] If a risk is identified, confirmatory testing using sensitive and validated analytical methods is required.[4]

Signaling Pathway of Nitrosamine Genotoxicity

Nitrosamines are not directly genotoxic but require metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This metabolic process, primarily α-hydroxylation, leads to the formation of unstable intermediates that ultimately generate highly reactive diazonium ions. These ions can then alkylate DNA, forming DNA adducts that, if not repaired, can lead to mutations and an increased risk of cancer.

Figure 1: Simplified signaling pathway of nitrosamine-induced genotoxicity.

Overall Analytical Workflow

The analytical process for nitrosamine impurities follows a structured workflow, from initial risk assessment to the final quantification and reporting of results. This ensures a systematic and scientifically sound approach to controlling these impurities.

Figure 2: High-level workflow for nitrosamine analytical method development.

Analytical Methodologies

The detection of nitrosamine impurities at trace levels requires highly sensitive and selective analytical techniques. The most commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a versatile and widely used technique for the analysis of a broad range of nitrosamines, including those that are non-volatile or thermally labile. It offers high sensitivity and selectivity, making it suitable for complex drug matrices such as metformin (B114582).

This application note describes a validated LC-MS/MS method for the simultaneous quantification of multiple nitrosamine impurities in metformin drug products.

Quantitative Data Summary

Parameter	NDMA	NDEA	NEIPA	NDIPA	NDBA	NMBA
LOD (ng/mL)	0.4	0.4	0.2	0.4	0.4	0.4
LOQ (ng/mL)	1.0	1.0	0.5	1.0	1.0	1.0
Linearity (R²)	>0.99	>0.99	>0.99	>0.99	>0.99	>0.99
Accuracy (% Recovery)	85-110	85-110	85-110	85-110	85-110	85-110
Precision (%RSD)	<15	<15	<15	<15	<15	<15

Experimental Protocol

1. Materials and Reagents:

• Nitrosamine reference standards (NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA, etc.)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Metformin drug product (tablets)

• 0.22 µm PVDF syringe filters

2. Standard Solution Preparation:

• Stock Standards (1 mg/mL): Prepare individual stock solutions of each nitrosamine in methanol.

• Working Standard Mixture (e.g., 100 ng/mL): Prepare a mixed working standard solution by diluting the stock standards in methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the working standard mixture with a suitable diluent (e.g., methanol/water).

3. Sample Preparation:

• Crush a sufficient number of metformin tablets to obtain a powder equivalent to a target concentration of 100 mg/mL of the API.[6]

• Weigh the appropriate amount of powdered tablets into a centrifuge tube.

• Add a defined volume of methanol (e.g., 5 mL for 500 mg of API).[6]

• Vortex the mixture for 1 minute to ensure thorough mixing.[6]

• Shake the sample for approximately 40 minutes using a mechanical shaker.[6]

• Centrifuge the sample at 4500 rpm for 15 minutes to pellet the excipients.[6]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. Discard the first 1 mL of the filtrate.[6]

4. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: A suitable reversed-phase column (e.g., C18, Phenyl)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient Elution: A suitable gradient program to achieve separation of all target nitrosamines.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)

• Mode: Multiple Reaction Monitoring (MRM)

5. Method Validation:

• The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[7][8][9][10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines. Headspace GC-MS is particularly useful as it minimizes matrix effects by introducing only the volatile components of the sample into the GC system. This technique is commonly used for the analysis of nitrosamines in sartan drugs.

This application note provides a protocol for the determination of N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in valsartan (B143634) drug substance using headspace GC-MS.

Quantitative Data Summary

Parameter	NDMA	NDEA
LOD (ppm)	0.05	0.05
LOQ (ppm)	0.3	0.1
Linearity (R²)	>0.999	>0.999
Accuracy (% Recovery)	91.9-122.7	91.9-122.7
Precision (%RSD)	<15	<15

Experimental Protocol

1. Materials and Reagents:

• NDMA and NDEA reference standards

• Dimethyl sulfoxide (B87167) (DMSO), >99.5%

• Valsartan drug substance

• 20 mL headspace vials with caps (B75204) and septa

2. Standard Solution Preparation:

• Stock Standard (e.g., 100 µg/mL): Prepare a stock solution of NDMA and NDEA in DMSO.

• Working Standards: Prepare a series of working standard solutions by diluting the stock solution with DMSO to create a calibration curve (e.g., 0.15 - 100 µg/mL).

• Transfer 1.0 mL of each working standard solution into separate 20 mL headspace vials containing 4.0 mL of DMSO. Immediately cap and crimp the vials.

3. Sample Preparation:

• Accurately weigh approximately 500 mg of valsartan drug substance into a 20 mL headspace vial.

• Add 5 mL of DMSO to the vial.

• Immediately cap and crimp the vial.

• Mix the sample solution using a vortex mixer until the substance is dissolved.

4. Headspace GC-MS Conditions:

• GC System: Gas chromatograph with a headspace autosampler

• Column: A suitable polar capillary column (e.g., DB-WAX)

• Injector Temperature: 200 - 250 °C

• Oven Temperature Program: A suitable temperature program to separate the target analytes.

• Carrier Gas: Helium

• MS System: Quadrupole or Triple Quadrupole Mass Spectrometer

• Ion Source: Electron Ionization (EI)

• Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

• Headspace Parameters:

  • Oven Temperature: 80 - 120 °C

  • Loop Temperature: 90 - 130 °C

  • Transfer Line Temperature: 100 - 140 °C

  • Equilibration Time: 15 - 30 min

5. Method Validation:

• Validate the method according to ICH Q2(R1) guidelines for all relevant parameters.[7][8][9][10]

Conclusion

The analytical method development for nitrosamine impurities is a critical aspect of ensuring the safety and quality of pharmaceutical products. The choice of analytical technique, either LC-MS/MS or GC-MS, depends on the specific nitrosamines of interest and the drug matrix. The detailed protocols and quantitative data presented in these application notes provide a solid foundation for researchers, scientists, and drug development professionals to establish robust and reliable methods for the routine monitoring of these potentially harmful impurities. Adherence to regulatory guidelines and thorough method validation are paramount in this endeavor.

References

• 1. Screening of Nitrosamine Impurities in Sartan Pharmaceuticals by GC-MS/MS -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 2. GC-MS/MS evaluation of nitrosamines in sartans for carcinogenicity. [wisdomlib.org]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. jordilabs.com [jordilabs.com]
• 7. fda.gov [fda.gov]
• 8. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. IJMS | Free Full-Text | Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed [mdpi.com]

Application Note: High-Throughput Quantification of Tramadol and its Metabolites Using N-nitroso-desmethyl-tramadol-d3 as an Internal Standard

Introduction

Tramadol (B15222) is a widely prescribed synthetic opioid analgesic for the management of moderate to severe pain. The accurate quantification of tramadol and its primary metabolites, O-desmethyltramadol (M1) and N-desmethyltramadol (M2), is crucial for clinical research, pharmacokinetic studies, and therapeutic drug monitoring. The use of a stable isotope-labeled internal standard (SIL-IS) is essential for correcting for matrix effects and variations in sample processing, thereby ensuring the accuracy and precision of analytical results. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of tramadol and its metabolites in human plasma and urine, utilizing N-nitroso-desmethyl-tramadol-d3 as an internal standard.

Principle

This method combines the separation capabilities of high-performance liquid chromatography (HPLC) with the high selectivity and sensitivity of tandem mass spectrometry (MS/MS).[1] Samples are prepared using a simple and efficient protein precipitation, liquid-liquid extraction, or solid-phase extraction protocol. The use of N-nitroso-desmethyl-tramadol-d3, a deuterated analog of a tramadol metabolite, closely mimics the analytical behavior of the target analytes, providing reliable quantification.

Core Requirements

Data Presentation

The following tables summarize the typical performance characteristics of LC-MS/MS methods for the analysis of tramadol and its metabolites, which can be expected upon validation of a method using N-nitroso-desmethyl-tramadol-d3 as an internal standard.

Table 1: LC-MS/MS Method Parameters

Parameter	Recommended Setting
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724) or Methanol
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C[2]
MS Ionization	Electrospray Ionization (ESI), Positive Mode
Scan Type	Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions for Tramadol and Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Tramadol	264.2	58.1
O-desmethyltramadol (M1)	250.2	58.1
N-desmethyltramadol (M2)	250.2	44.1
N-nitroso-desmethyl-tramadol-d3 (IS)	To be determined	To be determined

Note: The MRM transitions for N-nitroso-desmethyl-tramadol-d3 need to be empirically determined.

Table 3: Typical Method Validation Parameters

Parameter	Typical Performance
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL[3]
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%[2]

Experimental Protocols

The following are detailed protocols for sample preparation from human plasma and urine.

Protocol 1: Sample Preparation from Human Plasma using Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the N-nitroso-desmethyl-tramadol-d3 internal standard working solution.

• Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.[4]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.[4]

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

Protocol 2: Sample Preparation from Human Urine using Dilute-and-Shoot

• To 50 µL of human urine in a microcentrifuge tube, add 20 µL of the N-nitroso-desmethyl-tramadol-d3 internal standard working solution.

• Add 930 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

Protocol 3: Sample Preparation using Liquid-Liquid Extraction (LLE)

• To 200 µL of plasma or urine in a centrifuge tube, add 20 µL of the N-nitroso-desmethyl-tramadol-d3 internal standard working solution.

• Add 100 µL of 0.1 M sodium hydroxide (B78521) to basify the sample.

• Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a mixture of ethyl acetate (B1210297) and diethyl ether).[3][5]

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the phases.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the reconstitution solution (e.g., initial mobile phase).

• Vortex to dissolve the residue and transfer to an autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

Mandatory Visualization

Caption: High-level workflow for the analysis of tramadol.

Caption: Primary metabolic pathways of tramadol.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Validated determination method of tramadol and its desmethylates in human plasma using an isocratic LC-MS/MS and its clinical application to patients with cancer pain or non-cancer pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous Determination of Tramadol and its Metabolite in Human Plasma by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. wjbphs.com [wjbphs.com]

Solid-Phase Extraction of Tramadol and its Metabolites: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solid-phase extraction (SPE) of tramadol (B15222) and its primary metabolites—O-desmethyltramadol (M1), N-desmethyltramadol (M2), and N,O-didesmethyltramadol (M5)—from biological matrices. Tramadol is a widely prescribed synthetic opioid analgesic, and its accurate quantification, along with its metabolites, is crucial for pharmacokinetic studies, clinical monitoring, and forensic toxicology.[1] Solid-phase extraction offers a robust and selective method for sample clean-up and concentration prior to analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The primary active metabolite of tramadol is O-desmethyltramadol (M1), which has a significantly higher affinity for the μ-opioid receptor than the parent drug.[1] Therefore, the simultaneous quantification of both tramadol and its metabolites is often necessary to obtain a complete pharmacological profile. Mixed-mode cation exchange (MCX) SPE is a commonly employed technique for the extraction of these basic compounds from complex biological samples like urine and plasma.[1][2] This method utilizes a sorbent with both reversed-phase and strong cation exchange functionalities to effectively retain the analytes of interest while allowing interfering substances to be washed away.[1]

Experimental Protocols

This section details the methodologies for the solid-phase extraction of tramadol and its metabolites from biological samples.

Protocol 1: Mixed-Mode Cation Exchange SPE for Urine Samples

This protocol is a generalized procedure for the extraction of tramadol and its metabolites from urine using mixed-mode cation exchange (MCX) cartridges.

Materials:

• Mixed-mode cation exchange (MCX) SPE cartridges

• Methanol (B129727) (HPLC grade)

• Deionized water

• Ammonium (B1175870) acetate (B1210297) buffer (50 mM, pH 6)

• Ammonium hydroxide (B78521)

• Dichloromethane

• Isopropanol

• SPE manifold

• Nitrogen evaporator

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • Centrifuge the urine sample to remove any particulate matter.

  • Dilute 1 mL of the supernatant with 1 mL of 50 mM ammonium acetate buffer (pH 6).[1]

• SPE Cartridge Conditioning:

  • Condition the MCX SPE cartridge by passing 2 mL of methanol, followed by 2 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of deionized water to remove polar interferences.

  • Follow with a wash of 2 mL of methanol to remove non-polar interferences.[1]

• Elution:

  • Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol or a mixture of dichloromethane:isopropanol:ammonia (80:18:2, v/v/v).[1]

  • Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 100-500 µL) of the mobile phase used for the analytical method.[1]

  • Vortex the sample briefly and transfer it to an autosampler vial for analysis.

Protocol 2: Enzymatic Hydrolysis for Glucuronidated Metabolites in Urine

For the determination of total (free and conjugated) tramadol and metabolite concentrations, an enzymatic hydrolysis step is required to cleave the glucuronide conjugates.

Materials:

• β-glucuronidase

• Acetate buffer (0.2 M, pH 5.0)

• Heating block or water bath

Procedure:

• To 1 mL of the urine sample, add 500 µL of 0.2 M acetate buffer (pH 5.0).

• Add a sufficient amount of β-glucuronidase enzyme.

• Incubate the mixture at an appropriate temperature (e.g., 37-60°C) for a specified time (e.g., 1-16 hours) to ensure complete hydrolysis.

• After incubation, proceed with the sample pre-treatment and SPE protocol as described in Protocol 1.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the solid-phase extraction of tramadol and its metabolites.

Analyte	Matrix	SPE Method	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Tramadol	Urine	MISPE	-	1.2 µg/L	3.5 µg/L	[3]
Tramadol	Plasma	MISPE	-	3.0 µg/L	8.5 µg/L	[3]
Tramadol	Plasma	C18	94.36 ± 12.53	-	50 ng/mL	[4]
O-desmethyltramadol	Plasma	C18	93.52 ± 7.88	-	50 ng/mL	[4]
Tramadol	Vitreous Humor	C18	84	-	-	[5]
O-desmethyltramadol	Vitreous Humor	C18	90	-	-	[5]

MISPE: Molecularly Imprinted Solid-Phase Extraction

Analyte	Matrix	Linearity Range	r²	Reference
Tramadol	Plasma	50-3500 ng/mL	>0.99	[4]
O-desmethyltramadol	Plasma	50-500 ng/mL	>0.99	[4]
Tramadol	Vitreous Humor	5-1000 ng/mL	>0.991	[5]
O-desmethyltramadol	Vitreous Humor	5-1000 ng/mL	>0.994	[5]

Visualizations

The following diagram illustrates the general workflow for the solid-phase extraction of tramadol and its metabolites.

Solid-Phase Extraction Workflow for Tramadol and Metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solid-phase extraction of tramadol from plasma and urine samples using a novel water-compatible molecularly imprinted polymer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.monash.edu [research.monash.edu]
• 5. Determination of tramadol and its metabolite O-desmethyltramadol in vitreous humor. Is it helpful in forensic casework? - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-desmethyltramadol in Human Urine by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Tramadol (B15222) is a widely prescribed synthetic opioid analgesic for the management of moderate to severe pain. It is extensively metabolized in the body, primarily through N- and O-demethylation, resulting in various metabolites, including N-desmethyltramadol (NDT).[1][2] The monitoring of tramadol and its metabolites in biological matrices such as urine is crucial for several reasons, including assessing patient compliance, detecting potential misuse, and understanding the drug's pharmacokinetic profile.[1][2]

Gas chromatography-mass spectrometry (GC-MS) is a robust and reliable analytical technique for the quantification of N-desmethyltramadol in urine.[2] However, the polar nature of NDT, which contains primary amine and hydroxyl functional groups, can lead to poor chromatographic peak shape and thermal instability.[3] To address these challenges, a derivatization step is necessary to convert the polar functional groups into less polar, more volatile, and thermally stable derivatives, thereby improving chromatographic resolution and enhancing detector sensitivity.[2][3]

This application note provides a detailed protocol for the quantitative analysis of N-desmethyltramadol in human urine using GC-MS. The described method involves sample preparation by liquid-liquid extraction (LLE) or solid-phase extraction (SPE), followed by derivatization and subsequent GC-MS analysis.

Analytical Principle

The analytical procedure for the determination of N-desmethyltramadol in urine involves several key steps. First, the NDT is extracted from the urine matrix using either LLE or SPE to remove interfering substances and concentrate the analyte.[2] An internal standard is added before extraction to ensure accurate quantification by correcting for variations in sample preparation and instrument response.[1] Following extraction, the dried extract is subjected to a derivatization reaction to enhance the volatility and thermal stability of NDT for GC-MS analysis.[2] The derivatized analyte is then separated on a gas chromatographic column and detected by a mass spectrometer. For enhanced sensitivity and specificity, the mass spectrometer is typically operated in selected ion monitoring (SIM) mode.[2] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

• N-desmethyltramadol reference standard

• Internal standard (e.g., Proadifen (SKF525A) or Methapyrilene)[4][5]

• Methanol (B129727) (ACS Grade)

• Ethyl acetate (B1210297) (ACS Grade)

• Methyl-tert-butyl ether (MTBE)

• Sodium carbonate

• Hydrochloric acid

• Propionic anhydride

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Solid-Phase Extraction (SPE) Cartridges (Mixed-mode cation exchange)

• Phosphate (B84403) buffer (100 mM, pH 6.0)

• Ammonium (B1175870) hydroxide (B78521)

• Human urine (drug-free)

Two primary methods for sample preparation are presented: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

3.2.1. Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated GC-MS method for the simultaneous determination of tramadol and its metabolites in human urine.[4]

• Pipette 1 mL of urine into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 50 µL of the internal standard working solution.

• Add 1 mL of 0.1 M sodium carbonate solution to basify the sample.

• Add 5 mL of an extraction solvent (e.g., methyl-tert-butyl ether (MTBE) or a 1:1 mixture of ethyl acetate and diethyl ether).[1][4]

• Vortex the mixture for 1 minute and then centrifuge at 3000 rpm for 10 minutes.[1]

• Transfer the upper organic layer to a clean tube.

• For increased recovery, a back-extraction can be performed:

  • Add 1 mL of 0.1 M hydrochloric acid to the organic extract.[4]

  • Vortex and centrifuge to separate the phases.

  • Transfer the lower aqueous layer to a fresh tube.

  • Adjust the pH back to basic with a suitable base.

  • Perform a second extraction with the organic solvent.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[1]

• The dried residue is now ready for derivatization.

3.2.2. Protocol 2: Solid-Phase Extraction (SPE)

This protocol utilizes mixed-mode cation exchange cartridges for a more efficient and cleaner extraction.[1][2]

• Pipette 1 mL of urine into a 15 mL polypropylene centrifuge tube.

• Add 50 µL of the internal standard working solution.

• Add 2 mL of 100 mM phosphate buffer (pH 6.0) and vortex.[1]

• Condition the SPE Cartridge: Pass 2 mL of methanol followed by 2 mL of 100 mM phosphate buffer (pH 6.0) through the cartridge.[1]

• Load Sample: Load the pre-treated urine sample onto the conditioned SPE cartridge.[1]

• Wash:

  • Wash the cartridge with deionized water.

  • Wash with an acidic solution to remove interferences.

• Dry: Dry the cartridge thoroughly under vacuum or positive pressure for 5 minutes.[1]

• Elute: Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in ethyl acetate.[1]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]

• The dried residue is now ready for derivatization.

Derivatization is a critical step for the successful GC-MS analysis of N-desmethyltramadol.[3] Two common methods are acylation and silylation.

3.3.1. Protocol 3: Acylation with Propionic Anhydride

• To the dried extract from the sample preparation step, add 50 µL of ethyl acetate and 5 µL of propionic anhydride.[2]

• Cap the vial, vortex, and heat at 70°C for 20 minutes to ensure complete derivatization.[2][3]

• Evaporate the solvent and excess derivatizing agent under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., 100 µL of ethyl acetate) for GC-MS analysis.[2]

3.3.2. Protocol 4: Silylation with BSTFA

• To the dried extract, add 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Cap the vial, vortex, and heat at 70°C for 30 minutes.[6]

• After cooling, the sample is ready for injection into the GC-MS system.

The following are typical GC-MS parameters for the analysis of derivatized N-desmethyltramadol. These may need to be optimized for your specific instrument and column.

• Gas Chromatograph: Agilent 6890N or equivalent

• Mass Spectrometer: Agilent 5975 MSD or equivalent

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar[6]

• Injection Volume: 1-2 µL in splitless mode[6][7]

• Injector Temperature: 250°C[7]

• Carrier Gas: Helium at a constant flow rate of 1.1 mL/min[8]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute[8]

  • Ramp 1: 15°C/min to 250°C, hold for 4 minutes[8]

  • Ramp 2: 70°C/min to 320°C, hold for 5 minutes[8]

• MS Transfer Line Temperature: 250°C[8]

• Ion Source Temperature: 200°C[8]

• Ionization Mode: Electron Impact (EI) at 70 eV[8]

• Acquisition Mode: Selected Ion Monitoring (SIM)

Quantitative Data Summary

The following tables summarize the quantitative performance data for the GC-MS analysis of N-desmethyltramadol in urine from various studies.

Table 1: Linearity and Limits of Quantification

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Limit of Quantification (LOQ) (ng/mL)	Citation
N-desmethyltramadol	10 - 1000	> 0.99	20	[4][9]
Tramadol	10 - 1000	> 0.99	10	[4][9]
O-desmethyltramadol	10 - 1000	> 0.99	10	[4][9]

Table 2: Precision and Accuracy

Analyte	Intra-assay Precision (%RSD)	Inter-assay Precision (%RSD)	Intra-assay Accuracy (%)	Citation
N-desmethyltramadol	1.29 - 6.48	1.28 - 6.84	91.79 - 106.89	[4]
Tramadol	1.29 - 6.48	1.28 - 6.84	91.79 - 106.89	[4]
O-desmethyltramadol	1.29 - 6.48	1.28 - 6.84	91.79 - 106.89	[4]

Table 3: Extraction Recovery

Analyte	Extraction Method	Extraction Efficiency (%)	Citation
N-desmethyltramadol	LLE (MTBE with back-extraction)	98.21	[4][9]
Tramadol	LLE (MTBE with back-extraction)	102.12	[4][9]
O-desmethyltramadol	LLE (MTBE with back-extraction)	101.30	[4][9]

Visualized Workflows

The following diagrams illustrate the experimental workflows for the GC-MS analysis of N-desmethyltramadol in urine.

Caption: Overall experimental workflow for GC-MS analysis of N-desmethyltramadol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Simultaneous determination of tramadol, O-desmethyltramadol and N-desmethyltramadol in human urine by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nyc.gov [nyc.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. laurentian.ca [laurentian.ca]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography for the Analysis of Tramadol and Its Impurities

Introduction

Tramadol (B15222) hydrochloride is a centrally acting opioid analgesic widely used for the management of moderate to severe pain.[1][2] As with any pharmaceutical active ingredient, the purity of tramadol is critical to its safety and efficacy. The manufacturing process and storage conditions can lead to the formation of related substances or impurities, which must be monitored and controlled within acceptable limits as defined by regulatory bodies. High-performance liquid chromatography (HPLC) is the predominant analytical technique for the separation, identification, and quantification of tramadol and its impurities in both bulk drug substances and finished pharmaceutical products.[3] This application note details a stability-indicating HPLC method capable of resolving tramadol from its potential impurities and degradation products.

Principle

The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. This technique separates compounds based on their hydrophobicity. A non-polar stationary phase (e.g., C8 or C18) is used with a polar mobile phase. Tramadol and its impurities are separated based on their differential partitioning between the stationary and mobile phases. The separated components are then detected by a UV detector at a specific wavelength, and the resulting signal is proportional to the concentration of each analyte.

Quantitative Data Summary

The following table summarizes the key quantitative performance characteristics of a typical validated HPLC method for tramadol and its impurities.

Analyte	Retention Time (min)	Linearity Range (µg/mL)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
Tramadol HCl	6.36	0.80 - 2.42	0.80	2.42
Impurity A	-	0.51 - 1.54	0.51	1.54
Impurity B	-	0.1 - 1.2	-	-
Impurity C	-	0.1 - 1.2	-	-

Data compiled from multiple sources.[4][3] Specific values can vary based on the exact method and instrumentation.

Experimental Protocol

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Chromatographic data acquisition and processing software.

Chromatographic Conditions

Parameter	Condition
Column	Thermo, Hypersil BDS C8 (250mm x 4.6mm, 5µm) or equivalent.
Mobile Phase	Acetonitrile (B52724) and 0.2% v/v trifluoroacetic acid buffer (29.5:70.5 v/v).[4]
Flow Rate	1.0 mL/min.[4][3]
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	270 nm.[4]

Preparation of Solutions

• Diluent: A mixture of HPLC grade water and acetonitrile in a 50:50 (v/v) ratio is commonly used.[5]

• Standard Stock Solution: Accurately weigh about 25 mg of Tramadol HCl working standard and transfer it into a 25 mL volumetric flask. Add approximately 15 mL of diluent, sonicate to dissolve, and then dilute to the mark with the diluent.[5]

• Sample Stock Solution (for tablets): Weigh and finely powder 20 tablets. Transfer a quantity of the powder equivalent to 25 mg of Tramadol HCl into a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate for 10 minutes, and then dilute to volume with the diluent. Filter the solution through a 0.45 µm nylon filter before analysis.[5]

• Working Standard and Sample Solutions: Further dilute the stock solutions with the diluent to achieve a final concentration within the linear range of the method (e.g., 100 µg/mL).

System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Inject the standard solution five times and evaluate the following parameters:

• Tailing factor: Should be ≤ 2.0 for the tramadol peak.

• Theoretical plates: Should be ≥ 2000 for the tramadol peak.

• Relative Standard Deviation (RSD) of peak areas: Should be ≤ 2.0%.

Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the blank (diluent), followed by the standard solution and sample solutions.

• Record the chromatograms and integrate the peak areas for tramadol and any observed impurities.

Calculation

The amount of impurities can be calculated using the following formula, assuming the response factor of the impurity is the same as that of tramadol:

% Impurity = (Area of Impurity / Area of Tramadol in Standard) x (Concentration of Standard / Concentration of Sample) x 100

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies are performed on tramadol.[6][7] This involves subjecting the drug substance to various stress conditions to generate potential degradation products.

• Acid Hydrolysis: Treat the sample with 0.5 N HCl at 50°C.[6]

• Base Hydrolysis: Treat the sample with 0.5 N NaOH at 50°C.[6]

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at 40°C.[6]

• Thermal Degradation: Expose the solid drug to dry heat at 100°C.[7]

• Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm).[6]

The stressed samples are then analyzed using the HPLC method to ensure that all degradation products are well-separated from the main tramadol peak and from each other. Peak purity analysis using a PDA detector is essential to confirm the spectral homogeneity of the tramadol peak in the presence of its degradants.[8][6]

Method Validation

The analytical method should be validated according to ICH guidelines to demonstrate its suitability for the intended purpose.[6][9] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[6]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[3]

• Accuracy: The closeness of the test results obtained by the method to the true value.[9]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[9]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[4]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[8]

Visualization of Experimental Workflow

Caption: Workflow for HPLC analysis of tramadol impurities.

References

• 1. helixchrom.com [helixchrom.com]
• 2. Degradation and kinetic study of tramadol hcl by rp-hplc [wisdomlib.org]
• 3. Validation of a high-performance liquid chromatographic method for the simultaneous determination of tramadol and its impurities in oral drops as a pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajpaonline.com [ajpaonline.com]
• 5. ijpbs.com [ijpbs.com]
• 6. Stability-Indicating UPLC Method for Tramadol HCl Impurities in the Tramadol Injection after Dilution by Infusion Fluids (5% Dextrose and 0.9% Sodium Chloride) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. sphinxsai.com [sphinxsai.com]
• 9. jddtonline.info [jddtonline.info]

Technical Notes & Optimization

Technical Support Center: Analysis of N-nitroso-desmethyl-tramadol

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso-desmethyl-tramadol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental analysis of N-nitroso-desmethyl-tramadol, particularly when using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Problem ID	Question	Potential Causes	Suggested Solutions
PEAK-01	Poor peak shape (fronting, tailing, or splitting) for N-nitroso-desmethyl-tramadol.	- Incompatible injection solvent: The solvent used to dissolve the final sample extract may be too strong compared to the initial mobile phase, causing peak distortion.[1] - Column overload: Injecting too much sample can lead to peak fronting. - Secondary interactions: The analyte may be interacting with active sites on the column packing material, leading to tailing.[2] - Insufficient column equilibration: Not allowing the column to fully equilibrate with the initial mobile phase conditions can result in split peaks.[3][4]	- Solvent Mismatch: Reconstitute the final sample extract in a solvent that is weaker than or matches the initial mobile phase composition.[1] - Reduce Injection Volume: Decrease the amount of sample injected onto the column. - Mobile Phase Modifier: Add a small amount of a competing agent, like a volatile acid or base (e.g., formic acid or ammonium (B1175870) formate), to the mobile phase to block active sites.[3] - Column Equilibration: Ensure the column is equilibrated for a sufficient time (e.g., 5-10 column volumes) with the starting mobile phase before each injection.[3][4]
SENS-01	Low sensitivity or inability to reach the required Limit of Detection (LOD) / Limit of Quantitation (LOQ).	- Ion suppression from matrix components: Co-eluting excipients from the drug product matrix can interfere with the ionization of the target analyte in the mass spectrometer source.[5][6] - Suboptimal mass spectrometer parameters: Incorrect ionization source settings (e.g., temperature, gas flows) or compound-specific parameters (e.g., collision energy) can reduce signal intensity. - Analyte degradation: N-nitroso-desmethyl-tramadol may be unstable in the sample solution or during the analytical process.	- Improve Sample Preparation: Employ more effective sample cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[5][7] - Chromatographic Separation: Optimize the chromatographic method to separate the analyte from the bulk of the matrix components. - Internal Standard: Use a stable isotope-labeled (SIL) internal standard for N-nitroso-desmethyl-tramadol to compensate for matrix effects.[5][7] - Optimize MS Parameters: Systematically tune the mass spectrometer source and compound parameters to maximize the signal for N-nitroso-desmethyl-tramadol. - Stability Assessment: Investigate the stability of the analyte in the prepared sample solutions under different storage conditions (e.g., temperature, light exposure).
REC-01	Low and inconsistent recovery of the analyte during sample preparation.	- Inefficient extraction: The chosen sample preparation method may not be effectively extracting N-nitroso-desmethyl-tramadol from the sample matrix. - Analyte loss due to adsorption: The analyte may be adsorbing to plasticware or the SPE sorbent. - pH of the extraction solvent: The pH of the solvent may not be optimal for extracting the analyte.	- Optimize Extraction Method: Experiment with different SPE sorbents or LLE solvents and pH conditions to improve extraction efficiency. - Use Low-Binding Consumables: Employ low-adsorption centrifuge tubes and pipette tips. - Pre-condition SPE Cartridges: Ensure proper conditioning and equilibration of SPE cartridges according to the manufacturer's instructions.
FORM-01	Detection of N-nitroso-desmethyl-tramadol in blank or control samples.	- In-situ formation during analysis: The precursor, N-desmethyl-tramadol, may react with nitrosating agents present in the sample or analytical system to form the nitrosamine (B1359907). - Contaminated reagents or solvents: Nitrosating agents or the nitrosamine itself may be present as contaminants in the chemicals used. - Carryover from previous injections: Residual analyte from a high-concentration sample may be carried over to subsequent injections.[2]	- Use of Scavengers: Add a nitrosating agent scavenger, such as ascorbic acid or sulfamic acid, to the sample diluent. - High-Purity Reagents: Use high-purity, MS-grade solvents and reagents. - Optimize Wash Steps: Implement a robust autosampler wash procedure with a strong organic solvent to clean the injection needle and port between samples.[2]

Frequently Asked Questions (FAQs)

1. What is N-nitroso-desmethyl-tramadol and why is its analysis important?

N-nitroso-desmethyl-tramadol is a potential genotoxic impurity that can form in pharmaceutical products containing tramadol (B15222).[8] Regulatory agencies have set strict limits on the acceptable daily intake of such impurities due to their potential carcinogenic risk. Therefore, sensitive and accurate analytical methods are required to quantify its presence in tramadol-containing drug products to ensure patient safety.

2. What is the most suitable analytical technique for the analysis of N-nitroso-desmethyl-tramadol?

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely accepted and recommended technique for the analysis of N-nitroso-desmethyl-tramadol.[6] This is due to its high sensitivity, which allows for the detection and quantification of trace levels of the impurity, and its high selectivity, which helps to differentiate the analyte from the complex matrix of a pharmaceutical formulation.

3. What are the main sources of N-nitroso-desmethyl-tramadol formation in a drug product?

The formation of N-nitroso-desmethyl-tramadol can occur through a reaction between the N-desmethyl-tramadol impurity (a known metabolite and potential degradant of tramadol) and a nitrosating agent.[8] Nitrosating agents can be present as impurities in excipients or introduced during the manufacturing process. The formation can be influenced by factors such as pH, temperature, and the presence of catalysts or inhibitors.

4. How can matrix effects be mitigated in the analysis of N-nitroso-desmethyl-tramadol?

Matrix effects, which are the suppression or enhancement of the analyte signal by co-eluting compounds, are a significant challenge.[5][6] Strategies to mitigate them include:

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can remove a significant portion of the interfering matrix components.[5][7]

• Chromatographic Separation: Optimizing the LC method to achieve good separation between N-nitroso-desmethyl-tramadol and the active pharmaceutical ingredient (API) and major excipients is crucial.

• Use of Stable Isotope-Labeled Internal Standards (SIL-IS): An SIL-IS for N-nitroso-desmethyl-tramadol is the most effective way to compensate for matrix effects, as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[5][7]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is free of the analyte can also help to compensate for matrix effects.[5]

5. What are typical performance characteristics of a validated LC-MS/MS method for nitrosamine analysis?

The following table summarizes typical performance characteristics that would be expected from a validated LC-MS/MS method for a nitrosamine impurity like N-nitroso-desmethyl-tramadol.

Parameter	Typical Value/Range
Limit of Quantitation (LOQ)	0.05 - 1.0 ng/mL
Limit of Detection (LOD)	0.01 - 0.3 ng/mL
**Linearity (R²) **	> 0.995
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%

Experimental Protocol: Hypothetical LC-MS/MS Method for N-nitroso-desmethyl-tramadol in Tramadol Tablets

This protocol is a hypothetical but representative example based on established methods for nitrosamine and tramadol analysis. Method development and validation are required for its implementation.

1. Sample Preparation

• Weigh and grind a sufficient number of tramadol tablets to obtain a homogenous powder.

• Accurately weigh a portion of the powdered tablets equivalent to one tablet dose into a centrifuge tube.

• Add a suitable extraction solvent (e.g., methanol (B129727) with 0.1% formic acid).

• Spike with a known amount of a stable isotope-labeled internal standard of N-nitroso-desmethyl-tramadol.

• Vortex for 5 minutes and sonicate for 15 minutes to ensure complete extraction.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC/UHPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), positive mode
MRM Transitions	Specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol and its internal standard would need to be determined experimentally.

Visualizations

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. youtube.com [youtube.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Is there any possibility to generate the N-Desmethyl Tramadol in formulation? - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Support Center: Detection of N-Nitroso-Desmethyl-Tramadol

Welcome to the technical support center for the sensitive detection of N-nitroso-desmethyl-tramadol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the challenges of trace-level analysis of this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and why is its detection important?

N-nitroso-desmethyl-tramadol is a nitrosamine impurity that can form from the secondary amine metabolite of tramadol, N-desmethyltramadol. Nitrosamines are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties. Therefore, highly sensitive and specific analytical methods are required to detect and quantify this impurity at trace levels in tramadol-containing pharmaceutical products to ensure patient safety. The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-desmethyl-tramadol is 26.5 ng/day[1].

Q2: Which analytical techniques are most suitable for the trace-level analysis of N-nitroso-desmethyl-tramadol?

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS) are the most widely used and recommended techniques for the quantification of trace-level nitrosamines due to their high sensitivity and selectivity. LC-MS/MS is often preferred for its applicability to a broader range of nitrosamines without the need for derivatization.

Q3: How can I improve the sensitivity of my LC-MS/MS method for N-nitroso-desmethyl-tramadol?

To enhance sensitivity, consider the following:

• Optimize Mass Spectrometry Parameters: Fine-tune the ion source parameters (e.g., gas flows, temperature), and optimize the collision energy and other MS/MS parameters for the specific MRM transitions of N-nitroso-desmethyl-tramadol.

• Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to concentrate the analyte and remove matrix interferences.

• Chromatography: Use a high-efficiency HPLC or UHPLC column and optimize the mobile phase composition and gradient to achieve good peak shape and separation from other components.

• Internal Standards: Utilize an isotopically labeled internal standard to compensate for matrix effects and variations in sample preparation and instrument response.

Q4: What are the expected challenges in developing a detection method for N-nitroso-desmethyl-tramadol?

Common challenges include:

• Achieving the required low detection limits: The regulatory limits for nitrosamines are very low, requiring highly sensitive instrumentation and optimized methods.

• Matrix effects: The complex matrix of pharmaceutical formulations can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.

• Chromatographic resolution: Separating N-nitroso-desmethyl-tramadol from the parent drug, tramadol, and its other metabolites is crucial to avoid isobaric interferences.

• Sample preparation efficiency: Ensuring high and reproducible recovery of the analyte during extraction is critical for accurate quantification.

Troubleshooting Guides

LC-MS/MS Method Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low Signal/Poor Sensitivity	Inefficient ionization.	Optimize ion source parameters (e.g., temperature, gas flows, voltages). Check mobile phase pH and additive concentration.
Suboptimal MRM transition.	Infuse a standard solution of N-nitroso-desmethyl-tramadol to identify and optimize the most intense precursor and product ions.
Poor extraction recovery.	Evaluate and optimize the SPE or LLE protocol. Check the pH of the sample and extraction solvents.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and additives. Flush the LC system thoroughly.
Matrix interferences.	Improve sample cleanup. Adjust the chromatographic gradient to separate the analyte from interfering matrix components.
Poor Peak Shape	Incompatible sample solvent.	Reconstitute the final extract in a solvent that is weak or similar in composition to the initial mobile phase.
Column degradation.	Replace the column. Use a guard column to protect the analytical column.
Inconsistent Results	Variation in sample preparation.	Use an isotopically labeled internal standard. Ensure consistent execution of the extraction procedure.
Instrument instability.	Perform system suitability tests to ensure the instrument is performing correctly. Check for leaks and ensure stable spray in the ion source.

GC-MS Method Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low Signal/Poor Sensitivity	Inefficient derivatization.	Optimize the derivatization reaction conditions (reagent concentration, temperature, time). Ensure the sample extract is completely dry before adding the derivatizing agent.
Analyte degradation in the injector.	Use a deactivated liner and optimize the injector temperature.
Peak Tailing	Active sites in the GC system.	Deactivate the injector liner and the first few centimeters of the analytical column. Use a fresh, high-quality column.
Ghost Peaks	Carryover from previous injections.	Implement a thorough wash step between injections. Bake out the column at a high temperature.
Variable Retention Times	Fluctuations in carrier gas flow or oven temperature.	Check for leaks in the gas lines. Verify the performance of the GC oven.

Experimental Protocols

Recommended Starting Point for LC-MS/MS Method Development

This protocol is a suggested starting point and should be optimized and validated for your specific application and instrumentation.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Dilute the sample (e.g., dissolved pharmaceutical tablet) in an appropriate buffer.

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange or a reversed-phase sorbent) with methanol (B129727) followed by water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove interferences.

• Elution: Elute the N-nitroso-desmethyl-tramadol with a suitable solvent (e.g., methanol with a small percentage of ammonium (B1175870) hydroxide (B78521) for a mixed-mode cation exchange cartridge).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. LC-MS/MS Parameters

Parameter	Recommended Starting Condition
LC Column	C18 or Biphenyl, e.g., 100 mm x 2.1 mm, <3 µm particle size
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile (B52724) or methanol
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a standard of N-nitroso-desmethyl-tramadol. The precursor ion will be [M+H]+.

Recommended Starting Point for GC-MS Method Development

This protocol requires derivatization and is a suggested starting point for method development.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Sample Alkalinization: Adjust the pH of the aqueous sample to >9.

• Extraction: Extract the sample with a suitable organic solvent (e.g., dichloromethane (B109758) or methyl-tert-butyl ether).

• Evaporation: Evaporate the organic extract to dryness.

2. Derivatization

• Reagent: Use a suitable silylating agent (e.g., BSTFA with 1% TMCS) or perform acylation.

• Reaction: Add the derivatizing reagent to the dried extract and heat to complete the reaction.

• Evaporation and Reconstitution: Evaporate the excess reagent and reconstitute the residue in a suitable solvent (e.g., ethyl acetate).

3. GC-MS Parameters

Parameter	Recommended Starting Condition
GC Column	Mid-polarity column, e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow rate
Injector Temperature	250 - 280 °C
Injection Mode	Splitless
Oven Program	Start at a low temperature (e.g., 80 °C), ramp up to a high temperature (e.g., 300 °C).
Ionization Mode	Electron Ionization (EI)
MS Mode	Selected Ion Monitoring (SIM) or MRM
Monitored Ions	To be determined from the mass spectrum of the derivatized N-nitroso-desmethyl-tramadol standard.

Quantitative Data Summary

The following table provides a summary of reported limits of quantification (LOQ) for N-desmethyltramadol, the precursor to N-nitroso-desmethyl-tramadol. These values can serve as a benchmark for the expected sensitivity of a well-optimized method for the nitrosamine derivative.

Analyte	Method	Matrix	Limit of Quantification (LOQ)
N-desmethyltramadol	GC-MS	Urine	20 ng/mL[2]
N-desmethyltramadol	LC-MS/MS	Plasma	2.5 ng/mL[3]
Tramadol & Metabolites	LC-MS/MS	Whole Blood	0.125 - 0.50 ng/g[4]

Visualizations

Caption: General experimental workflow for the detection of N-nitroso-desmethyl-tramadol.

Caption: Troubleshooting logic for addressing poor sensitivity in the analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. Simultaneous determination of tramadol, O-desmethyltramadol and N-desmethyltramadol in human urine by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Quantification of N-nitroso-desmethyl-tramadol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of N-nitroso-desmethyl-tramadol.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and why is its quantification important?

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity that can form from the secondary amine precursor, N-desmethyl-tramadol, a metabolite of the analgesic drug tramadol (B15222).[1][2] Nitrosamines are classified as probable human carcinogens, and regulatory agencies like the FDA and EMA have set strict limits on their presence in pharmaceutical products.[3][4] The acceptable intake (AI) limit for N-nitroso-desmethyl-tramadol set by the U.S. FDA is 26.5 ng/day.[3] Therefore, sensitive and accurate quantification of this impurity is crucial to ensure the safety and quality of tramadol-containing products.

Q2: What are the main challenges in quantifying N-nitroso-desmethyl-tramadol?

The primary challenges in quantifying N-nitroso-desmethyl-tramadol include:

• Low Concentration Levels: This impurity is typically present at trace levels (ppb or ng/mL), requiring highly sensitive analytical methods.[4]

• Matrix Effects: Co-eluting components from the sample matrix (e.g., active pharmaceutical ingredient (API), excipients, biological components) can interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression or enhancement.[5][6][7] This can significantly impact the accuracy and reproducibility of the results.

• Analyte Stability: Nitrosamines can be sensitive to light and temperature, requiring careful handling and storage of samples and standards.

Q3: What analytical techniques are most suitable for the quantification of N-nitroso-desmethyl-tramadol?

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the quantification of N-nitroso-desmethyl-tramadol.[4][8] This method offers the high sensitivity and selectivity required to detect and quantify this impurity at trace levels in complex matrices.[9]

Q4: How can I minimize matrix effects in my analysis?

Several strategies can be employed to mitigate matrix effects:

• Effective Sample Preparation: Techniques like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) can effectively clean up samples by removing interfering matrix components.[6]

• Chromatographic Separation: Optimizing the chromatographic conditions to separate N-nitroso-desmethyl-tramadol from co-eluting matrix components is crucial.[5]

• Use of Isotope-Labeled Internal Standards: A stable isotope-labeled (SIL) internal standard for N-nitroso-desmethyl-tramadol is highly recommended. The SIL internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of the signal.

• Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix that is similar to the sample matrix can also help to compensate for matrix effects.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	Inappropriate mobile phase pH or composition.	Optimize the mobile phase. For basic compounds like nitrosamines, a mobile phase with a slightly acidic pH (e.g., containing 0.1% formic acid) can improve peak shape.
Column degradation.	Replace the analytical column.
Low Signal Intensity or No Peak Detected	Ion suppression due to matrix effects.	Implement more rigorous sample cleanup (e.g., SPE). Dilute the sample to reduce the concentration of matrix components.
Suboptimal MS/MS parameters.	Optimize MS/MS parameters, including precursor and product ions, collision energy, and source parameters.
Analyte degradation.	Ensure proper storage and handling of samples and standards, protecting them from light and elevated temperatures.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and flush the LC system thoroughly.
Interference from the sample matrix.	Improve sample preparation to remove interfering components.
Inconsistent or Non-Reproducible Results	Variable matrix effects between samples.	Use a stable isotope-labeled internal standard to correct for variations.
Inconsistent sample preparation.	Ensure a standardized and validated sample preparation protocol is followed for all samples.
Instrument instability.	Perform system suitability tests before each analytical run to ensure the instrument is performing correctly.
Carryover	Adsorption of the analyte to the injector or column.	Optimize the injector wash procedure and the mobile phase composition.

Quantitative Data Summary

The following tables provide typical performance characteristics for the quantification of N-desmethyl-tramadol, the precursor to N-nitroso-desmethyl-tramadol, using LC-MS/MS. These values can serve as a benchmark for developing a method for the nitrosamine.

Table 1: LC-MS/MS Method Parameters for N-desmethyl-tramadol in Human Plasma

Parameter	Value
Linearity Range	2.5 - 320 ng/mL[10]
Lower Limit of Quantification (LLOQ)	2.5 ng/mL[10]
Accuracy	89.2 - 106.2 %[10]
Intra-day Precision (%RSD)	1.6 - 10.2 %[10]
Inter-day Precision (%RSD)	1.6 - 10.2 %[10]
Extraction Recovery	85.5 - 106.3 %[10]

Table 2: LC-MS/MS Method Parameters for N-desmethyl-tramadol in Urine

Parameter	Value
Linearity Range	10 - 1000 ng/mL (r² > 0.99)[8]
Lower Limit of Quantification (LLOQ)	20 ng/mL[8]
Accuracy	91.79 - 106.89%[8]
Intra-day Precision (%RSD)	< 7%[8]
Inter-day Precision (%RSD)	< 7%[8]
Extraction Efficiency	98.21%[8]

Experimental Protocols

Below is a representative experimental protocol for the quantification of N-nitroso-desmethyl-tramadol in a pharmaceutical formulation. This protocol is a composite based on best practices for nitrosamine analysis and should be validated for specific applications.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Weigh and finely grind the pharmaceutical tablets. Dissolve a portion of the ground tablets in a suitable solvent (e.g., methanol (B129727)/water) to a final concentration of approximately 1 mg/mL of the API.

• Internal Standard Spiking: Add an appropriate amount of a stable isotope-labeled internal standard of N-nitroso-desmethyl-tramadol to the sample solution.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by washing sequentially with methanol and water.

• Sample Loading: Load the sample solution onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove excipients and other interferences.

• Elution: Elute the N-nitroso-desmethyl-tramadol and the internal standard with a stronger, slightly basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a common choice.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in methanol or acetonitrile

• Gradient Elution: A gradient from low to high organic phase (B) over several minutes to ensure good separation.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol and its internal standard.

3. Method Validation

The analytical method should be fully validated according to ICH Q2(R1) guidelines, including the assessment of:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

• System Suitability

Visualizations

Caption: Formation of N-nitroso-desmethyl-tramadol from its precursor.

Caption: General experimental workflow for quantification.

Caption: Decision-making process for addressing matrix effects.

References

• 1. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Determination of Tramadol in Urine using LC-MS/MS [sigmaaldrich.com]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso N-Desmethyl Tramadol | Axios Research [axios-research.com]
• 5. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 10. Validated determination method of tramadol and its desmethylates in human plasma using an isocratic LC-MS/MS and its clinical application to patients with cancer pain or non-cancer pain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-nitroso-desmethyl-tramadol Extraction

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-tramadol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the extraction and quantification of this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and why is it important to monitor?

A1: N-nitroso-desmethyl-tramadol is a nitrosamine drug substance-related impurity (NDSRI) of Tramadol (B15222), a widely used analgesic.[1] Nitrosamines are classified as probable human carcinogens, and regulatory agencies worldwide have established strict limits for their presence in pharmaceutical products.[2][3] Therefore, sensitive and accurate methods are required to quantify N-nitroso-desmethyl-tramadol to ensure patient safety and regulatory compliance. The U.S. FDA's current Acceptable Intake (AI) limit for this impurity is 26.5 ng/day.[4]

Q2: What are the key chemical properties of N-nitroso-desmethyl-tramadol to consider for extraction?

A2: The most critical properties are its high polarity and basic nature. The precursor molecule, N-desmethyl-tramadol, has a pKa around 9.4.[5] This means the molecule will be positively charged (ionized) in acidic or neutral solutions. To achieve efficient extraction by Liquid-Liquid Extraction (LLE) or retention on non-polar Solid-Phase Extraction (SPE) sorbents, this charge must be neutralized by adjusting the sample pH to basic conditions (typically >10).[5]

Q3: Which extraction method is generally better for this compound: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

A3: Both methods can be effective if properly optimized.[5]

• SPE can offer higher selectivity and cleaner extracts, which is particularly beneficial for reducing matrix effects in LC-MS/MS analysis. Mixed-mode sorbents (e.g., cation exchange combined with reversed-phase) are often ideal for polar, ionizable compounds like N-nitroso-desmethyl-tramadol.[5][6]

• LLE is simpler and requires less specialized equipment but may demand more rigorous optimization of pH, solvent choice, and mixing conditions to achieve high recovery for such a polar analyte.[5]

Q4: What are "matrix effects" and how can they affect my analysis?

A4: Matrix effects are the alteration of analyte ionization efficiency in the mass spectrometer source due to co-eluting compounds from the sample matrix (e.g., excipients, biological salts).[7] This can lead to signal suppression or enhancement, causing inaccurate quantification. Complex drug product formulations (e.g., with mannitol (B672) and lactose) or biological samples are prone to strong matrix effects.[7] Strategies to mitigate this include using a more selective extraction method (like SPE), sample dilution, or using an appropriate internal standard (ideally, an isotopically labeled version of the analyte).[7]

Troubleshooting Guides

Problem 1: Low Analyte Recovery in Liquid-Liquid Extraction (LLE)

This is a common issue when extracting polar, basic compounds like N-nitroso-desmethyl-tramadol.

Potential Cause	Recommended Solution	Explanation
Incorrect Sample pH	Ensure the pH of the aqueous sample is adjusted to >10.5 using a suitable base (e.g., 5M NaOH).[5]	The analyte is positively charged at neutral or acidic pH, making it highly soluble in the aqueous phase. A high pH neutralizes the charge, promoting its transfer into the organic extraction solvent.
High Analyte Solubility in Aqueous Phase	Use the "salting out" technique. Add sodium chloride (NaCl) to the aqueous sample to a concentration of 5-10% w/v and vortex until dissolved.[5]	The salt increases the ionic strength of the aqueous phase, decreasing the solubility of the polar analyte and driving it into the organic layer.
Inappropriate Extraction Solvent	Use a relatively polar, water-immiscible organic solvent. Ethyl acetate (B1210297) is a common choice.[5][8]	The solvent must be capable of solvating the polar analyte while remaining separate from the aqueous phase.
Insufficient Solvent Volume or Mixing	Increase the organic solvent-to-sample volume ratio (a 5:1 or 7:1 ratio is a good starting point).[5] Ensure vigorous mixing (vortex) for at least 2 minutes to maximize the surface area between the two phases.[5]	Inadequate solvent volume or poor mixing leads to incomplete partitioning and therefore, incomplete extraction.

Problem 2: Low Analyte Recovery in Solid-Phase Extraction (SPE)

Low recovery in SPE can occur during the loading, washing, or elution steps.

Potential Cause	Recommended Solution	Explanation
Analyte Not Retained on Cartridge	1. Check Sample pH: For a mixed-mode cation exchange (MCX) cartridge, ensure the sample is loaded under acidic to neutral conditions (e.g., pH 6) to keep the analyte positively charged for retention.[5][9] 2. Decrease Flow Rate: Load the sample at a slow, controlled flow rate of 1-2 mL/min.[5]	A positive charge is necessary for the analyte to bind to the cation exchange sorbent. A high flow rate reduces the contact time between the analyte and the sorbent, preventing efficient binding.
Analyte Lost During Wash Step	1. Use Appropriate Wash Solvents: Use a weak solvent (e.g., 0.1 M acetic acid) to remove neutral and acidic interferences, followed by a non-polar organic solvent (e.g., methanol) to remove lipophilic interferences.[9]	The wash solvents should be strong enough to remove interferences but not so strong that they elute the analyte of interest.
Incomplete Elution from Cartridge	1. Use a Strong, Basic Elution Solvent: Elute with a fresh solution of 5% ammonium (B1175870) hydroxide (B78521) in a strong organic solvent like ethyl acetate or methanol (B129727).[5][9] 2. Increase Elution Volume: Increase the volume of the elution solvent in increments (e.g., use 2 x 2 mL instead of 2 x 1 mL) and test recovery.[5]	The high pH of the elution solvent neutralizes the analyte's positive charge, breaking its ionic bond with the cation exchange sorbent and allowing it to be eluted. Insufficient volume may not completely wash the analyte off the cartridge.

Problem 3: Poor Peak Shape or Signal Intensity in LC-MS/MS

Potential Cause	Recommended Solution	Explanation
Matrix Effects	1. Improve Sample Cleanup: Use a more selective SPE protocol.[7][10] 2. Dilute the Sample: Dilute the final extract before injection to reduce the concentration of interfering matrix components. 3. Use an Internal Standard: Use a stable isotope-labeled internal standard (e.g., N-nitroso-desmethyl-tramadol-d3) to compensate for signal suppression or enhancement.[11]	Matrix components co-eluting with the analyte can suppress its ionization in the MS source, leading to a lower signal and inaccurate results.
Analyte Degradation	Protect samples from light and heat. Analyze samples as quickly as possible after preparation. Nitrosamines can be susceptible to photodegradation.	Degradation of the analyte before or during analysis will lead to a lower measured concentration.
Incompatible Reconstitution Solvent	Reconstitute the dried extract in a solvent that is compatible with the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).[9]	A solvent mismatch between the injected sample and the mobile phase can cause peak distortion and poor chromatography.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is a general method for extracting N-nitroso-desmethyl-tramadol from an aqueous sample matrix (e.g., dissolved drug product).

• Sample Preparation: To 1 mL of the aqueous sample, add an appropriate internal standard.

• pH Adjustment: Add 100 µL of 5M Sodium Hydroxide (NaOH) to adjust the sample pH to >10.5. Vortex briefly.[5]

• Salting Out: Add approximately 100 mg of sodium chloride (NaCl) and vortex until fully dissolved.[5]

• Extraction: Add 5 mL of ethyl acetate. Cap the tube and vortex vigorously for 2 minutes.[5]

• Phase Separation: Centrifuge the sample at 3000 rpm for 10 minutes to achieve a clean separation between the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Dry-Down & Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100-200 µL of the initial mobile phase for LC-MS/MS analysis.[9]

Protocol 2: Solid-Phase Extraction (SPE) using Mixed-Mode Cation Exchange

This protocol provides a more selective cleanup, ideal for complex matrices.

• Sample Pre-treatment: Dilute 1 mL of the sample (e.g., dissolved drug product, urine) with 2 mL of 100 mM phosphate (B84403) buffer (pH 6.0). Add an internal standard and vortex.[9]

• Cartridge Conditioning: Condition a mixed-mode cation exchange (MCX) SPE cartridge sequentially with 2 mL of methanol and 2 mL of 100 mM phosphate buffer (pH 6.0). Do not let the cartridge dry out.

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge at a flow rate of 1-2 mL/min.[5]

• Washing:

  • Wash 1: Pass 2 mL of 0.1 M acetic acid to remove neutral/acidic interferences.[9]

  • Wash 2: Pass 2 mL of methanol to remove non-basic, lipophilic interferences.[9]

  • Dry the cartridge under vacuum or positive pressure for 5 minutes.[9]

• Elution: Elute the analyte with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in ethyl acetate or methanol.[5][9]

• Dry-Down & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100-200 µL of the initial mobile phase for LC-MS/MS analysis.[9]

Data Presentation

Table 1: Typical LC-MS/MS Method Performance

The following table summarizes typical performance characteristics for the quantification of nitrosamines and tramadol metabolites. These values can serve as a benchmark for method development.

Parameter	N-nitroso-desmethyl-diphenhydramine[12]	Tramadol & Gabapentin[13]	Tramadol & O-desmethyltramadol[14]
Analytical Technique	LC-MS/MS	LC-MS/MS	HPLC-UV
Linearity Range	0.05 - 10 ng/mL	1 - 500 ng/mL (TMD)	50 - 3500 ng/mL (TMD)
Correlation Coefficient (R²)	> 0.999	> 0.99	Not Specified
Limit of Quantitation (LOQ)	0.1 ng/mL	1 ng/mL (TMD)	50 ng/mL
Limit of Detection (LOD)	0.05 ng/mL	Not Specified	Not Specified
Mean Recovery	>95% (Spiked API samples)	Not Specified	> 93%

Visualizations

Diagrams of Experimental Workflows

Caption: General workflow for an optimized Liquid-Liquid Extraction (LLE) protocol.

Caption: General workflow for SPE using a mixed-mode cation exchange cartridge.

Caption: Decision tree for troubleshooting low analyte recovery issues.

References

• 1. N-Nitroso N-Desmethyl Tramadol | CAS No- NA | NA [chemicea.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. veeprho.com [veeprho.com]
• 5. benchchem.com [benchchem.com]
• 6. kar.kent.ac.uk [kar.kent.ac.uk]
• 7. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. akademiamedycyny.pl [akademiamedycyny.pl]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination of Tramadol in Urine using LC-MS/MS [sigmaaldrich.com]
• 12. lcms.cz [lcms.cz]
• 13. LC-MS/MS Quantification of Tramadol and Gabapentin Utilizing Solid Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Tramadol &amp; Metabolite Extraction

Welcome to the technical support center for troubleshooting challenges in the extraction of tramadol (B15222) and its metabolites. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during sample preparation.

Frequently Asked questions (FAQs)

Q1: Why is the recovery of tramadol metabolites, particularly O-desmethyltramadol (M1), often lower than the parent drug?

The lower recovery of metabolites like O-desmethyltramadol (M1) and N-desmethyltramadol (M2) is primarily due to their increased polarity compared to tramadol.[1] This higher polarity results in a stronger affinity for the aqueous phase, making their extraction into organic solvents more challenging during Liquid-Liquid Extraction (LLE).[1] In Solid-Phase Extraction (SPE), their polar nature can lead to poor retention on non-polar sorbents if the method is not adequately optimized.[1]

Q2: What is the most critical parameter to control for efficient extraction of tramadol and its metabolites?

The pH of the sample is the most critical factor.[1][2] Tramadol and its metabolites are basic compounds with a pKa of approximately 9.4.[1][3] To ensure they are in their neutral, non-ionized form for efficient extraction into an organic solvent or retention on a reversed-phase SPE sorbent, the sample pH must be adjusted to be at least 2 units above their pKa.[1][4] Therefore, a pH greater than 10.5 is generally recommended.[1]

Q3: Which extraction method, LLE or SPE, is better for tramadol and its metabolites?

Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) can yield high recovery rates if properly optimized.[1]

• LLE is simpler and requires less specialized equipment. However, it may necessitate more rigorous optimization of solvent selection and pH.[1]

• SPE can provide cleaner extracts and higher selectivity, especially when using mixed-mode sorbents that combine reversed-phase and ion-exchange mechanisms.[1][5][6]

The choice between LLE and SPE often depends on the sample matrix, the desired level of cleanup, and the available resources.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

Problem	Potential Cause	Recommended Solution	Citation
Analyte is found in the sample load and wash fractions.	Insufficient retention of the analyte on the SPE sorbent. This could be due to an incorrect sorbent type, improper sample pH, or a sample loading solvent that is too strong.	- Use a mixed-mode cation exchange (MCX) sorbent. These are ideal for basic compounds like tramadol and its metabolites as they provide both reversed-phase and cation exchange retention mechanisms. - Ensure the sample pH is adjusted to >10.5 to neutralize the analytes. - Dilute the sample with a weaker solvent before loading to enhance retention.	[1][6][7]
Analyte is retained, but elution recovery is low.	The elution solvent is not strong enough to disrupt the interactions between the analyte and the sorbent.	- Increase the strength of the elution solvent. For MCX sorbents, this involves using a basic modifier in an organic solvent. A common choice is 5% ammonium (B1175870) hydroxide (B78521) in methanol (B129727). - Increase the volume of the elution solvent. Eluting with multiple smaller volumes (e.g., 2 x 1 mL) can be more effective than a single larger volume.	[1][8]
Inconsistent recovery between samples.	The SPE sorbent bed may be drying out between steps, or the flow rate is too high.	- Do not allow the sorbent to dry out after conditioning and before sample loading. - Maintain a consistent and slow flow rate (e.g., 1 mL/min) during sample loading, washing, and elution to ensure adequate interaction time.	[8][9]

Low Recovery in Liquid-Liquid Extraction (LLE)

Problem	Potential Cause	Recommended Solution	Citation
Poor recovery of all analytes.	The pH of the aqueous sample is not optimal, or the chosen organic solvent is not effective.	- Adjust the sample pH to >10.5 using a base like sodium hydroxide or ammonium hydroxide. - Select an appropriate extraction solvent. A mixture of ethyl acetate (B1210297) and diethyl ether (1:1, v/v) has been shown to be efficient. Diisopropylether is another effective option.	[1][10][11]
Recovery of metabolites is significantly lower than tramadol.	The high polarity of the metabolites leads to their preference for the aqueous phase.	- Employ the "salting out" technique. Add sodium chloride to the aqueous sample (5-10% w/v) to decrease the solubility of the polar metabolites in the aqueous phase and promote their transfer to the organic phase. - Increase the volume of the organic solvent to improve partitioning. An organic-to-aqueous phase ratio of 7:1 can be a good starting point.	[1]
Formation of an emulsion.	Vigorous shaking of certain biological matrices (like plasma) with organic solvents can lead to the formation of a stable emulsion layer, trapping the analytes.	- Use gentle mixing (e.g., rocking or slow inversion) instead of vigorous vortexing. - Centrifuge the sample at a higher speed or for a longer duration to break the emulsion. - Add a small amount of a different organic solvent or salt to help break the emulsion.	[1]

Experimental Protocols

Optimized Solid-Phase Extraction (SPE) Protocol using a Mixed-Mode Cation Exchange (MCX) Cartridge

This protocol is a generalized procedure for the extraction of tramadol and its metabolites from biological fluids like urine or plasma.[6]

• Sample Pre-treatment:

  • For urine: Centrifuge to remove particulates. Dilute 1 mL of urine with 1 mL of 50 mM ammonium acetate buffer (pH 6).[6]

  • For plasma/serum: Perform protein precipitation by adding a 3:1 ratio of cold acetonitrile, vortexing, and centrifuging. Use the supernatant for the next step.

• Cartridge Conditioning:

  • Condition the MCX SPE cartridge with 2 mL of methanol, followed by 2 mL of deionized water. Do not allow the sorbent to dry.[1]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned cartridge at a slow and steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of 0.1 N hydrochloric acid to remove acidic and neutral interferences.

  • Follow with a wash of 2 mL of methanol to remove non-polar interferences.[6]

• Elution:

  • Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol.[1][6] Collect the eluate.

• Dry-Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase for your analytical method.[6]

Optimized Liquid-Liquid Extraction (LLE) Protocol

This protocol is a general procedure for extracting tramadol and its metabolites from aqueous samples.[1]

• Sample Preparation:

  • To 1 mL of the aqueous sample (e.g., urine or plasma), add an appropriate internal standard.

• pH Adjustment:

  • Add 100 µL of 5M Sodium Hydroxide (NaOH) to adjust the sample pH to >10.5. Vortex briefly.[1]

• Salting Out:

  • Add approximately 100 mg of sodium chloride (NaCl) and vortex until it is dissolved.[1]

• Extraction:

  • Add 5 mL of an appropriate organic solvent (e.g., a 1:1 mixture of ethyl acetate and diethyl ether).

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing.[1]

• Phase Separation:

  • Centrifuge the sample at 3000 rpm for 10 minutes to achieve a clear separation between the aqueous and organic layers.[1]

• Collection:

  • Carefully transfer the upper organic layer to a clean tube.

• Dry-Down and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for analysis.

Visualizations

Caption: A flowchart outlining the troubleshooting steps for low recovery during the extraction of tramadol and its metabolites.

Caption: A diagram illustrating the metabolic pathways of tramadol and the relative polarities of its major metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. wjbphs.com [wjbphs.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. silicycle.com [silicycle.com]
• 9. welchlab.com [welchlab.com]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]

Technical Support Center: Overcoming Ionization Suppression in LC-MS/MS for Nitrosamine Analysis

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to ionization suppression in the Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis of nitrosamines.

Troubleshooting Guide

This guide addresses common problems encountered during nitrosamine (B1359907) analysis, with a focus on resolving issues caused by ionization suppression.

Problem: Poor or Inconsistent Analyte Recovery

Q1: My nitrosamine recovery is low and varies between samples. What are the likely causes and how can I fix this?

A: Low and inconsistent recovery is a classic sign of matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of your target nitrosamines.[1][2] This leads to ion suppression, a decrease in the analyte signal.[2]

Troubleshooting Steps:

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate quantification.[2][3]

• Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis.[4]

  • Solid-Phase Extraction (SPE): Highly effective for cleaning up complex samples. Mixed-mode SPE cartridges that combine reversed-phase and ion-exchange properties can selectively remove contaminants.[4]

  • Liquid-Liquid Extraction (LLE): A fundamental technique to separate nitrosamines based on solubility.[1]

  • Dilution: A simple first step to reduce the concentration of matrix components.[1]

• Optimize Chromatographic Conditions:

  • Modify Gradient Profile: A shallower gradient can improve the separation of nitrosamines from interfering compounds.[5]

  • Change Stationary Phase: Consider columns with different selectivities, such as Biphenyl or Pentafluorophenyl (PFP), which can improve retention and separation of nitrosamines from matrix components.[1][6]

• Reduce Injection Volume: Injecting a smaller volume can lessen the amount of matrix introduced into the system.[6]

• Automate Sample Preparation: Automated systems can improve the consistency and reproducibility of your extraction process.[2]

Problem: High Background Noise or Poor Signal-to-Noise (S/N)

Q2: I'm observing high background noise in my chromatograms, which is affecting the sensitivity and limit of quantitation (LOQ) for my nitrosamine analysis. What should I investigate?

A: High background noise can originate from several sources, including contaminated solvents, a dirty ion source, or suboptimal MS parameters.[5]

Troubleshooting Steps:

• Check Solvent and Additive Quality: Always use high-purity, LC-MS grade solvents and fresh mobile phase additives.[5] Contaminants can significantly contribute to background noise.

• Clean the Ion Source: A contaminated ion source is a frequent cause of high background. Follow the manufacturer's guidelines for cleaning the capillary and cone.[5]

• Optimize MS Parameters:

  • Declustering Potential (DP) / Cone Voltage: These parameters should be optimized through LC-MS injections rather than syringe infusion to account for background from the mobile phase.[7]

  • Curtain Gas (CUR): Increasing the curtain gas pressure can reduce background noise and improve the LOQ.[7]

  • Gas Setup: The gas generation system can impact the background for certain nitrosamines like NDMA.[7]

Problem: Inconsistent Results and Poor Reproducibility

Q3: My results are not reproducible between different preparations of the same sample. What could be causing this variability?

A: Poor reproducibility is often a symptom of variable matrix effects.[2] Inconsistencies in sample preparation or variations in the matrix composition between sample lots can contribute to this issue.[2]

Troubleshooting Steps:

• Implement a Robust Internal Standard Strategy: As mentioned previously, using a stable isotope-labeled internal standard is crucial for correcting variability.[2]

• Standardize and Automate Sample Preparation: Manual sample preparation can introduce variability. Automating this process can lead to more consistent results.[2][8]

• Evaluate Matrix Lot-to-Lot Variability: If possible, test different batches of your sample matrix to assess the consistency of the matrix effect.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis of nitrosamines? A: Matrix effects are the alteration of the ionization efficiency of target nitrosamines by co-eluting, undetected components in the sample matrix.[2] This can lead to ion suppression (a decreased signal) or ion enhancement (an increased signal), both of which compromise the accuracy and precision of quantitative analysis.[2][4]

Q2: What are the primary causes of ionization suppression in nitrosamine analysis? A: Common causes include non-volatile salts and buffers, pharmaceutical excipients, and endogenous substances like lipids and fatty acids that co-elute with the nitrosamines and compete for ionization in the MS source.[4]

Q3: How can I quantitatively assess the extent of matrix effects? A: A common method is to compare the peak area of a nitrosamine standard in a pure solvent with the peak area of the same standard spiked into a blank matrix extract after the extraction process (post-spike).[2] A significant difference in peak areas indicates the presence of matrix effects.

Q4: Is Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) better for nitrosamine analysis to minimize matrix effects? A: While ESI is widely used, APCI can be less susceptible to matrix effects for some nitrosamines because ionization occurs in the gas phase.[7] For certain nitrosamines, APCI has shown higher ionization efficiency and lower detection limits.[8][9] The choice of ionization source should be evaluated during method development for the specific nitrosamines and matrix.

Q5: Can changing the mobile phase additives help reduce ionization suppression? A: Yes, mobile phase additives can influence ionization efficiency. For many nitrosamines, adding 0.1% formic acid to the mobile phase enhances the formation of protonated molecules ([M+H]⁺), leading to a better signal.[10] However, the effect can vary between different nitrosamines, so optimization is key.[10]

Data Summary

Table 1: Comparison of Sample Preparation Techniques for Nitrosamine Analysis

Sample Preparation Technique	Advantages	Disadvantages	Typical Recovery
Dilute-and-Shoot	Simple, fast, and requires minimal sample handling.	Prone to significant matrix effects, leading to ion suppression.	Highly matrix-dependent, can be low.
Liquid-Liquid Extraction (LLE)	Good for separating analytes from interfering substances based on solubility.[1]	Can be labor-intensive and may use large volumes of organic solvents.	Generally moderate to high, but depends on solvent choice.
Solid-Phase Extraction (SPE)	Highly effective for sample cleanup and analyte concentration, reducing matrix effects.[4]	Requires method development to select the appropriate sorbent and elution solvents.	Often high (>80-90%) with optimized methods.

Table 2: Influence of Ionization Source on Nitrosamine Detection

Ionization Source	Principle	Advantages for Nitrosamine Analysis	Considerations
Electrospray Ionization (ESI)	Ionization occurs in the liquid phase from charged droplets.	Good for a wide range of nitrosamines, especially more polar ones.[9]	More susceptible to ion suppression from non-volatile salts and matrix components.[4]
Atmospheric Pressure Chemical Ionization (APCI)	Ionization occurs in the gas phase through corona discharge.	Generally less prone to matrix effects from non-volatile components.[7] Often provides better sensitivity for small, less polar nitrosamines.[8][9]	Requires analytes to be thermally stable and volatile enough.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol outlines a general procedure for using SPE to clean up a dissolved drug product sample. Note: Specific sorbents, solvents, and volumes should be optimized for the particular nitrosamine and matrix.

Methodology:

• Sample Preparation: Dissolve the drug product in a suitable solvent (e.g., water or methanol).[1] Spike with an appropriate internal standard.

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge by passing methanol (B129727) followed by water.[2]

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

• Elution: Elute the target nitrosamines with a stronger organic solvent (e.g., methanol or acetonitrile).[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS analysis.[1]

Protocol 2: Quantitative Assessment of Matrix Effects

This protocol describes how to prepare samples to quantify the extent of ionization suppression or enhancement.

Methodology:

• Prepare Blank Matrix Extract: Process a sample that does not contain the nitrosamines of interest (a placebo or blank matrix) through the entire sample preparation procedure (e.g., LLE or SPE).[2] After the final extraction step, evaporate the solvent and reconstitute the residue in a known volume of the mobile phase.[2]

• Prepare Two Sets of Samples:

  • Set A (Post-Spike Sample): Spike a known amount of the nitrosamine standard solution into the blank matrix extract to achieve a final concentration within the calibration range.[2]

  • Set B (Neat Solution Standard): Prepare a standard solution of the same nitrosamine in the mobile phase at the exact same final concentration as Set A.[2]

• LC-MS/MS Analysis: Inject both Set A and Set B into the LC-MS/MS system and acquire the data under the same conditions.[2]

• Calculate Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in Set A / Peak Area in Set B) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Visualizations

Caption: A stepwise approach to troubleshooting ionization suppression.

Caption: A typical workflow for the quantitative assessment of matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmda.go.jp [pmda.go.jp]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 8. lcms.cz [lcms.cz]
• 9. waters.com [waters.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Preventing In-Situ Nitrosamine Formation During Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the artificial formation of nitrosamines during analytical experiments.

Troubleshooting Guide

This guide addresses specific issues that may lead to the in-situ formation of nitrosamines during analysis and provides actionable solutions.

Issue	Potential Cause	Recommended Action
Unexpected nitrosamine (B1359907) peak detected in a sample, but not in the original product.	In-situ formation during sample preparation or analysis.	This may be a false positive. Re-analyze the sample with the addition of a scavenger and adjust the pH. A significant reduction or disappearance of the peak suggests artifactual formation.[1]
Variable and inconsistent nitrosamine results across different analyses of the same sample.	Contamination from solvents, reagents, or laboratory materials.	Test blank solutions to ensure they are free from nitrosamine contamination.[1] Use high-purity solvents and reagents to minimize the introduction of nitrite (B80452) and amine contaminants.[1]
Higher than expected nitrosamine levels in a drug product containing a secondary or tertiary amine API.	Acidic conditions during sample preparation are a primary cause of artificial nitrosamine formation.[1]	Maintain a neutral or slightly basic pH during sample preparation and analysis, where feasible, to disfavor the nitrosation reaction.[1]
Nitrosamine peak observed even after implementing preventative measures.	The analytical method itself may be promoting nitrosamine formation (e.g., high temperatures in GC-MS).	Employ an alternative and orthogonal analytical technique for confirmation, such as switching from GC-MS to LC-MS/MS for non-volatile nitrosamines.[1]

Frequently Asked Questions (FAQs)

Q1: What is in-situ or artifactual nitrosamine formation?

A1: In-situ or artifactual nitrosamine formation refers to the chemical creation of nitrosamines during the analytical testing process itself, rather than being present in the original sample.[2] This can lead to false positive results and an overestimation of nitrosamine content.[1][2] The primary mechanism involves the reaction of a nitrosating agent (like nitrous acid derived from nitrites) with a secondary or tertiary amine under specific conditions, often acidic.[3][4][5]

Q2: What are the common sources of nitrosating agents and amines in analytical workflows?

A2: Common sources include:

• Nitrosating Agents: Residual nitrites in excipients, reagents, solvents, water, and even the air.[1][3][6]

• Amines: The active pharmaceutical ingredient (API) itself (if it's a secondary or tertiary amine), degradation products, or impurities in starting materials and reagents.[3][5][7] Solvents like dimethylformamide (DMF) can also be a source of amine precursors.[3]

Q3: How can I prevent in-situ nitrosamine formation during my analysis?

A3: Key strategies include:

• Adding Scavengers: Incorporate antioxidants like ascorbic acid (Vitamin C) or α-tocopherol (Vitamin E) into your sample diluent to quench residual nitrites.[1][2][8]

• Controlling pH: Maintain a neutral or slightly basic pH during sample preparation and analysis, as acidic conditions favor the nitrosation reaction.[1][9]

• Using High-Purity Reagents: Utilize high-purity solvents and reagents to minimize the introduction of nitrite and amine contaminants.[1]

• Optimizing Analytical Conditions: Avoid excessive heat during analysis, as it can promote nitrosamine formation, particularly in GC-MS.[4][10]

Q4: What are "scavengers" and how do they work?

A4: Scavengers are compounds that react with and neutralize nitrosating agents, thereby preventing them from reacting with amines to form nitrosamines.[6][8] Antioxidants like ascorbic acid and α-tocopherol are effective nitrite scavengers.[6][11][12] They work by quenching reactive nitrites and blocking the nitrosation reaction.[6]

Q5: How effective are scavengers in preventing nitrosamine formation?

A5: Scavengers can be highly effective. Studies have shown significant reductions in nitrosamine formation with their use.

Scavenger	Application	Effectiveness	Reference
1% Ascorbic Acid	Placebo model	Reduced nitrite levels by as much as 87%	[1]
1% Ascorbic Acid	Model drug formulation	~75% decrease in nitrosamine concentration	[1]
1% Ascorbic Acid	Ranitidine	96.98% attenuation of NDMA formation	[1]
Ascorbic Acid & α-tocopherol	Drug products	Can inhibit nitrosamine formation by >80%	[11]

Experimental Protocols

Protocol 1: Sample Preparation with Nitrite Scavengers for LC-MS/MS Analysis

Objective: To prepare a drug product sample for nitrosamine analysis while preventing in-situ formation using a scavenger.

Materials:

• Drug product sample

• High-purity water

• High-purity methanol

• Ascorbic acid (or α-tocopherol)

• Formic acid (for mobile phase)

• Ammonium (B1175870) formate (B1220265) (for mobile phase)

• 0.45 µm syringe filters

Procedure:

• Prepare the Diluent (with Scavenger):

  • Prepare a stock solution of the scavenger (e.g., 10 mg/mL ascorbic acid in high-purity water).

  • Prepare the final sample diluent by adding the scavenger stock solution to the appropriate solvent mixture (e.g., water:methanol 50:50) to achieve a final scavenger concentration of 0.1% (w/v).

• Sample Extraction:

  • Accurately weigh a portion of the powdered drug product and transfer it to a volumetric flask.

  • Add the prepared diluent with the scavenger to the flask.

  • Sonicate for 15 minutes to ensure complete dissolution and extraction.

  • Allow the solution to return to room temperature and dilute to the final volume with the scavenger-containing diluent.

• Sample Clarification:

  • Centrifuge an aliquot of the sample extract at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

• Blank Preparation:

  • Prepare a blank sample using the same diluent (with scavenger) but without the drug product. Analyze this blank to ensure no contamination.[1]

Protocol 2: pH Adjustment for Preventing Nitrosamine Formation

Objective: To adjust the pH of the sample preparation to a neutral or slightly basic condition to inhibit the nitrosation reaction.

Materials:

• Drug product sample

• High-purity water

• High-purity organic solvent (e.g., acetonitrile (B52724) or methanol)

• Ammonium hydroxide (B78521) solution (or other suitable base)

• pH meter

Procedure:

• Initial Sample Preparation:

  • Weigh the drug product and dissolve/extract it in a suitable solvent mixture (e.g., water:acetonitrile).

• pH Measurement and Adjustment:

  • Measure the pH of the sample solution using a calibrated pH meter.

  • If the pH is acidic, add a dilute solution of ammonium hydroxide dropwise while stirring until the pH reaches a target of 7.0-8.0. Be cautious to avoid over-titration.

• Final Sample Preparation:

  • Proceed with the final dilution, centrifugation, and filtration steps as described in Protocol 1.

• Method Compatibility Check:

  • Ensure that the adjusted pH is compatible with the stability of the target nitrosamines and the API, as well as the analytical column chemistry.

Visualizations

Caption: In-situ nitrosamine formation pathway during analysis.

Caption: Workflow for preventing in-situ nitrosamine formation.

References

• 1. benchchem.com [benchchem.com]
• 2. resolian.com [resolian.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Medicine Maker | Using the Right Excipients to Mitigate Nitrosamine Formation [themedicinemaker.com]
• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 10. m.youtube.com [m.youtube.com]
• 11. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Achieving Low Limits of Quantitation (LOQ) for NDSRIs

Welcome to the technical support center for the analysis of N-nitrosamine drug substance-related impurities (NDSRIs). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to assist in achieving the low limits of quantitation required to ensure the safety and compliance of pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What are NDSRIs and why is a low limit of quantitation (LOQ) critical?

A1: NDSRIs are nitrosamine (B1359907) impurities that are structurally related to the active pharmaceutical ingredient (API).[1] They can form during the drug's manufacturing process or during storage.[2] Many nitrosamines are classified as probable human carcinogens, prompting regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to set strict acceptable intake (AI) limits to ensure patient safety.[2][3] Achieving a low LOQ is crucial to accurately quantify these impurities at levels well below the established AI limits, which are often in the nanogram-per-day range.[4][5]

Q2: What are the typical analytical techniques used for NDSRI analysis?

A2: The most common and recommended techniques for NDSRI analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[2][3] LC-MS/MS is particularly well-suited for this application due to its high sensitivity and selectivity, enabling the detection of NDSRIs at very low levels.[3][6] High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC-HRMS) is also employed for its ability to provide highly specific detection and quantitation.[7][8]

Q3: What are the regulatory expectations for the LOQ of an NDSRI analytical method?

A3: Regulatory guidelines generally require that the LOQ be sufficiently sensitive to quantify the NDSRI at a level that is a fraction of the acceptable intake (AI) limit. For instance, it is often expected that the LOQ should be at or below 30% of the AI limit.[9] If nitrosamine levels are consistently below 10% of the AI, routine testing may not be required.[10][11] The specific ppm limit for an NDSRI is calculated based on the drug's maximum daily dose and the established AI for that impurity.[1]

Q4: How can I select an appropriate internal standard for my NDSRI analysis?

A4: The use of a stable isotope-labeled (SIL) internal standard of the analyte of interest is the gold standard for quantitative mass spectrometry. The SIL internal standard will co-elute with the native analyte and experience similar ionization effects, correcting for matrix effects and variability in the sample preparation and injection. If a specific SIL internal standard is not available, a structural analog that behaves similarly during extraction and chromatography can be considered.

Troubleshooting Guide

This guide addresses common issues encountered when developing and running analytical methods for NDSRIs, with a focus on achieving and maintaining a low LOQ.

Issue 1: High LOQ or Poor Sensitivity

• Question: My method is not sensitive enough to reach the required LOQ. What are the potential causes and how can I improve sensitivity?

• Answer:

  • Suboptimal Mass Spectrometry (MS) Parameters: Ensure that MS parameters such as collision energy, declustering potential, and ion source settings are fully optimized for your specific NDSRI.[12] Direct infusion of a standard solution of the NDSRI into the mass spectrometer can help in determining the optimal settings.

  • Ion Suppression/Enhancement (Matrix Effects): The drug substance, excipients, or other components in the sample matrix can interfere with the ionization of the NDSRI, leading to reduced or enhanced signal.

    • Solution: Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components.[13] Diluting the sample can also mitigate matrix effects, but this will also dilute the analyte. Chromatographic separation should be optimized to separate the NDSRI from the bulk of the matrix components.

  • Inefficient Ionization: Electrospray ionization (ESI) is commonly used, but for some NDSRIs, Atmospheric Pressure Chemical Ionization (APCI) may provide better sensitivity.[6] The choice of mobile phase additives, such as formic acid or ammonium (B1175870) formate, can also significantly impact ionization efficiency.[6][7]

  • Poor Chromatography: Broad or tailing peaks will result in a lower signal-to-noise ratio and thus a higher LOQ.

    • Solution: Experiment with different column chemistries (e.g., C18, biphenyl) and mobile phase compositions to achieve a sharp, symmetrical peak shape.[14][15] Ensure compatibility between the sample diluent and the initial mobile phase to avoid peak distortion.[16]

Issue 2: Poor Reproducibility and High Variability

• Question: I am observing significant variability in my results, especially at low concentrations. What could be the cause?

• Answer:

  • Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability.

    • Solution: Automating sample preparation steps where possible can improve consistency.[13] Ensure thorough mixing and accurate volume transfers. Develop a robust and validated sample preparation protocol.

  • Analyte Instability: NDSRIs can be unstable in certain sample diluents or under specific pH conditions, leading to degradation and variable results.[6]

    • Solution: Investigate the stability of your NDSRI in the chosen diluent. It may be necessary to adjust the pH or use a different solvent system. Keeping samples cool in the autosampler can also prevent degradation.[6]

  • Carryover: Residual analyte from a high-concentration sample can carry over into subsequent injections, affecting the accuracy of low-level measurements.

    • Solution: Optimize the autosampler wash procedure by using a strong solvent to clean the needle and injection port between runs. Injecting blank samples after high-concentration standards or samples can confirm the effectiveness of the wash procedure.

Issue 3: Inaccurate Quantitation (Poor Recovery)

• Question: My recovery experiments show low or highly variable results. What steps can I take to improve accuracy?

• Answer:

  • Inefficient Extraction: The chosen sample preparation method may not be efficiently extracting the NDSRI from the sample matrix.

    • Solution: Evaluate different extraction solvents and techniques (e.g., SPE, LLE). For SPE, experiment with different sorbent types and elution solvents. Ensure the pH of the sample is optimized for the extraction process.

  • Analyte Adsorption: NDSRIs can adsorb to plasticware or the surfaces of the LC system.

    • Solution: Use low-adsorption vials and plates. Priming the LC system by injecting a mid-level standard before starting the analytical run can help to passivate active sites.

  • Matrix Effects: As mentioned earlier, ion suppression can lead to an underestimation of the analyte concentration.

    • Solution: The use of a stable isotope-labeled internal standard that closely mimics the behavior of the analyte is the most effective way to correct for recovery losses and matrix effects.

Experimental Protocols & Data

Example Protocol: Generic LC-MS/MS Method for NDSRI Analysis

This protocol provides a starting point for method development. Optimization will be required for specific NDSRIs and drug product matrices.

1. Sample Preparation (Direct Injection Approach for a Water-Soluble API)

• Accurately weigh a portion of the crushed tablets or API powder equivalent to 100 mg of the API into a 50 mL centrifuge tube.

• Add 20.0 mL of diluent (e.g., 50:50 methanol:water) to the tube.

• Vortex for 2 minutes to dissolve the sample.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[6]

2. LC-MS/MS Parameters

• LC System: UHPLC system

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water[7]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions: Optimized for the specific NDSRI and its stable isotope-labeled internal standard.

Quantitative Data Summary

The following table summarizes typical performance data for validated NDSRI analytical methods.

Parameter	Typical Acceptance Criteria	Example Value (N-Nitroso Propranolol)	Reference
LOQ	≤ 30% of AI Limit	0.005 ppm (25 pg/mL)	[15]
LOD	S/N ≥ 3	0.0025 ppm	[15]
Linearity (r²)	≥ 0.99	0.999	[6]
Accuracy (Recovery)	80-120%	91.6% at LOQ	[6]
Precision (%RSD)	≤ 15% at LOQ	< 10%	[13]

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for NDSRI analysis from sample preparation to data processing.

Troubleshooting Logic for High LOQ

Caption: A decision tree outlining key areas to troubleshoot for improving method sensitivity.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Analytical Method Development Strategy for Controlling Two New Nitrosamine Drug Substance Related Impurities (NDSRIs) in a Pharmaceutical Drug Product for Treatment of a Rare Disease -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. propharmagroup.com [propharmagroup.com]
• 6. youtube.com [youtube.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. insider.thefdagroup.com [insider.thefdagroup.com]
• 11. pmda.go.jp [pmda.go.jp]
• 12. theanalyticalscientist.com [theanalyticalscientist.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]
• 16. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: Control of N-nitroso-desmethyl-tramadol Generation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tramadol (B15222) and potential nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and how is it formed?

A1: N-nitroso-desmethyl-tramadol is a nitrosamine impurity that can form in pharmaceutical products containing tramadol. Its formation is a two-step process:

• Demethylation: Tramadol, a tertiary amine, can be demethylated to form N-desmethyl-tramadol, a secondary amine. This degradation can be influenced by factors such as oxidation or photodegradation.[1]

• Nitrosation: The resulting N-desmethyl-tramadol can then react with nitrosating agents, such as nitrite (B80452) ions, to form N-nitroso-desmethyl-tramadol.[2] Nitrite impurities are often found in commonly used excipients.

It is critical to control the presence of the N-desmethyl-tramadol impurity in the active pharmaceutical ingredient (API), as its reaction to form the nitrosamine is significantly faster than the reaction from the parent tramadol molecule.[3][4]

Q2: What are the primary risk factors for the formation of N-nitroso-desmethyl-tramadol in a drug product?

A2: The primary risk factors include:

• Presence of Nitrite Impurities: Trace amounts of nitrites in excipients are a common source of nitrosating agents.[5]

• Manufacturing Process: Wet granulation, which involves the use of water and heat, can create favorable conditions for nitrosamine formation. Elevated temperature and moisture during drying are significant contributors.[5]

• Formulation pH: Acidic conditions can catalyze the nitrosation reaction.[2][3]

• Storage Conditions: High temperatures and humidity during storage can accelerate the formation of nitrosamines.[6]

• Excipient Choice: Certain excipients may have a higher propensity to contain nitrite impurities or interact with the drug substance.[6]

Q3: What are the regulatory limits for N-nitroso-desmethyl-tramadol?

A3: The U.S. FDA has set an Acceptable Intake (AI) limit of 26.5 ng/day for N-nitroso-desmethyl-tramadol.[7] It is crucial to control the levels of this impurity in the final drug product to remain below this limit.

Troubleshooting Guide

Problem 1: Unexpectedly high levels of N-nitroso-desmethyl-tramadol detected during stability studies.

Potential Cause	Troubleshooting Steps
High Nitrite Content in Excipients	1. Review the certificates of analysis for all excipients, paying close attention to nitrite levels. 2. Consider testing excipient batches for nitrite content. 3. Evaluate different suppliers for the same excipients, as nitrite levels can vary.[8]
Inappropriate Manufacturing Process	1. If using wet granulation, assess the impact of moisture and temperature during the process. 2. Consider switching to dry granulation or direct compression to minimize water and heat exposure.[2][9]
Unfavorable Formulation pH	1. Measure the micro-pH of the formulation. 2. Consider incorporating a pH modifier to maintain a neutral or basic pH, which can inhibit nitrosamine formation.[5][10]
Suboptimal Storage Conditions	1. Ensure that storage conditions (temperature and humidity) are well-controlled and monitored. 2. Conduct stress testing at elevated temperatures and humidity to understand the formulation's propensity for nitrosamine formation.[6]

Problem 2: Difficulty in achieving the required limit of quantification (LOQ) for N-nitroso-desmethyl-tramadol analysis.

Potential Cause	Troubleshooting Steps
Suboptimal LC-MS/MS Method Parameters	1. Optimize the mass spectrometry source parameters and multiple reaction monitoring (MRM) transitions for N-nitroso-desmethyl-tramadol.[11] 2. Ensure the chromatographic method provides adequate separation from the tramadol API and other matrix components.[11]
Inefficient Sample Preparation	1. Evaluate different sample extraction techniques (e.g., solid-phase extraction, liquid-liquid extraction) to improve recovery. 2. Ensure the internal standard is used appropriately to correct for variability.[12]
Instrument Sensitivity	1. Verify the performance of the LC-MS/MS system to ensure it meets the required sensitivity. 2. Consider using a more sensitive instrument if necessary.

Data Summary

Table 1: Mitigation Strategies for N-nitroso-desmethyl-tramadol Formation

Strategy	Description	Reported Efficacy
Excipient Selection	Choosing excipients with low nitrite levels (e.g., 0.04 to 0.1 ppm).	Can reduce nitrosamine levels by up to tenfold.
Process Modification	Switching from wet granulation to direct compression.[2]	Minimizes exposure to water and heat, which promote nitrosation.
pH Modification	Incorporating a basic pH modifier (e.g., sodium carbonate) into the formulation.[10]	Alkaline conditions are more effective in controlling impurity levels.[10]
Use of Antioxidants	Adding antioxidants such as ascorbic acid, α-tocopherol, caffeic acid, or ferulic acid to the formulation.[3][10][13]	Can inhibit nitrosamine formation by >80%.[14] Ascorbic acid has shown high efficacy.[5]

Experimental Protocols

Protocol 1: Forced Degradation Study for Tramadol

Objective: To evaluate the degradation pathway of tramadol to N-desmethyl-tramadol under various stress conditions.

Methodology:

• Sample Preparation: Prepare solutions of tramadol drug substance in a suitable solvent.

• Stress Conditions: Expose the tramadol solutions to the following conditions:

  • Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

  • Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Store the solid drug substance at 105°C for 24 hours.[15]

  • Photolytic Degradation: Expose the drug solution to UV light (254 nm) and fluorescent light.

• Sample Analysis: Analyze the stressed samples using a validated stability-indicating HPLC or LC-MS method to identify and quantify N-desmethyl-tramadol and other degradation products.

Protocol 2: Quantification of N-nitroso-desmethyl-tramadol by LC-MS/MS

Objective: To accurately quantify the levels of N-nitroso-desmethyl-tramadol in a drug product.

Methodology:

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-desmethyl-tramadol reference standard in methanol.

  • Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range (e.g., 0.05 ng/mL to 10 ng/mL).[11]

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

• Sample Preparation:

  • Weigh and crush the drug product tablets.

  • Extract a known amount of the crushed tablets with a suitable solvent (e.g., methanol).

  • Add an internal standard to all samples, calibration standards, and QC samples.

  • Centrifuge the samples and collect the supernatant for analysis.

• LC-MS/MS Conditions (Example):

  • Column: C18 reversed-phase column.

  • Mobile Phase: Gradient elution with 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[16]

  • Ionization Mode: Positive electrospray ionization (ESI+).[16]

  • Detection: Multiple Reaction Monitoring (MRM) using specific precursor and product ion transitions for N-nitroso-desmethyl-tramadol and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

  • Determine the concentration of N-nitroso-desmethyl-tramadol in the samples from the calibration curve.

Visualizations

References

• 1. Is there any possibility to generate the N-Desmethyl Tramadol in formulation? - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. senpharma.vn [senpharma.vn]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. N-Nitroso Desmethyl Tramadol - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. FDA Workshop: Mitigation Strategies for Nitrosamine Drug Substance Related Impurities - Events / Workshops / Webinars - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. veeprho.com [veeprho.com]
• 8. researchgate.net [researchgate.net]
• 9. The Medicine Maker | Formulating for Safety: How to Minimize Nitrosamine Risk [themedicinemaker.com]
• 10. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 11. lcms.cz [lcms.cz]
• 12. benchchem.com [benchchem.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 15. japsonline.com [japsonline.com]
• 16. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for N-nitroso-desmethyl-tramadol

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated the development and validation of highly sensitive and specific analytical methods. N-nitroso-desmethyl-tramadol, a potential impurity in tramadol (B15222) drug products, requires robust analytical procedures for its detection and quantification at trace levels. This guide provides a comparative overview of the principal analytical techniques employed for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Method Performance

The selection of an appropriate analytical technique for the determination of N-nitroso-desmethyl-tramadol is contingent on several factors, including the required sensitivity, the complexity of the sample matrix, and the specific validation parameters. Both LC-MS/MS and GC-MS offer the requisite sensitivity and selectivity for trace-level analysis of nitrosamines. Below is a summary of typical performance data for these methods, compiled from validated analyses of similar nitrosamine (B1359907) compounds and tramadol metabolites.

Parameter	LC-MS/MS	GC-MS	Alternative Method (LC-HRMS)
Limit of Detection (LOD)	0.05 - 1.0 ng/mL	0.1 - 10 ng/mL	As low as 0.005 ppm
Limit of Quantification (LOQ)	0.1 - 5.0 ng/mL	0.5 - 20 ng/mL	As low as 0.005 ppm
Linearity (r²)	> 0.995	> 0.99	> 0.99
Accuracy (% Recovery)	85 - 115%	80 - 120%	90 - 110%
Precision (% RSD)	< 15%	< 20%	< 15%
Specificity	High	High	Very High
Sample Throughput	High	Moderate	Moderate to High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for N-nitroso-desmethyl-tramadol. The following sections outline typical experimental protocols for LC-MS/MS and GC-MS analysis.

I. LC-MS/MS Method

1. Sample Preparation:

• Accurately weigh and dissolve the tramadol drug substance or crushed tablets in a suitable solvent (e.g., methanol (B129727), water with 0.1% formic acid).

• Use a concentration of approximately 1-5 mg/mL of the active pharmaceutical ingredient (API).

• For complex matrices, a solid-phase extraction (SPE) may be necessary to remove interfering substances.

• Fortify with an appropriate internal standard (e.g., N-nitroso-desmethyl-tramadol-d3).

• Filter the sample solution through a 0.22 µm filter prior to injection.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B).

• Flow Rate: 0.2 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol and its internal standard must be determined. For example, for a related compound N-nitrosodimethylamine (NDMA), a common transition is m/z 75.1 → 43.1.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

II. GC-MS Method

1. Sample Preparation:

• Dissolve the sample in an appropriate organic solvent (e.g., dichloromethane, ethyl acetate).

• An extraction step, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), is often required to isolate the analyte from the matrix.

• For GC analysis of polar metabolites like desmethyl-tramadol, derivatization (e.g., with propionic anhydride (B1165640) or a silylating agent) may be necessary to improve volatility and thermal stability[1].

• Add a suitable internal standard (e.g., NDMA-d6).

2. Chromatographic Conditions:

• Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm) is typically used.

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 - 280 °C.

• Oven Temperature Program: A temperature gradient is employed to ensure good separation of analytes. For example, start at 40 °C, hold for 2 minutes, then ramp to 280 °C.

• Injection Mode: Splitless injection is preferred for trace analysis.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

• Mass Analyzer: A single quadrupole or triple quadrupole mass spectrometer.

• Source and Transfer Line Temperatures: Typically maintained at 230 °C and 280 °C, respectively.

Visualizations

To further elucidate the experimental and logical workflows, the following diagrams are provided.

Caption: Workflow for the validation of an analytical method.

Caption: Experimental workflow for LC-MS/MS analysis.

References

• 1. nyc.gov [nyc.gov]

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso-Desmethyl-Tramadol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies relevant to the quantification of N-nitroso-desmethyl-tramadol. In the absence of a formal inter-laboratory comparison study for this specific nitrosamine, this document compiles data from validated methods for related compounds, such as tramadol (B15222) and its metabolites, to offer a baseline for expected performance across different analytical techniques. The protocols and data presented are based on established practices for the analysis of N-nitrosamines and similar pharmaceutical impurities, providing a resource for laboratories to select and implement appropriate analytical methods.

Data Presentation: Performance of Analytical Methods

The following table summarizes the quantitative performance of various analytical methods commonly used for the determination of tramadol, its metabolites, and other N-nitrosamines in biological matrices and pharmaceutical products. These methods, developed and validated in different laboratories, illustrate the capabilities of each technique.

Method	Analyte(s)	Matrix	LLOQ (ng/mL)	Linearity (ng/mL)	Intra-Assay Precision (% RSD)	Inter-Assay Precision (% RSD)	Intra-Assay Accuracy (%)
LC-MS/MS	Tramadol, ODT, NDT, NODT	Human Plasma	2.5	2.5–320	3.4–7.9	3.2–6.3	89.2–105.2
GC-MS	Tramadol, ODT, NDT	Human Urine	20	10–1000	1.29–6.48	1.28–6.84	91.79–106.89
HPLC-UV	Tramadol, O-desmethyl tramadol	Human Plasma	6.7	Not Specified	<10.34	<8.43	96.2-105.3
LC-MS/MS	Tramadol, O-desmethyltramadol	Dried Blood Spots	Not Specified	r² > 0.99	<15% (20% at LLOQ)	<15% (20% at LLOQ)	Within ±15% (20% at LLOQ)

ODT: O-Desmethyl Tramadol; NDT: N-Desmethyl Tramadol; NODT: N,O-Didesmethyl Tramadol; LLOQ: Lower Limit of Quantification; RSD: Relative Standard Deviation.

Experimental Protocols

Below are detailed methodologies for two common analytical techniques that can be adapted for the quantification of N-nitroso-desmethyl-tramadol.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Human Plasma

This method is adapted from a validated protocol for tramadol and its metabolites and is suitable for the sensitive detection of N-nitroso-desmethyl-tramadol.

• Sample Preparation: A simple protein precipitation method is employed. To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing an appropriate internal standard. Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Chromatographic Separation:

  • Column: Octadecylsilyl column (e.g., 3 µm particle size).

  • Mobile Phase: An isocratic mixture of methanol (B129727) and 0.15% formic acid in water (35:65, v/v).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

  • Total Run Time: 10 minutes.

• Mass Spectrometry:

  • Ionization Mode: Positive ion multiple reaction monitoring (MRM).

  • Quantification: Calibration curves are established in the relevant biological matrix. The lower limit of quantification is determined as the concentration at which the relative standard deviation (RSD) does not exceed 20%.

2. Gas Chromatography-Mass Spectrometry (GC-MS) for Human Urine

This protocol is based on a method for tramadol and its metabolites in urine and can be adapted for N-nitroso-desmethyl-tramadol.

• Sample Preparation: To 1 mL of urine, add an internal standard and perform solid-phase extraction (SPE) using a suitable sorbent. Wash the SPE cartridge with water and methanol, and then elute the analytes with a mixture of dichloromethane (B109758) and isopropanol. Evaporate the eluate to dryness and derivatize the residue with a suitable agent (e.g., BSTFA with 1% TMCS) to improve volatility and chromatographic performance.

• Chromatographic Separation:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium.

  • Temperature Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for the analyte and internal standard.

Visualizations

Experimental Workflow for LC-MS/MS Analysis

Caption: Generalized workflow for the analysis of N-nitroso-desmethyl-tramadol by LC-MS/MS.

Logical Framework for a Proposed Inter-Laboratory Comparison

Caption: Proposed structure for an inter-laboratory comparison of analytical methods.

A Comparative Analysis of N-nitroso-desmethyl-tramadol and Other Tramadol Impurities for Researchers and Drug Development Professionals

An objective guide to the performance, detection, and toxicological profiles of tramadol (B15222) impurities, supported by experimental data and regulatory insights.

In the manufacturing and formulation of tramadol, a widely used analgesic, the control of impurities is a critical aspect of ensuring drug safety and efficacy. Among these, N-nitroso-desmethyl-tramadol has emerged as a compound of significant concern due to its classification as a potential human carcinogen. This guide provides a detailed comparison of N-nitroso-desmethyl-tramadol with other common tramadol impurities, offering researchers, scientists, and drug development professionals a comprehensive resource supported by experimental data and methodologies.

Executive Summary

This comparison guide highlights the distinct toxicological profile of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurity, in contrast to other process-related and degradation impurities of tramadol. While data on the acute toxicity of many specific tramadol impurities is limited, the primary concern for N-nitroso-desmethyl-tramadol lies in its potential genotoxicity and carcinogenicity. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent control measures for nitrosamine impurities in pharmaceutical products.

Overview of Tramadol Impurities

Tramadol impurities can be broadly categorized as follows:

• Process-Related Impurities: These are substances formed during the synthesis of the tramadol active pharmaceutical ingredient (API), such as intermediates, by-products, and reagents.

• Degradation Products: These arise from the degradation of tramadol under the influence of light, heat, or humidity during storage and formulation.

• Nitrosamine Impurities: A class of compounds that can form under specific conditions when a secondary or tertiary amine reacts with a nitrosating agent. N-nitroso-desmethyl-tramadol is a prime example of a nitrosamine drug substance-related impurity (NDSRI).

A list of common tramadol impurities is provided in the table below.

Impurity Name	Type	Molecular Formula	Molecular Weight ( g/mol )
N-nitroso-desmethyl-tramadol	Nitrosamine	C₁₅H₂₂N₂O₃	278.35
Tramadol Impurity A (cis-Tramadol)	Process-Related	C₁₆H₂₅NO₂	263.38
Tramadol Impurity B	Process-Related	C₁₆H₂₃NO	245.37
Tramadol Impurity D (O-Desmethyltramadol)	Metabolite/Impurity	C₁₅H₂₃NO₂	249.35
Tramadol Impurity E	Process-Related	C₉H₁₇NO	155.24
Carboxymethyl tramadol	Degradation Product	C₁₈H₂₅NO₅	335.39

Comparative Toxicity and Genotoxicity

N-nitroso-desmethyl-tramadol: As a nitrosamine, N-nitroso-desmethyl-tramadol is considered a member of the "cohort of concern," a class of high-potency mutagenic carcinogens.[1] The concern is not primarily acute toxicity but the long-term risk of cancer with chronic exposure, even at very low levels. Regulatory agencies have set strict acceptable intake (AI) limits for nitrosamines, often in the nanogram-per-day range. The FDA, for instance, recommends an AI limit of 26.5 ng/day for nitrosamine impurities when compound-specific data is unavailable.[2]

Other Tramadol Impurities: For non-mutagenic impurities, the acceptable limits are significantly higher and are based on the qualification threshold, which is related to the maximum daily dose of the drug. While these impurities can have pharmacological or toxicological effects at higher concentrations, they are not generally considered to pose a significant cancer risk. For tramadol itself, oral LD50 values in mice are reported to be around 270-350 mg/kg.[3][4][5]

Quantitative Genotoxicity Data Summary

While specific comparative in-vitro genotoxicity studies for all listed tramadol impurities are not available in a single comprehensive report, the genotoxic potential of nitrosamines as a class is well-established.

Impurity	Genotoxicity Classification	Supporting Evidence
N-nitroso-desmethyl-tramadol	Suspected Genotoxin	Nitrosamines are classified as probable human carcinogens. Some N-nitroso compounds have tested positive in the Enhanced Ames Test and have been shown to induce micronuclei in human TK6 cells, indicating genotoxic potential.[1]
Other Tramadol Impurities	Generally Non-genotoxic	Process-related and degradation impurities are typically controlled based on general toxicological endpoints. While some studies have investigated the genotoxicity of tramadol itself, showing some dose-dependent effects, the primary regulatory focus for genotoxicity is on specific structural alerts, such as the N-nitroso group.[6][7]

Formation and Control

N-nitroso-desmethyl-tramadol Formation: This impurity can form through a two-step process. First, tramadol can be demethylated to form desmethyl-tramadol, a secondary amine. This can then react with nitrosating agents (e.g., nitrites) present in excipients or from other sources to form N-nitroso-desmethyl-tramadol. This reaction is favored under acidic conditions.

Control Strategies for N-nitroso-desmethyl-tramadol:

• Risk Assessment: Identify and mitigate potential sources of amines and nitrosating agents in the manufacturing process and excipients.

• Process Optimization: Control pH, temperature, and other reaction parameters to minimize nitrosamine formation.

• Excipient Selection: Use low-nitrite excipients.

• Analytical Testing: Employ sensitive and specific analytical methods to detect and quantify N-nitroso-desmethyl-tramadol at trace levels.

Control of Other Impurities: The control of other impurities is typically managed through established process controls, purification steps, and setting specifications based on ICH guidelines.

Experimental Protocols

Analytical Method for the Quantification of Tramadol and its Impurities by HPLC-UV

This section details a representative High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of tramadol and its related impurities.

Objective: To develop and validate a specific, linear, precise, and accurate RP-HPLC method for the quantification of tramadol hydrochloride and its impurities.

Materials and Reagents:

• Tramadol Hydrochloride reference standard and impurity standards

• Acetonitrile (B52724) (HPLC grade)

• Trifluoroacetic acid (TFA)

• Water (HPLC grade)

Chromatographic Conditions:

• Instrument: HPLC system with UV detector

• Column: Thermo, Hypersil BDS C8 (250mm x 4.6mm, 5µm)[1]

• Mobile Phase: A mixture of acetonitrile and 0.2% v/v trifluoroacetic acid in water (29.5:70.5 v/v)[1]

• Flow Rate: 1.0 mL/min[1]

• Detection Wavelength: 270 nm[1]

• Injection Volume: 20 µL

• Column Temperature: Ambient

Preparation of Solutions:

• Standard Solution: Prepare a stock solution of tramadol hydrochloride and each impurity in the mobile phase. Further dilute to achieve a working concentration (e.g., 100 µg/mL for tramadol and appropriate concentrations for impurities based on their expected levels).

• Sample Solution: Accurately weigh and dissolve the drug substance or product in the mobile phase to obtain a known concentration of tramadol.

Method Validation Parameters (as per ICH Q2(R1) guidelines):

• Specificity: Assessed by analyzing blank, placebo, and spiked samples to ensure no interference at the retention times of the analytes.

• Linearity: Determined by analyzing a series of solutions at different concentrations.

• Precision (Repeatability and Intermediate Precision): Assessed by multiple analyses of a homogeneous sample.

• Accuracy: Determined by recovery studies of spiked samples.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Established based on signal-to-noise ratio or calibration curve slope. For Tramadol Impurity-A, reported LOD and LOQ are 0.51 µg/mL and 1.54 µg/mL, respectively.[1]

Visualizing Key Processes

Logical Workflow for Nitrosamine Impurity Risk Assessment

The following diagram illustrates a typical workflow for the risk assessment and control of nitrosamine impurities in pharmaceutical products.

Caption: Workflow for Nitrosamine Risk Assessment and Mitigation.

Tramadol Metabolism and Potential for Impurity Formation

The following diagram illustrates the metabolic pathway of tramadol and highlights the step that can lead to the formation of the precursor for N-nitroso-desmethyl-tramadol.

Caption: Metabolic Pathway of Tramadol and NDSRI Formation.

Conclusion

The comparison between N-nitroso-desmethyl-tramadol and other tramadol impurities underscores a critical shift in impurity profiling, moving beyond simple percentage-based limits to a risk-based approach that considers the specific toxicological properties of each impurity. For N-nitroso-desmethyl-tramadol, the primary concern is its potential carcinogenicity, necessitating stringent control to levels far below those of other process-related or degradation impurities. Researchers and drug development professionals must employ highly sensitive analytical methods and implement robust control strategies throughout the product lifecycle to mitigate the risks associated with this and other nitrosamine impurities. Continuous monitoring and adherence to evolving regulatory guidelines are paramount to ensuring patient safety.

References

• 1. ajpaonline.com [ajpaonline.com]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. The experimental toxicology of tramadol: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tramadol | C16H25NO2 | CID 33741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Genotoxicity and repair capability of Mus musculus DNA following the oral exposure to Tramadol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Genotoxicity and repair capability of Mus musculus DNA following the oral exposure to Tramadol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Stability of Nitrosamine Impurities: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the stability of various nitrosamine (B1359907) impurities under different stress conditions. Intended for researchers, scientists, and drug development professionals, this document summarizes key stability-indicating data, details experimental protocols, and visualizes degradation pathways to support robust risk assessment and control strategies for these potentially carcinogenic impurities.

Executive Summary

Nitrosamine impurities are a significant concern in the pharmaceutical industry due to their potential health risks. Understanding their stability is crucial for developing effective control strategies throughout a drug product's lifecycle. This guide offers a comparative analysis of the stability of common nitrosamine impurities, including N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), N-nitrosodibutylamine (NDBA), and others, under various stress conditions such as acid and base hydrolysis, oxidation, and photolysis.

Factors Influencing Nitrosamine Stability

The stability of nitrosamine impurities is influenced by a multitude of factors:

• Chemical Structure: The structure of the nitrosamine, particularly the nature of the alkyl groups, plays a significant role in its stability. For instance, studies have suggested that nitrosamines with shorter alkyl chains may exhibit different degradation kinetics compared to those with longer or more complex chains.[1]

• pH: The acidity or alkalinity of the environment can significantly impact the degradation rate of nitrosamines. Generally, a lower pH is a favorable condition for the photolytic degradation of N-nitrosamines in water.[2] Some nitrosamines may be more susceptible to degradation under acidic conditions, while others may degrade more rapidly in alkaline media.[3]

• Temperature: Elevated temperatures can accelerate the degradation of nitrosamine impurities. This is a critical consideration during manufacturing, storage, and transport of pharmaceutical products.[4]

• Light Exposure: Many nitrosamines are known to be photosensitive and can degrade upon exposure to UV light.[5] The rate of photodegradation can be influenced by factors such as the wavelength of light and the presence of other components in the formulation.

• Oxidizing Agents: The presence of oxidizing agents can lead to the degradation of nitrosamines through oxidative pathways.

• Formulation Matrix: The excipients and other components of a drug product formulation can interact with nitrosamine impurities, either stabilizing or destabilizing them.

Comparative Stability Data

The following tables summarize the available quantitative data on the degradation of various nitrosamine impurities under different stress conditions. It is important to note that direct comparative studies under identical conditions are limited in the published literature. The data presented here is compiled from various sources and should be interpreted with consideration of the specific experimental conditions.

Table 1: Comparative Photodegradation of Nitrosamine Impurities in Water

Nitrosamine	Pseudo-First-Order Reaction Rate Constant (L/W-min)	Half-life (min)	Reference
N-nitrosodimethylamine (NDMA)	2.6 × 10⁻²	4.3 - 8.5	[5]
N-nitrosodiethylamine (NDEA)	1.8 × 10⁻²	4.3 - 8.5	[5]
N-nitrosodibutylamine (NDBA)	2.6 × 10⁻²	4.3 - 8.5	[5]
N-nitrosodiethanolamine (NDELA)	2.3 × 10⁻²	4.3 - 8.5	[5]
N-nitrosopyrrolidine (NPYR)	1.4 × 10⁻²	4.3 - 8.5	[5]

Note: The study was conducted in water at 40°C using a 4 W, low-pressure Hg lamp.[5]

Table 2: Influence of pH on Photodegradation Rate Constants of Nitrosamines

Nitrosamine	pH 2	pH 10	Reference
N-nitrosodiethanolamine (NDELA)	2.49 × 10⁻² L/W-min	6.48 × 10⁻³ L/W-min	[2]
N-nitrosodiethylamine (NDEA)	1.56 × 10⁻² L/W-min	5.25 × 10⁻⁴ L/W-min	[2]
N-nitrosomorpholine (NMOR)	1.68 × 10⁻² L/W-min	7.00 × 10⁻⁴ L/W-min	[2]

Note: A decrease in the pseudo-first-order degradation rate constants was observed with an increase in pH from 2 to 10.[2]

Experimental Protocols

To ensure the reproducibility and comparability of stability studies, it is essential to follow well-defined experimental protocols. Below are detailed methodologies for conducting forced degradation studies and for the analytical determination of nitrosamine impurities.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are performed to understand the degradation pathways and to develop stability-indicating analytical methods.

1. Preparation of Stock Solutions:

• Prepare individual stock solutions of each nitrosamine impurity (e.g., NDMA, NDEA, NDBA, NMBA) in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of 1 mg/mL.

• Prepare a mixed standard solution containing all the nitrosamines of interest at a known concentration.

2. Stress Conditions:

• Acid Hydrolysis: Treat the nitrosamine solution with 0.1 M hydrochloric acid at 60°C for 24 hours.

• Base Hydrolysis: Treat the nitrosamine solution with 0.1 M sodium hydroxide (B78521) at 60°C for 24 hours.

• Oxidative Degradation: Treat the nitrosamine solution with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid nitrosamine or its solution to dry heat at 80°C for 48 hours.

• Photostability: Expose the nitrosamine solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark to differentiate between thermal and photolytic degradation.

3. Sample Analysis:

• At specified time points, withdraw samples from the stressed solutions.

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples using a validated stability-indicating analytical method, such as HPLC-UV or LC-MS/MS, to determine the percentage of degradation.

Stability-Indicating HPLC-UV Method for Simultaneous Determination of Nitrosamine Impurities

This method is suitable for the simultaneous quantification of multiple nitrosamine impurities.

• Chromatographic System:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient mixture of water and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: UV detection at 230-240 nm.

  • Injection Volume: 20 µL.

• Standard and Sample Preparation:

  • Prepare a series of calibration standards of the mixed nitrosamine solution at different concentrations.

  • Prepare the stressed samples as described in the forced degradation protocol.

• Analysis:

  • Inject the standards and samples into the HPLC system.

  • Identify and quantify the nitrosamine peaks based on their retention times and peak areas compared to the calibration standards.

Visualizing Degradation and Experimental Workflows

To further clarify the processes involved in nitrosamine stability testing, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for comparative stability testing of nitrosamine impurities.

Caption: General degradation pathways for nitrosamine impurities under various stress conditions.

Conclusion

The stability of nitrosamine impurities is a complex issue influenced by numerous factors. This guide provides a foundational understanding of the comparative stability of these impurities and offers standardized protocols for their evaluation. While the provided data offers valuable insights, it is crucial for researchers to conduct specific stability studies on their drug products to accurately assess the risk of nitrosamine formation and degradation. The use of robust, validated analytical methods is paramount for ensuring the safety and quality of pharmaceutical products. Further research is needed to generate more comprehensive, direct comparative stability data for a wider range of nitrosamine impurities under standardized stress conditions.

References

• 1. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unveiling the Genotoxic Landscape: A Comparative Analysis of N-nitroso-desmethyl-tramadol and Other NDSRIs

A deep dive into the genotoxic potential of N-nitroso-desmethyl-tramadol and other N-nitroso-drug substance related impurities (NDSRIs) reveals critical insights for researchers, scientists, and drug development professionals. This guide provides a comparative analysis based on available experimental data, detailed methodologies for key genotoxicity assays, and visualizations of relevant biological pathways and experimental workflows.

N-nitrosamine drug substance-related impurities (NDSRIs) have emerged as a significant concern for regulatory bodies and pharmaceutical manufacturers due to their potential carcinogenicity.[1] These impurities, which are structurally similar to the active pharmaceutical ingredient (API), can form during the synthesis or storage of drug products.[2] Understanding the comparative genotoxicity of different NDSRIs, including N-nitroso-desmethyl-tramadol, is crucial for risk assessment and ensuring patient safety.

The genotoxicity of N-nitrosamines is primarily mediated by their metabolic activation by cytochrome P450 (CYP) enzymes.[3] This process leads to the formation of highly reactive electrophilic intermediates that can interact with DNA, inducing mutations and chromosomal damage, which are key events in carcinogenesis.[3][4]

Comparative Genotoxicity Data

The following table summarizes the available quantitative data on the genotoxicity of N-nitroso-desmethyl-tramadol and a selection of other NDSRIs from various in vitro assays. The data is compiled from studies utilizing the Enhanced Ames Test (EAT) and in vitro micronucleus assays in human cell lines.

N-Nitroso Compound	Assay Type	Cell Line	Metabolic Activation	Result	Lowest Effective Concentration (LEC) / Benchmark Concentration (BMC)	Reference
N-nitroso-desmethyl-tramadol	Data Not Available in Searched Literature	-	-	-	-	-
N-nitroso-nortriptyline	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Positive	-	[5][6]
In vitro Micronucleus Assay	TK6	Hamster Liver S9	Positive	-	[5][6]
DNA Damage (Comet Assay)	HepaRG (2D & 3D)	Endogenous	Positive	-	[1]
N-nitroso-fluoxetine	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Positive	-	[5][6]
In vitro Micronucleus Assay	TK6	Hamster Liver S9	Positive	-	[5][6]
DNA Damage (Comet Assay)	HepaRG (2D & 3D)	Endogenous	Positive	-	[1]
N-nitroso-duloxetine	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Positive	-	[5][6]
In vitro Micronucleus Assay	TK6	Hamster Liver S9	Positive	-	[5][6]
DNA Damage (Comet Assay)	HepaRG (2D & 3D)	Endogenous	Positive	-	[1]
N-nitroso-varenicline	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Positive	-	[6][7]
In vitro Micronucleus Assay	TK6	Hamster Liver S9	Positive	-	[6][7]
N-nitroso-sertraline	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Positive	-	[6][7]
In vitro Micronucleus Assay	TK6	Hamster Liver S9	Positive	-	[6][7]
N-nitroso-diclofenac	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Negative	-	[1][5]
In vitro Micronucleus Assay	TK6	Hamster Liver S9	Negative	-	[5]
DNA Damage (Comet Assay)	HepaRG (2D & 3D)	Endogenous	Negative	-	[1]
N-nitroso-paroxetine	Enhanced Ames Test (EAT)	S. typhimurium & E. coli	Hamster Liver S9	Negative	-	[1]
DNA Damage (Comet Assay)	HepaRG (2D & 3D)	Endogenous	Negative	-	[1]

Note: The table is populated with data from the provided search results. A direct comparative study including N-nitroso-desmethyl-tramadol with a wide range of other NDSRIs under the same experimental conditions was not found in the initial search. The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-desmethyl-tramadol at 26.5 ng/day, classifying it as a Potency Category 1 NDSRI, suggesting a high level of concern.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of genotoxicity data. Below are outlines of the standard protocols for the Enhanced Ames Test and the in vitro Micronucleus Assay, which are commonly employed for evaluating NDSRIs.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Enhanced Ames Test is a widely used method to assess the mutagenic potential of chemical compounds.[4] For N-nitrosamines, specific modifications to the standard OECD 471 guideline are recommended to improve sensitivity.[8][9]

Objective: To detect point mutations (base substitutions and frameshifts) induced by the test substance in histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring strains of Escherichia coli.

Methodology:

• Tester Strains: A panel of bacterial strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), is used to detect different types of mutations.[8]

• Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the liver of rodents (rat or hamster) pre-treated with enzyme inducers (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone).[8] For NDSRIs, using both rat and hamster liver S9 at a 30% concentration is often recommended.[8]

• Exposure: The pre-incubation method is preferred, where the tester strains, the test compound at various concentrations, and the S9 mix (if used) are incubated together for a specific duration (e.g., 30 minutes) before being plated on minimal agar.[8][9]

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it induces a dose-dependent increase in revertant colonies compared to the negative control.[4]

In Vitro Micronucleus Assay

The in vitro micronucleus assay is a key test for evaluating chromosomal damage.[10][11] It detects both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause whole chromosome loss).

Objective: To detect micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells that have completed at least one cell division after exposure to the test substance.

Methodology:

• Cell Lines: Human cell lines such as TK6 or HepaRG are commonly used.[5][6] HepaRG cells are metabolically competent, which can be advantageous for testing compounds requiring metabolic activation.[1]

• Metabolic Activation: Similar to the Ames test, the assay can be performed with or without an S9 mix to account for metabolic activation.[5]

• Exposure: Cells are exposed to the test compound at a range of concentrations for a defined period (e.g., 3-6 hours with S9, or longer for continuous exposure without S9).[12]

• Cytokinesis Block: Cytochalasin B is often added to the culture medium to block cytokinesis, resulting in the accumulation of binucleated cells. This ensures that only cells that have undergone one nuclear division are scored for micronuclei.[10][13]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis, typically by scoring at least 2000 binucleated cells per concentration.[10][12] An increase in the frequency of micronucleated cells indicates genotoxic potential.

Visualizations

The following diagrams illustrate the key signaling pathway for N-nitrosamine genotoxicity and a typical experimental workflow for its assessment.

Caption: Metabolic activation pathway of NDSRIs leading to genotoxicity.

Caption: A typical workflow for the in vitro genotoxicity assessment of NDSRIs.

References

• 1. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iphasebiosci.com [iphasebiosci.com]
• 5. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 11. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The in vitro micronucleus assay using imaging flow cytometry and deep learning - PMC [pmc.ncbi.nlm.nih.gov]
• 13. crpr-su.se [crpr-su.se]

A Comparative Guide to Method Validation for N-nitroso Dibutylamine (NDBA) in Tramadol Tablets

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso dibutylamine (B89481) (NDBA), a probable human carcinogen, in pharmaceutical products is a significant safety concern. Regulatory agencies worldwide have stringent requirements for monitoring and controlling such impurities. This guide provides a comparative overview of validated analytical methods for the quantification of NDBA in tramadol (B15222) tablets, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The information presented is based on experimental data from various studies to aid in the selection and implementation of appropriate analytical strategies.

Comparison of Analytical Methods

The two primary techniques for the trace-level quantification of NDBA in pharmaceutical matrices are LC-MS/MS and GC-MS/MS. Each method offers distinct advantages and is suited for different laboratory settings and analytical requirements.

Parameter	LC-MS/MS	GC-MS/MS
Applicability	Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[1]	Preferred for volatile nitrosamines like NDBA.[1]
Sensitivity	High sensitivity, capable of reaching low parts-per-billion (ppb) levels.[1]	Also highly sensitive, particularly for volatile analytes.[1]
Selectivity	Excellent selectivity through Multiple Reaction Monitoring (MRM).[1]	High selectivity, also utilizing MRM.[1]
Matrix Effects	Can be susceptible to matrix effects, often requiring robust sample preparation.[1]	Less prone to matrix effects for volatile analytes, especially with headspace injection.

Quantitative Performance Data

The following tables summarize typical method validation parameters for the analysis of NDBA using LC-MS/MS and GC-MS/MS. It is important to note that these values are compiled from different studies and direct comparison should be made with caution due to variations in instrumentation, matrices, and experimental conditions.

Table 1: Performance Data for LC-MS/MS Methods

Validation Parameter	Reported Performance
Linearity (R²)	> 0.999[2]
Limit of Detection (LOD)	3% of the specification limit[2]
Limit of Quantification (LOQ)	5% of the specification limit[2]
Accuracy (% Recovery)	Not explicitly quantified in the abstract, but the method was found to be accurate.[2]
Precision (% RSD)	Low relative standard deviation.[2]

Table 2: Performance Data for GC-MS/MS Methods

Validation Parameter	Reported Performance
Linearity (R²)	≥ 0.996[3]
Limit of Detection (LOD)	Below 3 ppb[3]
Limit of Quantification (LOQ)	15 ppb[4]
Accuracy (% Recovery)	Not explicitly quantified in the abstract, but the method was found to be accurate.
Precision (% RSD)	Not explicitly quantified in the abstract, but the method was found to be precise.

Experimental Protocols

Detailed methodologies for both LC-MS/MS and GC-MS/MS are provided below. These protocols represent a synthesis of procedures described in the scientific literature.

LC-MS/MS Method for NDBA in Tramadol Tablets

This protocol is based on a validated method for the determination of NDBA in tramadol tablets.[2]

1. Sample Preparation:

• Accurately weigh and transfer a quantity of powdered tramadol tablets equivalent to a single dose into a suitable volumetric flask.

• Add a specific volume of diluent (e.g., methanol (B129727) or a mixture of methanol and water).

• Sonicate for a specified time to ensure complete dissolution of the drug substance and extraction of NDBA.

• Centrifuge the solution to precipitate any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• LC System: UHPLC or HPLC system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol or Acetonitrile.

• Flow Rate: 0.3 - 0.6 mL/min.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute NDBA, followed by a column wash and re-equilibration.

• Injection Volume: 3 - 10 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.

• Ionization Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for NDBA should be monitored for quantification and confirmation.

GC-MS/MS Method for NDBA in Tablets

This protocol is a general procedure for the analysis of volatile nitrosamines in solid dosage forms.

1. Sample Preparation:

• Weigh a representative sample of ground tablets (approximately 10 tablets) into a 15 mL centrifuge tube.[4] The amount of powder should correspond to about 250 mg of the active pharmaceutical ingredient (API), not exceeding 1.5 g of total mass.[4]

• Add 10 mL of a 1M NaOH solution to the tube, vortex briefly, and then shake for at least 5 minutes.[4]

• Add a suitable organic solvent (e.g., dichloromethane) for liquid-liquid extraction.

• Vortex the mixture and centrifuge to separate the layers.

• Carefully transfer the organic layer to a clean tube or vial for analysis.

2. GC Conditions:

• GC System: Gas chromatograph with a split/splitless injector.

• Column: A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1 minute, then ramp at a suitable rate (e.g., 20 °C/min) to a final temperature (e.g., 250 °C) and hold for a few minutes.[5]

• Carrier Gas: Helium at a constant flow rate.

3. MS Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electron Ionization (EI).

• Ionization Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor specific precursor-to-product ion transitions for NDBA.

• Interface Temperature: 250 °C.[5]

• Ion Source Temperature: 230 °C.[5]

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for NDBA in tramadol tablets.

Caption: General workflow for method validation of NDBA in tramadol tablets.

References

• 1. benchchem.com [benchchem.com]
• 2. benthamscience.com [benthamscience.com]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 4. edqm.eu [edqm.eu]
• 5. shimadzu.com [shimadzu.com]

A Head-to-Head Comparison: LC-MS/MS vs. GC-MS for Nitrosamine Analysis

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceuticals, food products, and environmental samples remains a critical analytical challenge. These compounds are classified as probable human carcinogens, prompting stringent regulatory guidelines from bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] For laboratories tasked with this analysis, the choice between Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS) is a pivotal decision. This guide provides an objective comparison of these two powerful techniques, supported by performance data and detailed experimental protocols to inform your selection process.

Principles of Each Technology

LC-MS/MS is widely considered the gold standard for nitrosamine (B1359907) analysis due to its high sensitivity and selectivity.[4][5] This technique separates compounds based on their interactions with a stationary phase in a liquid chromatography column before they are ionized and detected by a tandem mass spectrometer. The use of multiple reaction monitoring (MRM) allows for highly specific and sensitive quantification of target nitrosamines.[5]

GC-MS is a robust and widely accepted technique, particularly for volatile and semi-volatile nitrosamines.[1] In GC-MS, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase in a gas chromatography column. The separated compounds are then ionized, typically by electron ionization (EI), and detected by a mass spectrometer.

Performance Comparison: LC-MS/MS vs. GC-MS

The selection between LC-MS/MS and GC-MS is often dictated by the specific nitrosamines of interest, the sample matrix, and the required sensitivity.

Parameter	LC-MS/MS	GC-MS	References
Applicability	Broad applicability for both volatile and non-volatile nitrosamines, including thermolabile compounds.	Best suited for volatile and semi-volatile nitrosamines. Not suitable for non-volatile compounds like NMBA or thermolabile compounds that may degrade at high temperatures.
Sensitivity	Exceptional sensitivity, often reaching parts-per-trillion (ppt) levels.	High sensitivity, with detection limits in the parts-per-billion (ppb) range.	[4][6]
Selectivity	High selectivity achieved through chromatographic separation and MRM transitions.	Good selectivity, which can be enhanced with the use of tandem mass spectrometry (GC-MS/MS).	[5][7]
Matrix Effects	Can be susceptible to matrix effects such as ion suppression, which may require more extensive sample preparation.	Generally less prone to matrix effects compared to LC-MS/MS, especially with headspace injection.	[8]
Sample Throughput	Can have longer run times depending on the chromatographic separation required.	Can offer faster analysis times, particularly with headspace methods.	[9]
Regulatory Acceptance	Widely accepted and often preferred by regulatory agencies for its sensitivity and broad applicability.	Recognized and accepted by regulatory bodies, with established methods available.	[1][4]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of common nitrosamines using both techniques.

Table 1: LC-MS/MS Performance Data

Nitrosamine	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
NDMA	20 ng/g	50 ng/g	80-120	[10]
NDEA	20 ng/g	50 ng/g	80-120	[10]
NMBA	20 ng/g	50 ng/g	80-120	[10]
NPIP	20 ng/g	50 ng/g	80-120	[10]
NMOR	20 ng/g	50 ng/g	80-120	[10]

Table 2: GC-MS Performance Data

Nitrosamine	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
NDMA	0.005 µg/g	0.015 µg/g	80-120	[8]
NDEA	0.001 µg/g	0.003 µg/g	80-120	[8]
NDPA	< 3 ppb	-	-	[11]
NDBA	< 3 ppb	-	-	[11]
NPIP	< 3 ppb	-	-	[11]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for nitrosamine analysis using LC-MS/MS and GC-MS.

Caption: LC-MS/MS workflow for nitrosamine analysis.

Caption: GC-MS workflow for nitrosamine analysis.

Detailed Experimental Protocols

LC-MS/MS Protocol for Nitrosamines in Sartans

This protocol is adapted from methodologies for the analysis of nitrosamines in sartan drug products.[10]

• Standard Preparation:

  • Prepare individual stock solutions of nitrosamine standards (e.g., NDMA, NDEA, NMBA) in a suitable solvent like methanol (B129727).

  • Prepare a mixed working standard solution by diluting the stock solutions to the desired concentration range (e.g., 1-100 ng/mL).

  • Prepare internal standard (ISTD) stock solutions of deuterated nitrosamines (e.g., NDMA-d6).

• Sample Preparation:

  • Weigh a representative amount of the ground drug product or active pharmaceutical ingredient (API).

  • Dissolve the sample in a suitable diluent, such as water or a mixture of water and organic solvent.[9] A simple cleanup procedure involving centrifugation and filtration can be used to remove insoluble materials.[9]

  • Spike the sample with the internal standard solution.

• LC-MS/MS Parameters:

  • LC System: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid is typical.

  • Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used, with APCI often being the standard for nitrosamine analysis.[9]

  • MS/MS Detection: Operate the tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the MRM transitions for each target nitrosamine and internal standard.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

  • Quantify the nitrosamines in the samples using the calibration curve.

GC-MS Protocol for Volatile Nitrosamines

This protocol is a general procedure for the analysis of volatile nitrosamines in pharmaceutical products.[1][12]

• Standard Preparation:

  • Prepare individual stock solutions of volatile nitrosamine standards in a suitable solvent like methanol.

  • Prepare a mixed working standard solution by diluting the stock solutions.

  • Prepare an internal standard solution using a deuterated analog.

• Sample Preparation (Liquid-Liquid Extraction):

  • Weigh an appropriate amount of the sample into a centrifuge tube.[1]

  • Disperse the sample in an aqueous solution, such as 1 M sodium hydroxide.[1]

  • Add an immiscible organic solvent like dichloromethane (B109758) (DCM) and shake vigorously to extract the nitrosamines.[1][12]

  • Centrifuge the mixture to separate the layers and collect the organic layer containing the nitrosamines.[12]

• GC-MS Parameters:

  • GC System: A gas chromatograph equipped with a suitable injector (split/splitless or headspace).

  • Column: A capillary column with a polar stationary phase is often used.

  • Carrier Gas: Helium is typically used as the carrier gas.

  • Oven Program: A temperature gradient program is used to separate the nitrosamines.

  • Ionization: Electron Ionization (EI) is the standard ionization technique.

  • MS Detection: The mass spectrometer can be operated in either Selected Ion Monitoring (SIM) for a single quadrupole MS or MRM for a tandem MS.

• Data Analysis:

  • Generate a calibration curve from the analysis of the standard solutions.

  • Quantify the nitrosamines in the extracted samples based on the calibration curve.

Conclusion

Both LC-MS/MS and GC-MS are powerful and reliable techniques for the analysis of nitrosamine impurities. LC-MS/MS is often the preferred method due to its superior sensitivity and broader applicability to a wider range of nitrosamines, including non-volatile and thermolabile compounds.[4][5] GC-MS, particularly when coupled with headspace sampling, remains an excellent choice for the analysis of volatile nitrosamines and can be less susceptible to matrix interference.[4][8]

The ultimate decision will depend on the specific analytical needs of the laboratory, including the target analytes, sample matrices, required detection limits, and available instrumentation. Method development and validation are crucial for ensuring accurate and reliable results that meet stringent regulatory requirements.[5][13]

References

• 1. benchchem.com [benchchem.com]
• 2. Nitrosamines: Current Updates from EMA and FDA  - DLRC [dlrcgroup.com]
• 3. propharmagroup.com [propharmagroup.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. waters.com [waters.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 8. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 12. edqm.eu [edqm.eu]
• 13. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Maze: A Comparative Guide to Nitrosamine Impurity Testing

For Researchers, Scientists, and Drug Development Professionals

The detection and control of nitrosamine (B1359907) impurities have become a paramount concern in the pharmaceutical industry. Classified as probable human carcinogens, their presence, even at trace levels, has prompted stringent regulatory scrutiny worldwide.[1] This guide provides a comprehensive comparison of global regulatory guidelines and analytical methodologies for nitrosamine testing, equipping researchers, scientists, and drug development professionals with the necessary information to ensure product quality and patient safety.

Regulatory Landscape: A Comparative Overview

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), have established frameworks to manage the risk of nitrosamine impurities in pharmaceuticals. While the core principles are aligned, there are nuances in their specific requirements. The foundational guideline, ICH M7(R2), provides a framework for assessing and controlling DNA-reactive (mutagenic) impurities, including nitrosamines, to limit potential carcinogenic risk.[2][3]

A three-step process is the common thread among these regulatory bodies:

• Risk Assessment/Evaluation: A mandatory evaluation of manufacturing processes for both active pharmaceutical ingredients (APIs) and finished products to identify potential sources of nitrosamine formation or contamination.[4][5][6][7]

• Confirmatory Testing: If a risk is identified, confirmatory testing of batches must be conducted using sensitive and appropriately validated methods to detect and quantify any nitrosamine impurities.[5][7][8]

• Mitigation and Control: Implementation of a control strategy to prevent or reduce the presence of nitrosamines in the final product. This may involve process modifications, changes in raw materials, or setting specifications.[2][6]

The following table summarizes the key aspects of the guidelines from the FDA, EMA, and ICH.

Feature	FDA (U.S. Food and Drug Administration)	EMA (European Medicines Agency)	ICH (International Council for Harmonisation)
Guiding Principle	Recommends a three-step approach of risk assessment, confirmatory testing, and reporting changes to prevent or reduce nitrosamine impurities.[9]	Mandates a three-step process: risk evaluation, confirmatory testing, and updating marketing authorizations with necessary changes.[4][10]	Provides a framework for assessing and controlling mutagenic impurities, including nitrosamines (classified as a "cohort of concern"), to limit carcinogenic risk.[2]
Risk Assessment Scope	Applies to all chemically synthesized APIs and drug products containing them, as well as other products at risk.[9]	Encompasses both chemically synthesized and biological human medicines.[10][11]	General framework applicable to new drug substances and products during their lifecycle.[3]
Acceptable Intake (AI) Limits	Publishes recommended AI limits for numerous nitrosamines and provides a default limit of 26.5 ng/day if a specific limit cannot be determined.[12]	Sets daily acceptable limits for various nitrosamines, generally not exceeding 96 ng/day for a single nitrosamine.[10]	Establishes the concept of a Threshold of Toxicological Concern (TTC) and advocates for compound-specific limits for potent mutagens.
Analytical Method Requirements	Confirmatory testing should be conducted using sensitive and appropriately validated methods.[5] Provides examples of validated methods (e.g., LC-HRMS).[13]	Requires the use of validated, sensitive analytical techniques. Specifies LOQ requirements relative to the acceptable limit for different purposes (e.g., routine control, skip testing).[14]	Emphasizes the need for analytical methods to be sufficiently sensitive to detect and control impurities at the acceptable limit.

Analytical Methodologies: A Performance Comparison

The accurate detection and quantification of nitrosamines at trace levels necessitate highly sensitive and selective analytical techniques. The most commonly employed methods are Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS or GC-MS/MS). High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can be used as a screening tool but generally lacks the required sensitivity for confirmatory testing.[1]

Technique	Common Analytes	Typical Limit of Quantitation (LOQ)	Advantages	Disadvantages
LC-MS/MS	Broad range, including non-volatile and thermally unstable nitrosamines (e.g., NDMA, NDEA, NMBA, NDSRIs).[1]	0.05 µg/g to 10 ng/mL.[1] Capable of reaching ppt (B1677978) levels.[15]	High sensitivity and selectivity; considered the "gold standard".[1][15] Applicable to a wide variety of nitrosamines.	Higher equipment cost and complexity. Potential for matrix effects (ion suppression).[1]
GC-MS(/MS)	Volatile nitrosamines (e.g., NDMA, NDEA, NDIPA, NEIPA).[1]	<3 ppb to 15 ppb.[1] LODs as low as 0.02-0.03 ppm have been reported.[16]	Excellent for volatile compounds; robust and widely used. Headspace sampling can minimize matrix introduction.[1]	Not suitable for non-volatile or thermally labile compounds. Derivatization may be required for some analytes.[1]
HPLC-UV	Can be used for screening higher levels of some nitrosamines.	Generally higher than MS-based methods and often insufficient for regulatory limits.	More accessible and lower cost than MS-based methods.	Lacks the sensitivity and selectivity required for trace-level quantification of nitrosamines.[1]

Experimental Protocol: LC-MS/MS Method for Nitrosamine Analysis

This protocol provides a general framework for the analysis of nitrosamine impurities in a drug substance using LC-MS/MS. Method validation according to ICH Q2(R1) guidelines is essential before implementation.

1. Sample Preparation

• Standard Preparation:

  • Prepare individual stock solutions of nitrosamine reference standards (e.g., NDMA, NDEA, etc.) in a suitable solvent like methanol (B129727) or acetonitrile (B52724) at a concentration of approximately 1 mg/mL.

  • Prepare a mixed working standard solution by diluting the stock solutions to a final concentration relevant to the required detection limits (e.g., in the ng/mL range).

  • Prepare a series of calibration standards by serially diluting the mixed working standard solution.

• Sample Preparation:

  • Accurately weigh a specific amount of the drug substance (e.g., 100 mg) into a centrifuge tube.

  • Add a defined volume of extraction solvent (e.g., methanol or a suitable buffer).

  • Vortex or sonicate the sample to ensure complete dissolution and extraction of the nitrosamines.

  • Centrifuge the sample to pellet any undissolved material.

  • Transfer the supernatant to a clean vial for analysis. A filtration step using a 0.22 µm filter may be necessary.

2. Chromatographic Conditions

• LC System: UHPLC or HPLC system.

• Column: A suitable reversed-phase column, such as a C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Flow Rate: 0.2 - 0.4 mL/min.

• Gradient Program: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to elute the nitrosamines, followed by a column wash and re-equilibration.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 30 - 40 °C.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. APCI is often preferred for small, volatile nitrosamines like NDMA.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each nitrosamine to ensure high selectivity and sensitivity.

• Source Parameters: Optimize gas flows, temperatures, and voltages according to the instrument manufacturer's recommendations.

Visualizing the Workflow: Nitrosamine Risk Assessment

The following diagram illustrates the logical workflow for nitrosamine risk assessment and control, from initial evaluation to the implementation of mitigation strategies.

Figure 1: Workflow for Nitrosamine Risk Assessment and Mitigation.

References

• 1. benchchem.com [benchchem.com]
• 2. ardena.com [ardena.com]
• 3. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. insider.thefdagroup.com [insider.thefdagroup.com]
• 6. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 7. propharmagroup.com [propharmagroup.com]
• 8. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. fda.gov [fda.gov]
• 10. EMA addresses risk evaluation, mitigation for nitrosamines | RAPS [raps.org]
• 11. Scientific review on the risk of nitrosamine impurities in human medicines | European Medicines Agency (EMA) [ema.europa.eu]
• 12. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. pmda.go.jp [pmda.go.jp]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation of Analytical Methods for Pharmaceutical Impurities: HPLC vs. UPLC

For Researchers, Scientists, and Drug Development Professionals

The transition from High-Performance Liquid Chromatography (HPLC) to Ultra-Performance Liquid Chromatography (UPLC) is a common strategic move in the pharmaceutical industry to enhance efficiency and sensitivity in impurity analysis. This guide provides an objective comparison of these two methods through the lens of cross-validation, supported by hypothetical experimental data and detailed protocols. The successful cross-validation ensures that the new UPLC method yields results that are equivalent or superior to the established HPLC method, maintaining data integrity and regulatory compliance.[1][2][3]

Understanding the Cross-Validation Framework

Cross-validation of an analytical method is a documented process that verifies a validated analytical procedure's suitability for its intended purpose when implemented in a different setting.[1][3][4] This can involve a transfer between laboratories, or in this case, a transition to a new analytical technology (from HPLC to UPLC). The core objective is to demonstrate that the new method is capable of producing comparable, reliable, and accurate data.[3][4] Regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide guidelines on the validation parameters that need to be assessed.[5][6][7][8][9]

For quantitative impurity testing, the key validation parameters to be compared during cross-validation include:

• Specificity: The ability to detect and quantify the analyte unequivocally in the presence of other components.[8][10][11]

• Linearity: The method's ability to elicit test results that are directly proportional to the concentration of the analyte.[10][12]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.[10]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[8][10] This includes:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation: HPLC vs. UPLC for Impurity X Analysis

The following tables summarize the comparative data from the cross-validation of an existing HPLC method and a newly developed UPLC method for the analysis of a known pharmaceutical impurity, "Impurity X."

Table 1: Comparison of Method Performance Characteristics

Parameter	HPLC Method	UPLC Method	Acceptance Criteria
Run Time	25 minutes	5 minutes	-
Solvent Consumption	~30 mL/run	~5 mL/run	-
Specificity	Resolved from main peak and other impurities (Resolution > 2.0)	Resolved from main peak and other impurities (Resolution > 2.5)	Resolution > 2.0
Linearity (Correlation Coefficient, r²)	0.9992	0.9998	r² ≥ 0.999
Range	0.05% - 0.5% of nominal concentration	0.025% - 0.5% of nominal concentration	Covers the expected impurity range
LOD	0.015%	0.008%	Reportable
LOQ	0.05%	0.025%	S/N ratio ≥ 10[13]

Table 2: Accuracy - Recovery Studies

Spiked Level (% of nominal)	HPLC (% Recovery)	UPLC (% Recovery)	Acceptance Criteria
LOQ	98.5%	99.2%	80.0% - 120.0%
100%	101.2%	100.8%	90.0% - 110.0%
150%	99.8%	100.1%	90.0% - 110.0%

Table 3: Precision - Repeatability and Intermediate Precision

Parameter	HPLC (% RSD)	UPLC (% RSD)	Acceptance Criteria
Repeatability (n=6)	1.8%	1.2%	≤ 5.0%
Intermediate Precision (n=6, 2 analysts, 2 days)	2.5%	1.9%	≤ 10.0%

Table 4: Robustness

Parameter Variation	HPLC (% RSD of Peak Area)	UPLC (% RSD of Peak Area)	Acceptance Criteria
Flow Rate (±10%)	2.1%	1.5%	≤ 5.0%
Column Temperature (±5°C)	1.9%	1.3%	≤ 5.0%
Mobile Phase Composition (±2%)	2.8%	2.2%	≤ 5.0%

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[11]

Protocol:

• Prepare a solution of the drug substance.

• Prepare a solution containing a known amount of Impurity X.

• Prepare a spiked solution containing the drug substance and all known related impurities, including Impurity X, at their target concentrations.

• Subject the drug substance to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation.

• Analyze all solutions by both HPLC and UPLC methods.

• Assess the peak purity of the Impurity X peak using a photodiode array (PDA) detector.

• Calculate the resolution between the Impurity X peak and the closest eluting peak.

Accuracy

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Protocol:

• Prepare a placebo (matrix) solution.

• Spike the placebo solution with known amounts of Impurity X at three concentration levels: LOQ, 100% of the target concentration (e.g., 0.15%), and 150% of the target concentration.

• Prepare three replicate samples at each concentration level.

• Analyze the samples using both the HPLC and UPLC methods.

• Calculate the percentage recovery of Impurity X at each level.

Precision (Repeatability)

Objective: To assess the precision of the method under the same operating conditions over a short interval of time.

Protocol:

• Prepare a homogeneous sample of the drug substance containing Impurity X at the target concentration.

• Prepare six individual samples from this homogeneous material.

• Analyze the six samples using both the HPLC and UPLC methods by the same analyst on the same day and with the same instrument.

• Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the results.

Visualizing the Workflow and Logic

The following diagrams illustrate the cross-validation workflow and the logical relationship between the analytical methods.

Caption: Cross-validation workflow from HPLC to UPLC.

Caption: Logical relationship of validation parameters.

Conclusion

The cross-validation data clearly demonstrates that the new UPLC method is superior to the existing HPLC method in terms of efficiency (reduced run time and solvent consumption) and sensitivity (lower LOD and LOQ).[2] Furthermore, the UPLC method meets all predefined acceptance criteria for specificity, linearity, range, accuracy, precision, and robustness, proving it is a suitable replacement for the routine analysis of Impurity X. The successful cross-validation provides the necessary scientific evidence to justify the method transfer, ensuring continued quality and compliance in pharmaceutical analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sps.nhs.uk [sps.nhs.uk]
• 6. fda.gov [fda.gov]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. database.ich.org [database.ich.org]
• 9. database.ich.org [database.ich.org]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. biopharminternational.com [biopharminternational.com]
• 13. demarcheiso17025.com [demarcheiso17025.com]

Navigating the Risk of N-nitroso-desmethyl-tramadol in Pharmaceutical Products: A Comparative Guide

For Immediate Release

A critical examination of the potential carcinogenic impurity, N-nitroso-desmethyl-tramadol (NDT), in tramadol (B15222) drug products reveals a stringent regulatory landscape and underscores the need for robust analytical and toxicological evaluation. This guide provides a comprehensive comparison of regulatory expectations, analytical detection methodologies, and toxicological assessment strategies pertinent to this nitrosamine (B1359907) drug substance-related impurity (NDSRI).

Regulatory Landscape: A Tale of Two Agencies

The acceptable intake (AI) limits for N-nitroso-desmethyl-tramadol, a critical parameter for ensuring patient safety, differ between major regulatory bodies. The U.S. Food and Drug Administration (FDA) has set the AI limit at 26.5 nanograms per day . In contrast, the European Medicines Agency (EMA) has established a more conservative limit of 18 nanograms per day . This divergence necessitates a careful consideration of global marketing strategies for tramadol-containing medicines.

Regulatory Body	Acceptable Intake (AI) Limit (ng/day)
U.S. Food and Drug Administration (FDA)	26.5
European Medicines Agency (EMA)	18

These limits are derived from a thorough evaluation of the potential carcinogenic risk posed by the impurity. Both the FDA and EMA advocate for a comprehensive three-step mitigation strategy for all nitrosamine impurities, including NDSRIs. This involves a detailed risk assessment to identify potential sources of contamination, followed by confirmatory testing if a risk is identified, and the subsequent implementation of effective control measures to keep impurity levels below the established AI.[1][2][3]

Analytical Methodologies: Detecting Trace Impurities

The detection and quantification of N-nitroso-desmethyl-tramadol at the low levels mandated by regulatory agencies require highly sensitive and specific analytical techniques. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose. While a specific, validated LC-MS/MS method for N-nitroso-desmethyl-tramadol is not publicly available in extensive detail, the principles of such methods are well-established for other nitrosamines in tramadol products. These methods typically involve optimized chromatographic separation followed by highly selective detection using mass spectrometry. Reference standards for N-nitroso-desmethyl-tramadol are commercially available to support analytical method development and validation.[4][5][6][7][8][9][10][11][12]

Key Parameters for Analytical Method Validation:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

Toxicological Assessment: Gauging the Genotoxic Potential

The primary toxicological concern with nitrosamine impurities is their potential to be mutagenic and, by extension, carcinogenic. The assessment of this risk relies on a battery of in vitro genotoxicity assays.

The Enhanced Ames Test

The bacterial reverse mutation assay, commonly known as the Ames test, is a cornerstone for evaluating the mutagenic potential of chemical substances. For nitrosamines, regulatory agencies recommend an "enhanced" version of this test to improve its sensitivity.

Experimental Protocol: Enhanced Ames Test for Nitrosamines

• Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used. These strains are specifically designed to detect different types of mutations.

• Metabolic Activation: The test is performed both in the absence and presence of a metabolic activation system, typically a liver homogenate fraction (S9) from rats or hamsters. For nitrosamines, using S9 from both species is often recommended to account for potential differences in metabolic activation pathways.

• Test Procedure: The bacterial strains are exposed to various concentrations of the test substance (N-nitroso-desmethyl-tramadol) with and without the S9 mix.

• Incubation: The mixture is incubated, allowing for any mutations to occur.

• Plating: The bacteria are then plated on a minimal agar (B569324) medium that lacks the essential amino acid (e.g., histidine for Salmonella) that the tester strains cannot produce on their own.

• Scoring: Only bacteria that have undergone a reverse mutation (revertants) will be able to grow and form colonies. The number of revertant colonies is counted, and a dose-dependent increase in revertants compared to the negative control indicates a positive mutagenic response.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is a cytogenetic test that detects damage to chromosomes. It is a valuable tool for assessing the clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) potential of a substance.

Experimental Protocol: In Vitro Micronucleus Assay

• Cell Culture: Mammalian cells, such as human lymphocytes or cell lines (e.g., TK6, CHO), are cultured in a suitable medium.

• Exposure: The cells are exposed to various concentrations of N-nitroso-desmethyl-tramadol, both with and without metabolic activation (S9 mix).

• Cytokinesis Block: Cytochalasin B, an inhibitor of cytokinesis, is added to the cell cultures. This allows for nuclear division to occur without cell division, resulting in the accumulation of binucleated cells.

• Harvesting and Staining: After an appropriate incubation period, the cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Microscopic Analysis: The cells are examined under a microscope to identify micronuclei, which are small, extranuclear bodies containing fragments of chromosomes or whole chromosomes that were not incorporated into the daughter nuclei during mitosis.

• Scoring: The frequency of micronucleated cells in the binucleated cell population is determined. A significant, dose-dependent increase in the frequency of micronucleated cells compared to the negative control indicates a genotoxic effect.[1][13][14][15][16]

Visualizing the Path to Safety

To better understand the processes involved in managing the risk of N-nitroso-desmethyl-tramadol, the following diagrams illustrate the general workflow for nitrosamine risk assessment and a potential signaling pathway for nitrosamine-induced genotoxicity.

Caption: A generalized workflow for nitrosamine risk assessment in drug products.

Caption: A simplified signaling pathway of nitrosamine-induced genotoxicity.

References

• 1. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 2. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 3. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 4. N-Nitroso N-Desmethyl Tramadol | SynZeal [synzeal.com]
• 5. N-Nitroso N-Desmethyl Tramadol | Axios Research [axios-research.com]
• 6. benthamscience.com [benthamscience.com]
• 7. veeprho.com [veeprho.com]
• 8. Development of a column-switching LC-MS/MS method of tramadol and its metabolites in hair and application to a pharmacogenetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. Determination of Tramadol in Urine using LC-MS/MS [sigmaaldrich.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. An accurate, rapid and sensitive determination of tramadol and its active metabolite O-desmethyltramadol in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. criver.com [criver.com]
• 14. researchgate.net [researchgate.net]
• 15. Testing Strategies of the In Vitro Micronucleus Assay for the Genotoxicity Assessment of Nanomaterials in BEAS-2B Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. crpr-su.se [crpr-su.se]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-nitroso-desmethyl-tramadol: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. N-nitroso-desmethyl-tramadol, a suspected human carcinogen, requires stringent disposal protocols due to its hazardous nature.[1] This guide provides essential, step-by-step procedures for the safe and compliant disposal of N-nitroso-desmethyl-tramadol, fostering a culture of safety and responsible chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle N-nitroso-desmethyl-tramadol with the utmost care. The following table summarizes the key safety measures that must be implemented.

Precaution Category	Specific Action	Rationale
Engineering Controls	Always handle N-nitroso-desmethyl-tramadol within a certified chemical fume hood.[2][3]	To prevent the inhalation of potentially harmful vapors or aerosols.[2]
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves (double-gloving is recommended), a lab coat, and safety goggles.[2][3][4]	To prevent skin and eye contact with the hazardous substance.[4]
Spill Response	Have a spill kit readily available. In case of a spill, absorb the material with an inert, non-combustible absorbent.[5]	To contain and manage accidental releases effectively and safely.
Waste Segregation	Do not mix N-nitroso-desmethyl-tramadol waste with other waste streams. Collect it in a dedicated, properly labeled container.[5]	To prevent dangerous chemical reactions and ensure proper disposal by hazardous waste handlers.[6]
Storage	Store waste containers in a designated and secure satellite accumulation area within the laboratory, placed in secondary containment.[5][7]	To prevent leaks, spills, and unauthorized access to the hazardous waste.

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of N-nitroso-desmethyl-tramadol is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[5] Under no circumstances should this chemical be disposed of down the sink or in regular trash.[5][7]

1. Waste Characterization and Segregation:

• Classify N-nitroso-desmethyl-tramadol waste as a hazardous and carcinogenic chemical waste.

• Collect all waste, including contaminated consumables (e.g., gloves, absorbent paper, pipette tips), in a dedicated and clearly labeled waste container.[8][9] The container should be compatible with the chemical.[5]

2. Container Labeling:

• Label the waste container with "DANGER/CAUTION – CHEMICAL CARCINOGEN" and "HAZARDOUS WASTE".[3][8]

• The label must also include the chemical name ("N-nitroso-desmethyl-tramadol"), the date of waste generation, and your laboratory's contact information.[3]

3. Waste Accumulation and Storage:

• Keep the waste container tightly sealed at all times, except when adding waste.[5]

• Store the sealed container in a designated, secure area within the laboratory, preferably within a fume hood or a ventilated cabinet.[8]

• Utilize secondary containment, such as a plastic tub, to mitigate potential leaks or spills.[5]

4. Request for Disposal:

• Once the waste container is full or you no longer need to accumulate this specific waste, submit a chemical waste collection request to your institution's EHS department.[5]

• Do not transport the hazardous waste outside of your laboratory. Trained EHS personnel or a licensed contractor will collect the waste from your designated accumulation area.[5]

Experimental Protocol: Collection and Preparation of N-nitroso-desmethyl-tramadol Waste for Disposal

1.0 Objective: To safely collect and prepare solid and liquid waste contaminated with N-nitroso-desmethyl-tramadol for disposal by a certified hazardous waste management service.

2.0 Materials:

• Dedicated, sealable, and chemically compatible waste containers (one for solids, one for liquids).

• Hazardous waste labels.

• Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves (double-gloving recommended).

• Inert absorbent material (e.g., vermiculite (B1170534) or sand).

• Secondary containment bins.

3.0 Procedure:

3.1 Solid Waste Collection: 3.1.1. In a designated chemical fume hood, place a waste container for solids. 3.1.2. Place all contaminated solid materials, such as used gloves, absorbent paper, and weighing boats, directly into this container. 3.1.3. Once the procedure is complete or the container is full (do not overfill), securely seal the container. 3.1.4. Label the container as "HAZARDOUS WASTE" and "CHEMICAL CARCINOGEN," specifying "N-nitroso-desmethyl-tramadol contaminated solids."

3.2 Liquid Waste Collection: 3.2.1. In the same fume hood, use a dedicated, sealed container for liquid waste. 3.2.2. Carefully transfer any solutions containing N-nitroso-desmethyl-tramadol into the liquid waste container using a funnel to prevent spills. 3.2.3. Triple rinse any empty containers that held the pure compound or its solutions with a suitable solvent, and collect all rinsate as chemical waste in the same liquid waste container.[9] 3.2.4. Securely cap the liquid waste container. 3.2.5. Label the container as "HAZARDOUS WASTE" and "CHEMICAL CARCINOGEN," specifying "N-nitroso-desmethyl-tramadol in [solvent name]."

4.0 Storage and Pickup: 4.1. Place the sealed and labeled waste containers in a designated secondary containment bin within a ventilated and secure storage area. 4.2. Follow your institution's procedures to request a pickup from the EHS department or a licensed hazardous waste contractor.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-nitroso-desmethyl-tramadol.

Caption: Disposal workflow for N-nitroso-desmethyl-tramadol.

References

• 1. synchemia.com [synchemia.com]
• 2. jefferson.edu [jefferson.edu]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.tamu.edu [chem.tamu.edu]
• 8. Chemical Carcinogens - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Navigating the Handling of N-nitroso-desmethyl-tramadol: A Guide to Safety and Disposal

For Immediate Implementation: Researchers, scientists, and drug development professionals handling N-nitroso-desmethyl-tramadol must adhere to stringent safety protocols due to its classification as a potential carcinogen. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and environmental protection.

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing tramadol.[1] As with other N-nitroso compounds, it is treated as a substance with carcinogenic potential.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established acceptable intake (AI) limits for this compound in drug products to mitigate potential risks to patients.[3][4]

Hazard and Exposure Information

A Safety Data Sheet (SDS) for N-Nitroso N-Desmethyl Tramadol indicates that in case of exposure, washing the affected area with plenty of water is recommended. For ingestion, medical assistance for gastric lavage is advised, and for inhalation, moving to fresh air is necessary.[5]

The established Acceptable Intake (AI) limits provide a quantitative measure of the compound's potential hazard:

Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Potency Category
U.S. Food and Drug Administration (FDA)	18	1
European Medicines Agency (EMA)	18	1

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-desmethyl-tramadol. [2][3][4]

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining appropriate PPE and engineering controls, is mandatory when handling N-nitroso-desmethyl-tramadol.

Engineering Controls:

All work with N-nitroso-desmethyl-tramadol, including weighing, dilution, and transfer, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides an extra layer of protection against dermal absorption.
Eye Protection	Chemical safety goggles.	Protects eyes from splashes and aerosols.
Body Protection	A lab coat, preferably a disposable one.	Prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator may be necessary for procedures with a high risk of aerosolization. Consult your institution's environmental health and safety (EHS) department.	Provides an additional layer of protection against inhalation, especially during spill clean-up or when handling powders.

Table 2: Recommended Personal Protective Equipment for Handling N-nitroso-desmethyl-tramadol.

Operational Plan for Handling

A clear and concise operational plan is crucial for minimizing the risk of exposure during routine laboratory work.

Caption: A logical workflow for the safe handling of N-nitroso-desmethyl-tramadol.

Experimental Protocol: Analytical Standard Preparation

This protocol outlines the preparation of a stock solution of N-nitroso-desmethyl-tramadol for analytical purposes.

Materials:

• N-nitroso-desmethyl-tramadol reference standard

• HPLC-grade methanol (B129727)

• Calibrated analytical balance

• Volumetric flasks (e.g., 1 mL, 10 mL)

• Micropipettes and sterile, filtered tips

• Vortex mixer

Procedure:

• Preparation: Before starting, ensure the chemical fume hood is certified and functioning correctly. Don all required PPE as outlined in Table 2.

• Weighing: Accurately weigh a small quantity (e.g., 1 mg) of the N-nitroso-desmethyl-tramadol reference standard directly into a 1 mL volumetric flask using a calibrated analytical balance inside the fume hood.

• Dissolution: Add a small amount of HPLC-grade methanol to the volumetric flask to dissolve the solid.

• Dilution: Once dissolved, bring the solution to the final volume with methanol.

• Mixing: Cap the flask and mix the solution thoroughly using a vortex mixer.

• Labeling: Clearly label the stock solution with the compound name, concentration, solvent, date of preparation, and your initials.

• Storage: Store the stock solution in a tightly sealed, light-protected container at the recommended temperature (typically 2-8°C).

• Working Solutions: Prepare working solutions by performing serial dilutions of the stock solution as required for the analytical method. All dilutions must be performed within the chemical fume hood.

Disposal Plan

Proper disposal of N-nitroso-desmethyl-tramadol and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

• Solid Waste: All disposable items that have come into contact with N-nitroso-desmethyl-tramadol, including gloves, weigh boats, pipette tips, and contaminated lab paper, must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses containing N-nitroso-desmethyl-tramadol should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.

Decontamination and Disposal Procedure:

A common method for the chemical degradation of N-nitroso compounds involves treatment with an aluminum-nickel alloy powder in an increasingly basic medium. This method has been shown to achieve at least 99.98% destruction of various N-nitroso compounds.[6][7] However, for routine laboratory waste, it is more practical and safer to follow your institution's established procedures for hazardous waste disposal.

General Disposal Protocol:

• Labeling: Ensure all waste containers are clearly and accurately labeled as "Hazardous Waste" and include the full chemical name "N-nitroso-desmethyl-tramadol."

• Storage: Store waste containers in a designated, secure satellite accumulation area within the laboratory.

• Pickup: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.

Spill Management:

In the event of a spill, evacuate the immediate area and alert your colleagues and supervisor. If it is safe to do so, contain the spill using a chemical spill kit. Absorb the spilled material with an inert absorbent and collect it into a labeled hazardous waste container. The area should then be decontaminated. For large or unmanageable spills, contact your institution's emergency response team.

By adhering to these safety and disposal protocols, researchers can mitigate the risks associated with handling N-nitroso-desmethyl-tramadol and ensure a safe laboratory environment. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet for the compound before commencing any work.

References

• 1. N-Nitroso N-Desmethyl Tramadol | SynZeal [synzeal.com]
• 2. tga.gov.au [tga.gov.au]
• 3. veeprho.com [veeprho.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. kmpharma.in [kmpharma.in]
• 6. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]